Oleic Acid-hydroxy Oleoyl Leucine-d7

Core Science & Biosynthesis

An In-Depth Technical Guide to Oleic Acid-hydroxy Oleoyl Leucine-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Oleic Acid-hydroxy Oleoyl (B10858665) Leucine-d7, a deuterated lipid molecule of significant interest in metabolic research and analytical biochemistry. This document details its chemical properties, proposed synthesis, role as an internal standard in quantitative analysis, and the biological context of its non-deuterated analog, including relevant metabolic pathways and experimental protocols.

Core Compound Properties

Oleic Acid-hydroxy Oleoyl Leucine-d7 is the deuterated form of Oleic Acid-hydroxy Oleoyl Leucine. The incorporation of seven deuterium (B1214612) atoms provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based quantification of the endogenous, non-labeled compound.

Quantitative Data Summary

The following table summarizes the key quantitative data for Oleic Acid-hydroxy Oleoyl Leucine-d7.

Property	Value
Synonyms	C18:1-hydroxy Oleoyl Leucine-d7, OAHOL-d7
Molecular Formula	C₄₂H₇₀D₇NO₅
Formula Weight	683.1 g/mol
Deuterium Incorporation	≥99% deuterated forms (d₁-d₇)
Chemical Purity	≥95%
Physical Form	Solution in ethanol (B145695)
Storage Conditions	-20°C
Stability	≥ 1 year at -20°C
Solubility (Qualitative)	Soluble in ethanol, methanol, acetonitrile

Synthesis and Manufacturing

While the precise, proprietary synthesis of commercially available Oleic Acid-hydroxy Oleoyl Leucine-d7 is not publicly disclosed, a plausible synthetic route can be proposed based on established organic chemistry principles for deuteration and acylation of amino acids. This would be a multi-step process.

Proposed Synthetic Workflow

The synthesis would likely involve two key stages: the preparation of deuterated L-leucine and its subsequent coupling with a protected, hydroxylated oleic acid derivative.

Proposed Synthetic Workflow for Oleic Acid-hydroxy Oleoyl Leucine-d7.

Biological Significance and Metabolic Pathway

The non-deuterated form of this molecule, oleic acid-hydroxy oleoyl leucine, is a metabolite of N-oleoyl-leucine. The hydroxylation is carried out by the cytochrome P450 enzyme, CYP4F2. This metabolic pathway is of interest in the study of cardiometabolic diseases.

The CYP4F2 Metabolic Pathway

The enzyme CYP4F2 is a member of the cytochrome P450 family and is primarily involved in the metabolism of fatty acids and related molecules. It catalyzes the ω-hydroxylation of N-oleoyl-leucine, a reaction that adds a hydroxyl group to the terminal carbon of the oleoyl chain. This process is thought to be a mechanism for the metabolic diversification and inactivation of N-acyl amino acids. The regulation of CYP4F2 itself is complex, with evidence suggesting modulation by retinoic acids.

Metabolic Pathway of N-Oleoyl-Leucine via CYP4F2.

Experimental Protocols

Oleic Acid-hydroxy Oleoyl Leucine-d7 is primarily used as an internal standard for the accurate quantification of its endogenous, non-deuterated counterpart in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantification of Oleic Acid-hydroxy Oleoyl Leucine by LC-MS/MS

This protocol provides a general framework. Specific parameters may need to be optimized for different instrumentation and sample types.

1. Sample Preparation (Plasma/Serum): a. To 100 µL of plasma or serum, add 10 µL of a known concentration of Oleic Acid-hydroxy Oleoyl Leucine-d7 in ethanol (e.g., 1 µg/mL) as the internal standard. b. Precipitate proteins by adding 400 µL of ice-cold acetonitrile. c. Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C. d. Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen. e. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 50% to 100% B over 10 minutes, followed by a 5-minute hold at 100% B, and re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • Oleic Acid-hydroxy Oleoyl Leucine (Analyte): Precursor ion (m/z) -> Product ion (m/z). Specific transitions need to be determined experimentally.

    • Oleic Acid-hydroxy Oleoyl Leucine-d7 (Internal Standard): Precursor ion (m/z) + 7 -> Product ion (m/z). The precursor ion will be shifted by +7 Da due to the deuterium labeling. The product ion may or may not be shifted depending on the fragmentation pattern.

3. Data Analysis: a. Integrate the peak areas for both the analyte and the internal standard. b. Calculate the ratio of the analyte peak area to the internal standard peak area. c. Quantify the analyte concentration by comparing this ratio to a standard curve prepared with known concentrations of the non-deuterated standard and a fixed concentration of the internal standard.

Experimental Workflow Diagram

Workflow for Quantification using an Internal Standard.

The Function of Deuterated Oleoyl Leucine Derivatives: A Technical Guide for Researchers

December 2025

Abstract

This technical whitepaper provides an in-depth analysis of the function of deuterated oleoyl (B10858665) leucine (B10760876) derivatives, a novel class of molecules with significant therapeutic potential. While direct research on deuterated oleoyl leucine is emerging, this guide synthesizes the established functions of its constituent parts: N-oleoyl leucine and the principles of deuteration in pharmacology. N-oleoyl leucine, an endogenous N-acyl amino acid, has demonstrated efficacy in ameliorating metabolic dysfunction-associated steatohepatitis (MASH) and atherosclerosis.[1][2] Its mechanism of action involves the activation of peroxisome proliferator-activated receptor alpha (PPARα), which in turn stimulates fatty acid β-oxidation and suppresses inflammatory pathways.[1][2] Deuteration, the strategic replacement of hydrogen with deuterium (B1214612) atoms, is a proven method to enhance the metabolic stability and pharmacokinetic profile of drug candidates. This guide will explore the hypothesized synergistic benefits of combining these features, presenting the underlying signaling pathways, quantitative data from related compounds, and detailed experimental protocols relevant to the field.

Introduction: The Therapeutic Promise of Deuterated Oleoyl Leucine

Metabolic disorders such as MASH and cardiovascular diseases like atherosclerosis represent a significant global health burden. A key focus of current research is the identification of endogenous molecules that can be leveraged for therapeutic intervention. N-oleoyl leucine has emerged as a promising candidate due to its role in regulating lipid metabolism and inflammation.[1][2]

Deuteration offers a powerful tool to optimize the therapeutic potential of molecules like oleoyl leucine. By replacing hydrogen atoms at sites of metabolic vulnerability with deuterium, the carbon-deuterium bond, being stronger than the carbon-hydrogen bond, can slow down metabolism. This "kinetic isotope effect" can lead to improved drug exposure, reduced formation of toxic metabolites, and a more favorable dosing regimen.

This guide will provide a comprehensive overview of the core functions of oleoyl leucine derivatives and the anticipated benefits of deuteration.

Core Mechanism of Action: PPARα Activation and Downstream Effects

The primary mechanism through which N-oleoyl leucine exerts its therapeutic effects is the activation of Peroxisome Proliferator-Activated Receptor alpha (PPARα), a nuclear receptor that is a master regulator of lipid metabolism.[1][2]

Signaling Pathway of N-Oleoyl Leucine via PPARα Activation:

Caption: N-Oleoyl Leucine activates PPARα, leading to beneficial metabolic and anti-inflammatory effects.

Upon activation by N-oleoyl leucine, PPARα forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter region of target genes. This binding initiates the transcription of genes involved in:

• Fatty Acid β-Oxidation: Increased expression of enzymes responsible for the breakdown of fatty acids in mitochondria, leading to reduced lipid accumulation in the liver (steatosis).[1][2]

• Suppression of Inflammation: Downregulation of pro-inflammatory pathways, including a reduction in the chemokine C-C motif ligand 2 (CCL2), which is involved in recruiting inflammatory cells.[1]

Leucine-Specific Signaling: The mTOR Pathway

As a derivative of the essential amino acid leucine, it is also important to consider the well-established signaling pathways of leucine itself, primarily the activation of the mammalian target of rapamycin (B549165) (mTOR) pathway, which is a central regulator of cell growth and protein synthesis.

Signaling Pathway of Leucine via mTOR Activation:

Caption: Leucine activates the mTORC1 pathway, a key regulator of protein synthesis.

Quantitative Data

While specific quantitative data for deuterated oleoyl leucine derivatives are not yet available in published literature, data from related compounds provide a strong indication of potential efficacy.

N-Acetyl-L-Leucine in Niemann-Pick Disease Type C

A clinical trial on N-acetyl-L-leucine (NALL) for the treatment of Niemann-Pick disease type C, a lysosomal storage disorder, demonstrated significant neurological improvement.

Table 1: Efficacy of N-Acetyl-L-Leucine in Niemann-Pick Disease Type C [3]

Endpoint	NALL (12 weeks)	Placebo (12 weeks)	Least-Squares Mean Difference (95% CI)	p-value
Change from Baseline in SARA Total Score	-1.97 ± 2.43	-0.60 ± 2.39	-1.28 (-1.91 to -0.65)	<0.001

SARA: Scale for the Assessment and Rating of Ataxia (lower scores indicate better neurologic status).

Apolipoprotein Production Rates Measured by Deuterated Leucine

Studies using deuterated leucine ([5,5,5,-2H3]leucine) have provided precise measurements of apolipoprotein kinetics, demonstrating the utility of deuterated amino acids in metabolic research.

Table 2: Apolipoprotein Production Rates in Normolipidemic Males [4]

Apolipoprotein	Tracer: Deuterated Leucine (mg/kg/day)	Tracer: Deuterated Valine (mg/kg/day)	Tracer: Deuterated Lysine (B10760008) (mg/kg/day)
VLDL apoB-100	11.4 ± 5.8	11.2 ± 6.8	11.1 ± 5.4
LDL apoB-100	8.0 ± 4.7	7.5 ± 3.8	7.5 ± 4.2
HDL apoA-I	9.7 ± 0.2	9.4 ± 1.7	9.1 ± 1.3

Data are presented as mean ± SDM. No statistically significant differences were observed between the tracers.

Experimental Protocols

Detailed methodologies are crucial for the advancement of research in this area. Below are representative protocols for key experimental procedures.

Measurement of Apolipoprotein Kinetics using Deuterated Leucine

This protocol is adapted from studies measuring apolipoprotein A-I and B-100 production.[4][5][6]

Experimental Workflow:

Caption: Workflow for measuring apolipoprotein kinetics using stable isotope tracers.

Materials:

• [5,5,5,-2H3]L-leucine

• Saline solution for infusion

• EDTA-containing blood collection tubes

• Ultracentrifuge

• Preparative gradient gel electrophoresis system

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Subject Preparation: Subjects are fasted overnight for 8-12 hours.

• Tracer Infusion: A primed-constant intravenous infusion of deuterated leucine is administered. A typical protocol involves a bolus dose followed by a continuous infusion for 15 hours.[5][6]

• Blood Collection: Blood samples are collected at regular intervals throughout the infusion period.

• Lipoprotein Fractionation: Plasma is separated from the blood samples, and lipoprotein fractions (VLDL, LDL, HDL) are isolated by sequential ultracentrifugation.[5][6]

• Apolipoprotein Isolation: Apolipoproteins (e.g., apoA-I, apoB-100) are isolated from the lipoprotein fractions using preparative gradient gel electrophoresis.[5][6]

• Isotopic Enrichment Analysis: The incorporation of deuterated leucine into the apolipoproteins is measured by GC-MS.

• Kinetic Modeling: The production rates are calculated using a stochastic model, with the isotopic enrichment of VLDL apoB-100 at plateau used to define the intracellular precursor pool enrichment.[4]

Stable Isotope Tracing in Cell Culture

This protocol provides a general framework for stable isotope tracing experiments in cell culture to study metabolic pathways.[7][8][9]

Materials:

• Stable isotope-labeled substrate (e.g., 13C-leucine)

• Culture medium with dialyzed serum

• 6-well culture plates

• Cold Hank's Balanced Salt Solution (HBSS)

• Ice-cold methanol (B129727)

• Cell scraper

• Mass spectrometer

Procedure:

• Cell Culture: Culture cells in a 6-well plate in stable isotope-labeled culture medium.

• Metabolite Extraction: When cells reach approximately 75% confluency, rinse the wells with cold HBSS. Add ice-cold methanol to each well and place the plate on dry ice.

• Cell Lysis and Collection: Use a cell scraper to detach the cells and transfer the extracts to microcentrifuge tubes.

• Mass Spectrometry Analysis: Analyze the cell extracts by mass spectrometry to determine the incorporation of the stable isotope into various metabolites.

Conclusion and Future Directions

Deuterated oleoyl leucine derivatives stand at the intersection of two promising fields of pharmacology: the modulation of endogenous metabolic regulators and the pharmacokinetic optimization through deuteration. Based on the potent effects of N-oleoyl leucine on PPARα and the established benefits of deuteration, it is hypothesized that these derivatives will demonstrate enhanced efficacy in the treatment of MASH, atherosclerosis, and other metabolic diseases.

Future research should focus on the synthesis and preclinical evaluation of deuterated oleoyl leucine derivatives to confirm these hypotheses. Key areas of investigation will include:

• Pharmacokinetic studies: to determine the impact of deuteration on the absorption, distribution, metabolism, and excretion of oleoyl leucine.

• In vitro and in vivo efficacy studies: to assess the potency of deuterated derivatives in activating PPARα and their effects in animal models of MASH and atherosclerosis.

• Toxicology studies: to ensure the safety profile of these novel compounds.

The development of deuterated oleoyl leucine derivatives represents a rational, mechanism-based approach to creating a new generation of therapies for metabolic and cardiovascular diseases. The foundational knowledge presented in this guide provides a strong basis for the continued exploration and development of these promising therapeutic agents.

References

• 1. ahajournals.org [ahajournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Trial of N-Acetyl-l-Leucine in Niemann-Pick Disease Type C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of deuterated leucine, valine, and lysine in the measurement of human apolipoprotein A-I and B-100 kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Measurement of very low density and low density lipoprotein apolipoprotein (Apo) B-100 and high density lipoprotein Apo A-I production in human subjects using deuterated leucine. Effect of fasting and feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Measurement of very low density and low density lipoprotein apolipoprotein (Apo) B-100 and high density lipoprotein Apo A-I production in human subjects using deuterated leucine. Effect of fasting and feeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tracing of Amino Acids Dynamics in Cell Lines Based on 18O Stable Isotope Labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to Oleic Acid-hydroxy Oleoyl Leucine-d7 in Lipidomics Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Oleic Acid-hydroxy Oleoyl Leucine-d7 (OAHOL-d7), a critical internal standard for the accurate quantification of the endogenous lipid, Oleic Acid-hydroxy Oleoyl Leucine (B10760876) (OAHOL), in the field of lipidomics. This document details its application, relevant biological pathways, and detailed experimental protocols for its use in mass spectrometry-based research.

Introduction to Oleic Acid-hydroxy Oleoyl Leucine and its Deuterated Standard

Oleic Acid-hydroxy Oleoyl Leucine is a member of the N-acyl amino acid family, a class of signaling lipids that are increasingly recognized for their roles in various physiological processes. More broadly, it can be classified as a Fatty Acid Ester of a Hydroxy Fatty Acid (FAHFA). FAHFAs are an emerging class of lipids with demonstrated anti-diabetic and anti-inflammatory properties.[1][2][3][4] Given their low endogenous abundance and the presence of numerous isomers, highly sensitive and specific analytical methods are required for their study.[3][4][5]

Oleic Acid-hydroxy Oleoyl Leucine-d7 (OAHOL-d7) is a deuterated form of the endogenous lipid, designed for use as an internal standard in mass spectrometry.[6][7][8] The incorporation of seven deuterium (B1214612) atoms creates a mass shift that allows it to be distinguished from the native analyte while sharing near-identical chemical and physical properties. This makes it an ideal tool for isotope dilution mass spectrometry, a gold-standard technique for quantitative analysis that corrects for sample loss during preparation and variations in instrument response.[9]

Role in Lipidomics Research

The primary application of OAHOL-d7 is to ensure the precise and accurate quantification of OAHOL in biological matrices such as plasma, serum, and tissues.[6][7] By adding a known amount of OAHOL-d7 to a sample at the beginning of the workflow, the ratio of the endogenous analyte to the standard can be used to calculate the absolute concentration of the endogenous lipid, mitigating matrix effects and improving reproducibility.

The quantification of lipids like OAHOL is crucial for understanding their roles in health and disease. Research has linked FAHFAs to metabolic and inflammatory signaling pathways, making them potential biomarkers and therapeutic targets for conditions such as type 2 diabetes and inflammatory diseases.[1][2][5]

Biological Pathways

Metabolic Pathway involving CYP4F2

Recent studies have identified the cytochrome P450 enzyme CYP4F2 as a key regulator of circulating levels of certain N-acyl amino acids, including N-oleoyl-leucine, the precursor to OAHOL.[1][2][5][10] CYP4F2 catalyzes the omega-hydroxylation of the fatty acid tail, leading to the formation of hydroxy-fatty acid derivatives.[2][5] This metabolic pathway is crucial for the diversification of this lipid signaling family.

CYP4F2-mediated metabolism of N-oleoyl-leucine.

GPR120 Signaling Pathway

FAHFAs and their constituent fatty acids are known to activate G-protein coupled receptors, such as GPR120 (also known as FFAR4).[5] GPR120 activation is linked to potent anti-inflammatory and insulin-sensitizing effects.[11] The binding of a lipid agonist like a FAHFA to GPR120 can initiate a cascade of intracellular signaling events. This includes coupling to Gq proteins, leading to downstream activation of pathways like ERK and Akt, and also a β-arrestin-2-dependent pathway that inhibits inflammatory responses by suppressing NF-κB.[7][12]

Simplified GPR120 signaling cascade initiated by FAHFAs.

Experimental Protocols

The accurate quantification of OAHOL using OAHOL-d7 as an internal standard typically involves lipid extraction, solid-phase extraction for enrichment, and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Lipid Extraction

This protocol is adapted from established methods for FAHFA extraction from biological tissues.[1][5]

Materials:

• Biological tissue (e.g., adipose tissue, ~150 mg)

• Phosphate-buffered saline (PBS)

• Methanol (LC-MS grade)

• Chloroform (B151607) (LC-MS grade)

• OAHOL-d7 internal standard solution in ethanol (B145695) (a known amount, e.g., 5 pmol per sample)

• Dounce homogenizer

• Centrifuge

Procedure:

• Place the weighed tissue sample in a Dounce homogenizer on ice.

• Add a precise amount of the OAHOL-d7 internal standard solution.

• Add PBS, methanol, and chloroform in a ratio that facilitates biphasic separation (e.g., Folch method).

• Thoroughly homogenize the tissue on ice.

• Centrifuge the homogenate at approximately 2,200 x g for 5 minutes at 4°C to separate the aqueous and organic layers.

• Carefully collect the lower organic (chloroform) layer containing the lipids.

• Dry the organic phase under a gentle stream of nitrogen.

Solid-Phase Extraction (SPE)

SPE is used to enrich the FAHFA fraction and remove more abundant neutral lipids.[1][11]

Materials:

• Silica (B1680970) SPE cartridge (e.g., 500 mg)

• Hexane (B92381) (LC-MS grade)

• Ethyl acetate (B1210297) (LC-MS grade)

• Chloroform (LC-MS grade)

Procedure:

• Condition the silica SPE cartridge with 6 mL of hexane.

• Reconstitute the dried lipid extract from the previous step in a small volume of chloroform (e.g., 200 µL) and apply it to the cartridge.

• Wash the cartridge with 6 mL of 5% ethyl acetate in hexane to elute neutral lipids. Discard this fraction.

• Elute the FAHFA fraction (containing OAHOL and OAHOL-d7) with 4 mL of ethyl acetate.

• Dry the eluted FAHFA fraction under a gentle stream of nitrogen.

• The sample is now ready for LC-MS/MS analysis and should be stored at -80°C if not analyzed immediately.

LC-MS/MS Analysis

The analysis is performed using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.[1][11]

LC Conditions (Example):

• Column: C18 reversed-phase column (e.g., Acquity UPLC BEH C18, 1.7 µm, 2.1 mm x 100 mm).[1][11]

• Mobile Phase: Isocratic elution with 93:7 methanol:water containing 5 mM ammonium (B1175870) acetate and 0.03% ammonium hydroxide.[1]

• Flow Rate: 0.2 mL/min.[1]

• Column Temperature: 25°C.[1]

• Injection Volume: 10 µL (after reconstituting the dried extract in 40 µL of methanol).[1]

MS/MS Conditions (Example):

• Ionization Mode: Negative Electrospray Ionization (ESI-).[5]

• Spray Voltage: 3.5 kV.[1]

• Ion Transfer Tube Temperature: 325°C.[1]

• Vaporizer Temperature: 275°C.[1]

• MRM Transitions: See Table 1. Collision energies need to be optimized for the specific instrument but typically range from 25-35 V for this class of molecules.[1]

Data Presentation

Quantitative Data

The following table provides representative MRM transitions for the quantification of OAHOL using OAHOL-d7. The precursor ion ([M-H]⁻) for OAHOL is calculated based on its molecular formula. The product ions are based on the known fragmentation of the leucine component (m/z 130.1 corresponding to the deprotonated leucine) and the oleic acid component. The d7-standard will have a +7 Da shift in its precursor mass.

Table 1: Representative MRM Transitions for OAHOL and OAHOL-d7

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
OAHOL	664.6	130.1 (Leucine fragment)	281.2 (Oleic acid fragment)
OAHOL-d7	671.6	137.1 (Leucine-d7 fragment)	281.2 (Oleic acid fragment)

Note: These values are theoretical and should be optimized on the specific mass spectrometer being used.

Experimental and Logical Workflows

The successful application of OAHOL-d7 in lipidomics research relies on a structured experimental workflow and a clear understanding of the principles of isotope dilution.

A typical experimental workflow for OAHOL analysis.

The core principle of using OAHOL-d7 is isotope dilution mass spectrometry. A known quantity of the deuterated standard is added to the sample, and the ratio of the mass spectrometric signal of the endogenous analyte to the standard is used for quantification. This ratiometric measurement is inherently more precise than relying on the absolute signal of the analyte alone.

Logical flow of quantification using an internal standard.

Conclusion

Oleic Acid-hydroxy Oleoyl Leucine-d7 is an indispensable tool for researchers investigating the roles of N-acyl amino acids and FAHFAs in metabolic and inflammatory diseases. Its use as an internal standard in LC-MS/MS-based lipidomics workflows enables the robust and accurate quantification of its endogenous counterpart, OAHOL. The detailed protocols and understanding of the associated biological pathways provided in this guide serve as a valuable resource for scientists and drug development professionals working in this exciting area of lipid research.

References

• 1. Increased N,N-Dimethyl Leucine Isobaric Tag Multiplexing by a Combined Precursor Isotopic Labeling and Isobaric Tagging Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Precursor ion scans for the targeted detection of stable-isotope-labeled peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. 13-Minute Comprehensive LC-MS/MS Analysis of Amino Acids in Plasma [restek.com]
• 6. rapidnovor.com [rapidnovor.com]
• 7. researchgate.net [researchgate.net]
• 8. lcms.cz [lcms.cz]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. lcms.cz [lcms.cz]
• 12. Leucine & iso Leucine Separated with LCMS - AppNote [mtc-usa.com]

understanding N-acyl amino acid metabolism

An In-depth Technical Guide to N-Acyl Amino Acid Metabolism

Introduction

N-acyl amino acids (NAAs) are a significant and expanding class of endogenous lipid signaling molecules.[1] Structurally, they consist of a fatty acid joined to an amino acid through an amide bond.[2][3] These molecules are chemically related to endocannabinoids and are integral to the broader "endocannabinoidome" signaling system.[2][4] NAAs are implicated in a multitude of physiological processes, including energy homeostasis, inflammation, and neurotransmission, making them attractive targets for therapeutic development.[1][5][6] This guide provides a comprehensive overview of the core metabolic pathways, molecular targets, and analytical methodologies pertinent to NAA research, designed for researchers, scientists, and professionals in drug development.

Metabolic Pathways of N-Acyl Amino Acids

The cellular concentrations of NAAs are meticulously regulated by a balance between their synthesis (anabolism) and degradation (catabolism). While theoretically any fatty acid can conjugate with any amino acid, creating a vast potential library of bioactive lipids, the metabolic pathways for many are still under active investigation.[2][7]

Biosynthesis (Anabolism)

The synthesis of NAAs can occur through several enzymatic routes, which can be broadly categorized as ATP-dependent or ATP-independent.[8]

• Direct Condensation & N-Acyltransferases (NATs) : One primary pathway involves the direct condensation of a fatty acid (or its activated acyl-CoA derivative) with an amino acid.[7] This reaction is catalyzed by N-acyltransferases.[3] For instance, Glycine (B1666218) N-acyltransferase-like enzymes (GLYATL2 and GLYATL3) are known to mediate the formation of amide bonds between medium- and long-chain acyl-CoAs and glycine.[1][7] The general mechanism for many N-acetyltransferases follows a "Ping Pong Bi-Bi" kinetic model, where the enzyme is first acylated by the acyl-CoA donor, releases CoA, and then transfers the acyl group to the amino acid acceptor.[9][10]

• Cytochrome c : This mitochondrial protein can catalyze the formation of several NAAs, including N-arachidonoyl glycine (NAraGly), N-arachidonoyl serine (NAraSer), and N-arachidonoyl alanine (B10760859) (NAraAla), from the corresponding acyl-CoA and amino acid.[1][7]

• Bidirectional Enzymes : The enzyme PM20D1 (peptidase M20 domain containing 1) is a secreted, bidirectional enzyme that can catalyze both the synthesis of NAAs from free fatty acids and amino acids, and their reverse hydrolysis.[11] Fatty Acid Amide Hydrolase (FAAH), primarily known for its catabolic role, has also been identified as a second, intracellular bidirectional enzyme capable of NAA synthesis.[11]

Figure 1: Generalized biosynthetic pathways for N-acyl amino acids (NAAs).

Degradation (Catabolism)

The inactivation of NAAs is primarily achieved through enzymatic hydrolysis of the amide bond, releasing the constituent fatty acid and amino acid.

• Fatty Acid Amide Hydrolase (FAAH) : As a key catabolic enzyme for many endocannabinoids, FAAH also catalyzes the hydrolysis of a range of NAAs.[2][11] It is considered a primary intracellular pathway for NAA degradation.[11]

• PM20D1 : This extracellular enzyme acts as a major regulator of circulating NAAs, catalyzing their hydrolysis in addition to their synthesis.[11]

• Acylpeptide Hydrolase (APH) and Aminoacylase (B1246476) 1 (ACY1) : In the context of N-terminally acetylated proteins, catabolism involves APH, which cleaves N-blocked peptides, followed by the deacetylation of the N-terminal amino acid by an aminoacylase like ACY1.[12] This pathway is distinct but mechanistically related to the degradation of free NAAs.

• Other Pathways : Certain NAAs can be substrates for other metabolic enzymes. For example, N-arachidonoyl glycine can be oxygenated by cyclooxygenase-2 (COX-2), leading to different bioactive molecules.[2] Cytochrome P450 enzymes, such as CYP4F2, can further hydroxylate NAAs, diversifying the pool of related lipid metabolites.[13]

Figure 2: Primary degradation pathways for N-acyl amino acids (NAAs).

Signaling Pathways and Molecular Targets

NAAs exert their biological functions by interacting with a variety of molecular targets, most notably G protein-coupled receptors (GPCRs), but also ion channels and nuclear receptors.[5]

• GPCRs : N-arachidonoyl glycine (NAraGly) has been shown to bind with high affinity to several orphan GPCRs, including GPR18, GPR55, and GPR92 (also known as GPR132).[2] The activation of these receptors can initiate downstream signaling cascades, such as modulation of intracellular calcium levels or cyclic AMP (cAMP) production, leading to various cellular responses.

• Ion Channels : Certain NAAs can directly modulate the activity of ion channels. For example, NAraGly has been reported to inhibit T-type calcium channels.[2]

• Nuclear Receptors : N-oleoyl glycine (NOleGly) is known to activate Peroxisome Proliferator-Activated Receptor alpha (PPAR-α), a nuclear receptor that plays a critical role in lipid metabolism and energy homeostasis.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Function and therapeutic potential of N-acyl amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids: N-Acylphenylalanine, N-Acyltyrosine, N-Acyltryptophan, and N-Acylhistidine [frontiersin.org]
• 7. N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enzymatic Strategies for the Biosynthesis of N-Acyl Amino Acid Amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. creative-biostructure.com [creative-biostructure.com]
• 10. N-acetyltransferase - Wikipedia [en.wikipedia.org]
• 11. Cooperative enzymatic control of N-acyl amino acids by PM20D1 and FAAH | eLife [elifesciences.org]
• 12. Catabolism of intracellular N-terminal acetylated proteins: involvement of acylpeptide hydrolase and acylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. CYP4F2 is a human-specific determinant of circulating N-acyl amino acid levels - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Oleic Acid-hydroxy Oleoyl Leucine-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Oleic Acid-hydroxy Oleoyl (B10858665) Leucine-d7, a deuterated internal standard crucial for the accurate quantification of its corresponding non-deuterated analogue, Oleic Acid-hydroxy Oleoyl Leucine (B10760876). This document outlines its physicochemical properties, experimental applications, and its role within a key metabolic pathway.

Core Compound Identification

Synonyms: C18:1-hydroxy Oleoyl Leucine-d7, OAHOL-d7.[1][2]

Physicochemical Properties

The fundamental properties of Oleic Acid-hydroxy Oleoyl Leucine-d7 are summarized in the table below. This data is essential for accurate experimental design, including preparation of standard solutions and interpretation of analytical results.

Property	Value	Source
Molecular Formula	C42H70D7NO5	[1][2]
Formula Weight	683.1 g/mol	[1][2]
Chemical Purity	≥95% (as Oleic acid-hydroxy oleoyl leucine)	[1]
Deuterium Incorporation	≥99% deuterated forms (d1-d7); ≤1% d0	[1]
Supplied As	A solution in ethanol (B145695)	[1][2]
Storage Temperature	-20°C	[1]
Stability	≥ 1 year	[1]

Experimental Protocols

Application as an Internal Standard for LC-MS Quantification

Oleic Acid-hydroxy Oleoyl Leucine-d7 is primarily intended for use as an internal standard in analytical methodologies such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) for the quantification of endogenous Oleic Acid-hydroxy Oleoyl Leucine.[1][2] The use of a stable isotope-labeled internal standard is the gold standard for mass spectrometry-based quantification as it corrects for variations in sample preparation and instrument response.

Objective: To accurately quantify the concentration of Oleic Acid-hydroxy Oleoyl Leucine in a biological matrix.

Methodology:

• Preparation of Standard Solutions:

  • Prepare a stock solution of Oleic Acid-hydroxy Oleoyl Leucine-d7 in ethanol at a known concentration (e.g., 1 mg/mL).

  • Prepare a series of calibration standards by spiking known concentrations of non-deuterated Oleic Acid-hydroxy Oleoyl Leucine into the same biological matrix as the samples to be analyzed (e.g., plasma, cell lysate).

  • Add a fixed amount of the Oleic Acid-hydroxy Oleoyl Leucine-d7 internal standard stock solution to each calibration standard and each unknown sample.

• Sample Preparation:

  • Thaw biological samples on ice.

  • Perform a lipid extraction, for example, using a Folch or Bligh-Dyer method, to isolate the lipid fraction containing the analyte and internal standard.

  • Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in a solvent compatible with the LC-MS system (e.g., methanol/acetonitrile).

• LC-MS Analysis:

  • Inject the prepared samples and calibration standards onto an appropriate liquid chromatography system (e.g., a C18 reversed-phase column) coupled to a mass spectrometer.

  • Develop a chromatographic method that separates Oleic Acid-hydroxy Oleoyl Leucine from other matrix components.

  • The mass spectrometer should be operated in a mode that allows for the specific detection and quantification of both the analyte and the internal standard (e.g., Selected Reaction Monitoring, SRM, or Parallel Reaction Monitoring, PRM). The specific mass transitions for the analyte and the deuterated standard will need to be optimized.

• Data Analysis:

  • For each calibration standard, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

  • Construct a calibration curve by plotting the peak area ratio against the known concentration of the analyte for the calibration standards.

  • For the unknown samples, determine the peak area ratio of the analyte to the internal standard.

  • Interpolate the concentration of the analyte in the unknown samples from the calibration curve. For enhanced precision, a standard curve of peak intensity ratios (deuterated versus unlabeled) should be constructed.[1]

Biological Context and Signaling Pathway

The non-deuterated analogue, Oleic Acid-hydroxy Oleoyl Leucine, is a metabolite of N-oleoyl-leucine.[3] The formation of this hydroxylated form is catalyzed by the cytochrome P450 enzyme CYP4F2.[3] This enzymatic conversion represents a key step in the metabolism of N-acyl amino acids, a class of signaling lipids. The Tanzo, J.T., et al. (2023) publication identifies CYP4F2 as a human-specific determinant of circulating N-acyl amino acid levels, highlighting the importance of this pathway in human biology.[4][5][6]

The metabolic conversion of N-oleoyl-leucine to hydroxy oleoyl leucine by CYP4F2 is depicted in the following diagram:

Caption: CYP4F2 catalyzes the ω-hydroxylation of N-oleoyl-leucine.

This guide provides a foundational understanding of Oleic Acid-hydroxy Oleoyl Leucine-d7 for its effective application in research and development. For further details on the biological roles of its non-deuterated counterpart, consulting the referenced literature is recommended.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]

An In-depth Technical Guide to Oleic Acid-Hydroxy Oleoyl Leucine-d7

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the deuterated N-acyl amino acid, Oleic Acid-hydroxy Oleoyl (B10858665) Leucine-d7. It covers the determination of its molecular weight, its likely application as an internal standard in quantitative mass spectrometry, a representative experimental protocol, and a conceptual workflow for its use in biomedical research.

Core Compound Characteristics

Oleic Acid-hydroxy Oleoyl Leucine-d7 is a complex, stable isotope-labeled lipid molecule. Its structure is based on the conjugation of a hydroxylated derivative of oleic acid with the amino acid leucine (B10760876), where seven hydrogen atoms have been replaced by deuterium (B1214612). This labeling makes it an ideal internal standard for mass spectrometry-based quantification of its non-labeled analogue.

The molecular weight of Oleic Acid-hydroxy Oleoyl Leucine-d7 is calculated by summing the masses of its constituent atoms. The structure is presumed to be a hydroxy oleoyl group attached to a leucine molecule via an amide bond.

The calculation is based on the following components:

• Oleic Acid: With a molecular formula of C₁₈H₃₄O₂, its molecular weight is approximately 282.46 g/mol .[1][2][3][4][5]

• Leucine: Its molecular formula is C₆H₁₃NO₂, and it has a molecular weight of about 131.17 g/mol .[6][7][8][9][10][11]

• Deuterium: The atomic weight of a deuterium atom is approximately 2.014 Da.[12][13][14]

The molecular formula for the non-deuterated "Hydroxy Oleoyl Leucine" is derived by adding a hydroxyl group to oleic acid and forming an amide bond with leucine (which involves the removal of one water molecule). This results in a molecular formula of C₂₄H₄₅NO₄.

To calculate the final molecular weight of the d7 variant, seven hydrogen atoms are replaced by seven deuterium atoms.

Component	Molecular Formula	Molecular Weight ( g/mol )
Oleic Acid	C₁₈H₃₄O₂	282.46
Leucine	C₆H₁₃NO₂	131.17
Hydroxy Oleoyl Leucine	C₂₄H₄₅NO₄	411.62
Oleic Acid-hydroxy Oleoyl Leucine-d7	C₂₄H₃₈D₇NO₄	418.66

Application in Quantitative Analysis

Due to its stable isotope labeling, Oleic Acid-hydroxy Oleoyl Leucine-d7 is primarily used as an internal standard for the accurate quantification of endogenous (naturally occurring) hydroxy oleoyl leucine in biological samples using Liquid Chromatography-Mass Spectrometry (LC-MS). The deuterated standard is chemically identical to the analyte but has a different mass, allowing it to be distinguished by the mass spectrometer.

The following is a representative protocol for the use of a deuterated N-acyl amino acid internal standard in a research setting.

Objective: To quantify the concentration of hydroxy oleoyl leucine in human plasma.

Materials:

• Human plasma samples

• Oleic Acid-hydroxy Oleoyl Leucine-d7 (internal standard)

• Acetonitrile (B52724), Formic Acid, Methanol (B129727), Water (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges

Methodology:

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 10 µL of the internal standard solution (Oleic Acid-hydroxy Oleoyl Leucine-d7 in methanol).

  • Add 400 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

• Lipid Extraction (Solid Phase Extraction):

  • Condition an SPE cartridge with methanol followed by water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with a low-organic solvent mixture (e.g., 10% methanol in water) to remove polar impurities.

  • Elute the lipids of interest with a high-organic solvent (e.g., methanol or acetonitrile).

  • Dry the eluate under a stream of nitrogen gas.

  • Reconstitute the sample in 100 µL of the initial mobile phase for LC-MS analysis.

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 reverse-phase column to separate the analyte from other lipids. A typical gradient would be from a mobile phase of water with 0.1% formic acid to acetonitrile with 0.1% formic acid over several minutes.

  • Mass Spectrometry: Operate the mass spectrometer in electrospray ionization (ESI) positive mode. Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for both the endogenous analyte and the deuterated internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Hydroxy Oleoyl Leucine	412.3	[Typical fragment]
Oleic Acid-hydroxy Oleoyl Leucine-d7	419.3	[Corresponding fragment + 7 Da]

Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Determine the concentration of the analyte in the original sample by comparing this ratio to a standard curve generated with known concentrations of the non-labeled compound.

Visualized Workflows and Pathways

The following diagram illustrates the general workflow for using a deuterated internal standard in a quantitative mass spectrometry experiment.

References

• 1. The Oleic Acid Molecule [worldofmolecules.com]
• 2. Oleic Acid | C18H34O2 | CID 445639 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. usbio.net [usbio.net]
• 4. Oleic Acid [webbook.nist.gov]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. L-Leucine | C6H13NO2 | CID 6106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Leucine - Wikipedia [en.wikipedia.org]
• 8. Leucine [webbook.nist.gov]
• 9. laboratorynotes.com [laboratorynotes.com]
• 10. supremepharmatech.com [supremepharmatech.com]
• 11. L-Leucine | 61-90-5 [chemicalbook.com]
• 12. Deuterium - Wikipedia [en.wikipedia.org]
• 13. Deuterium | Definition, Symbol, Production, & Facts | Britannica [britannica.com]
• 14. Deuterium(.) | H | CID 5460635 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Discovery of Novel Long-Chain Fatty Acid Amides: A Technical Guide for Drug Development

For: Researchers, scientists, and drug development professionals.

Abstract

Long-chain fatty acid amides (FAAms) are a diverse class of endogenous lipid signaling molecules that play crucial roles in a multitude of physiological processes. From the well-known endocannabinoid, anandamide (B1667382), to sleep-inducing oleamide (B13806), these molecules exhibit a wide range of biological activities, making them attractive targets for therapeutic intervention. This technical guide provides an in-depth overview of the discovery of novel long-chain fatty acid amides, focusing on their synthesis, characterization, and biological evaluation. Detailed experimental protocols for key assays are provided, along with a summary of quantitative data to facilitate comparison. Furthermore, this guide visualizes the intricate signaling pathways and experimental workflows using Graphviz diagrams, offering a clear and comprehensive resource for researchers in the field.

Introduction to Long-Chain Fatty Acid Amides

Long-chain fatty acid amides are lipid bioregulators formed through the amidation of long-chain saturated and unsaturated fatty acids with various amines.[1][2] This family of molecules includes several classes based on the amine head group, such as N-acylethanolamines (NAEs), N-acyl amino acids (NAAs), and primary fatty acid amides (PFAMs).[1][3] The structural diversity of FAAms, arising from variations in both the fatty acid chain and the amine moiety, contributes to their wide array of biological functions.[4]

NAEs, such as anandamide (N-arachidonoylethanolamine) and oleoylethanolamide (OEA), are the most extensively studied class of FAAms.[1][5] Anandamide is an endogenous ligand for the cannabinoid receptors CB1 and CB2, and is involved in regulating mood, appetite, and pain.[5] OEA, on the other hand, acts as a satiety factor by activating peroxisome proliferator-activated receptor alpha (PPARα).[6] PFAMs, like oleamide, have been identified as sleep-inducing factors.[7] The discovery of these endogenous signaling molecules has opened up new avenues for drug discovery, with a focus on modulating their activity for therapeutic benefit.[8]

Synthesis of Novel Long-Chain Fatty Acid Amides

The synthesis of novel long-chain fatty acid amides is a critical step in their discovery and evaluation. Both chemical and enzymatic methods are employed to produce these compounds.

Chemical Synthesis

A common method for synthesizing FAAms involves the activation of the carboxylic acid group of a fatty acid, followed by reaction with an amine.

2.1.1. Synthesis of Oleamide from Oleic Acid and Urea (B33335)

A straightforward and economical method for synthesizing oleamide involves the reaction of oleic acid with urea in the presence of a catalyst like anhydrous aluminum chloride.[9][10]

• Reaction Scheme:

  • Oleic Acid + Urea --(AlCl₃, 200°C)--> Oleamide + CO₂ + NH₃

• Experimental Protocol:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, combine oleic acid (1.0 mol equivalent), urea (4.0 mol equivalent), and anhydrous aluminum chloride (1 wt% of total reactants).[9]

  • Heat the reaction mixture to 200°C with continuous stirring under a nitrogen atmosphere for 3 hours.[9]

  • Monitor the reaction progress by measuring the acid value of withdrawn samples.[10]

  • After cooling to room temperature, dissolve the crude product in chloroform (B151607) and filter to remove excess urea and catalyst.[9]

  • Evaporate the solvent under reduced pressure.

  • Purify the crude oleamide by recrystallization from n-hexane or ethanol.[9]

2.1.2. Synthesis of N-Oleoylethanolamine (OEA)

OEA can be synthesized by the acylation of oleic acid followed by aminolysis with ethanolamine (B43304).[11]

• Reaction Scheme:

  • Oleic Acid + Acylating Agent (e.g., Oxalyl Chloride) --(Catalyst, e.g., DMF)--> Oleoyl (B10858665) Chloride

  • Oleoyl Chloride + Ethanolamine --(Organic Base, e.g., Triethylamine)--> N-Oleoylethanolamine

• Experimental Protocol:

  • Dissolve oleic acid in an appropriate solvent (e.g., dichloromethane) and add a catalytic amount of N,N-dimethylformamide (DMF).[11]

  • Slowly add an acylating agent, such as oxalyl chloride, to the solution at room temperature and stir for 3-20 hours.[11]

  • Concentrate the resulting oleoyl chloride under reduced pressure.

  • In a separate flask, prepare a solution of ethanolamine and an organic base (e.g., triethylamine) in a suitable solvent.

  • Add the oleoyl chloride dropwise to the ethanolamine solution at room temperature and stir for 4 hours.[11]

  • Filter the reaction mixture to remove any solids.

  • Wash the organic phase with an acidic solution (e.g., 2M HCl) and then with a saturated sodium bicarbonate solution.[11]

  • Dry the organic layer, concentrate under reduced pressure, and purify the crude product by washing with a low-polarity alkane like n-hexane.[11]

Enzymatic Synthesis

Enzymatic methods offer a greener alternative to chemical synthesis, often providing high specificity and milder reaction conditions. Lipases are commonly used for the synthesis of FAAms.[12]

• Experimental Protocol (Lipase-mediated oleamide synthesis):

  • Immobilize a lipase (B570770), such as Candida rugosa lipase, in a chitosan (B1678972) matrix.[12]

  • Combine oleic acid, urea, and the immobilized lipase in a solvent like dichloromethane (B109758).[12]

  • Incubate the reaction mixture with shaking at a controlled temperature (e.g., 40°C) for an optimized duration (e.g., 36 hours).[12][13]

  • Monitor the conversion of oleic acid by titration.[12]

  • Separate the product from the solvent and unreacted starting materials.

Purification and Characterization

Purification of the synthesized FAAms is crucial to remove impurities and byproducts. Column chromatography is a widely used technique for this purpose.

• Column Chromatography Protocol:

  • Prepare a silica (B1680970) gel column with a suitable solvent system, such as a gradient of methanol (B129727) in dichloromethane or hexane/ethyl acetate.[14]

  • Dissolve the crude product in a minimal amount of the mobile phase.

  • Load the sample onto the column.

  • Elute the column with the chosen solvent system, collecting fractions.

  • Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the desired product.

  • Combine the pure fractions and evaporate the solvent.

Characterization of the purified FAAms is performed using various analytical techniques to confirm their structure and purity.

• Characterization Techniques:

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups, such as the amide N-H and C=O stretches.[10]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed chemical structure.[14]

  • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.[14]

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.[13]

Biological Evaluation of Novel Long-Chain Fatty Acid Amides

The biological activity of novel FAAms is assessed through a variety of in vitro assays, primarily focusing on their interaction with specific molecular targets.

Fatty Acid Amide Hydrolase (FAAH) Inhibition Assay

FAAH is the primary enzyme responsible for the degradation of many FAAms, including anandamide.[8] Inhibiting FAAH can potentiate the effects of these endogenous signaling molecules.

• Fluorometric Assay Protocol:

  • Materials: Recombinant human or rat FAAH, FAAH assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA), a fluorogenic FAAH substrate (e.g., AMC-arachidonoyl amide), test compound, and a known FAAH inhibitor as a positive control (e.g., JZL 195).

  • Procedure: a. In a 96-well black microplate, add the FAAH assay buffer, the test compound at various concentrations (or vehicle control), and the FAAH enzyme solution. b. Incubate for a defined period (e.g., 5-15 minutes) at 37°C to allow for enzyme-inhibitor interaction. c. Initiate the reaction by adding the FAAH substrate to all wells. d. Immediately measure the fluorescence intensity kinetically (e.g., every minute for 30 minutes) or as an endpoint reading after a specific incubation time (e.g., 30 minutes) at an excitation wavelength of 340-360 nm and an emission wavelength of 450-465 nm.

  • Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC₅₀ value by fitting the data to a dose-response curve.

Cannabinoid Receptor (CB1 and CB2) Binding Assays

These assays determine the affinity of novel FAAms for the cannabinoid receptors.

• Radioligand Competition Binding Assay Protocol:

  • Materials: Cell membranes expressing human CB1 or CB2 receptors, a radiolabeled cannabinoid ligand (e.g., [³H]-WIN 55,212-2), test compound, and a non-specific binding determinator (e.g., a high concentration of an unlabeled ligand).

  • Procedure: a. In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound. b. Incubate at a specific temperature (e.g., 30°C) for a set time (e.g., 60 minutes). c. Separate the bound and free radioligand by rapid filtration through glass fiber filters. d. Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Determine the IC₅₀ value of the test compound and calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

Quantitative Data of Novel Long-Chain Fatty Acid Amides

The following tables summarize key quantitative data for a selection of long-chain fatty acid amides.

Table 1: Physicochemical Properties of Selected Long-Chain Fatty Acid Amides

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)
Oleamide	C₁₈H₃₅NO	281.48	75-76
N-Oleoylethanolamine (OEA)	C₂₀H₃₉NO₂	325.53	59-60[6]
N-Palmitoylethanolamine (PEA)	C₁₈H₃₇NO₂	299.49	98-100
N-Arachidonoylethanolamine (Anandamide)	C₂₂H₃₇NO₂	347.53	52-54

Table 2: Biological Activity of Selected FAAH Inhibitors

Compound	Type	IC₅₀ (nM) - Human FAAH	IC₅₀ (nM) - Rat FAAH	Reference
URB597	Irreversible	4.6	-	[Source]
PF-3845	Irreversible	-	230	[Source]
PF-04457845	Covalent	7.2	-	[Source]
JNJ-42165279	Reversible	70	-	[Source]
OL-135	Reversible	-	4.7	[Source]

Signaling Pathways and Experimental Workflows

The biological effects of long-chain fatty acid amides are mediated through complex signaling pathways. The following diagrams, generated using the DOT language, illustrate these pathways and a typical experimental workflow.

Signaling Pathways

Caption: Biosynthesis, signaling, and degradation of N-acylethanolamines (NAEs).

Caption: A typical experimental workflow for the discovery of novel long-chain fatty acid amides.

Conclusion and Future Directions

The discovery of novel long-chain fatty acid amides continues to be a promising area of research for the development of new therapeutics. Their diverse biological activities and involvement in key physiological processes present numerous opportunities for targeting a wide range of diseases. This technical guide provides a foundational understanding of the synthesis, characterization, and biological evaluation of these fascinating molecules. Future research should focus on the identification of novel FAAms from natural sources, the development of more efficient and selective synthetic methods, and the elucidation of their precise mechanisms of action and signaling pathways. Advances in these areas will undoubtedly pave the way for the development of the next generation of FAAm-based drugs.

References

• 1. Biosynthesis, degradation, and pharmacological importance of the fatty acid amides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. Targeted lipidomics: Discovery of new fatty acyl amides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. N-Acylethanolamines: lipid metabolites with functions in plant growth and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Oleoylethanolamide - Wikipedia [en.wikipedia.org]
• 7. Biosynthesis of oleamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. ijnc.ir [ijnc.ir]
• 11. CN102295573A - Chemical synthetic method of oleoylethanolamide - Google Patents [patents.google.com]
• 12. Enzymatic synthesis of oleamide using lipase immobilized in chitosan | AIP Conference Proceedings | AIP Publishing [pubs.aip.org]
• 13. pubs.aip.org [pubs.aip.org]
• 14. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantitative Analysis of Oleic Acid and Hydroxy Oleoyl Leucine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of oleic acid and a proposed approach for hydroxy oleoyl (B10858665) leucine (B10760876), leveraging common analytical techniques in pharmaceutical and biomedical research. The protocols are intended to serve as a guide for developing and validating analytical methods for these compounds in various matrices.

Quantitative Analysis of Oleic Acid

Oleic acid, a ubiquitous monounsaturated fatty acid, plays significant roles in biological systems and is a common excipient in pharmaceutical formulations.[1][2] Accurate quantification is crucial for both research and quality control purposes. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the most common techniques for its analysis.[1][3][4]

Gas Chromatography-Flame Ionization Detection (GC-FID)

A simple and robust derivatization-free GC-FID method has been developed for the direct quantitative analysis of oleic acid and other fatty acids.[2][5] This method is suitable for routine analysis in a quality-controlled laboratory.[1]

Table 1: GC-FID Parameters for Oleic Acid Analysis [2][5]

Parameter	Condition
Column	DB-FFAP (nitroterephthalic acid modified polyethylene (B3416737) glycol) capillary GC column (30 m x 0.32 mm i.d.)
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Temperature Program	Initial 80°C, hold for 2 min, ramp at 20°C/min to 280°C, hold for 10 min
Injector Temperature	280°C
Detector	Flame Ionization Detector (FID)
Detector Temperature	300°C
Sample Solvent	Isopropanol (B130326)
Run Time	Approximately 20 minutes

Experimental Protocol: GC-FID Analysis of Oleic Acid

• Standard Preparation: Prepare a stock solution of oleic acid in isopropanol. Create a series of calibration standards by diluting the stock solution to cover the desired concentration range.

• Sample Preparation: Dissolve the sample containing oleic acid in isopropanol to a known concentration.

• Injection: Inject 1 µL of the standard or sample into the GC system.

• Data Analysis: Identify the oleic acid peak based on its retention time. Construct a calibration curve by plotting the peak area of the oleic acid standards against their known concentrations. Determine the concentration of oleic acid in the sample by interpolating its peak area on the calibration curve.

GC-FID experimental workflow for oleic acid quantification.

High-Performance Liquid Chromatography (HPLC)

HPLC offers an alternative to GC for fatty acid analysis, particularly for samples that are sensitive to high temperatures.[3] While many HPLC methods require derivatization due to the lack of a strong UV chromophore in fatty acids, methods using detectors like Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) can directly detect underivatized fatty acids.[6][7]

Table 2: HPLC-CAD/ELSD Parameters for Oleic Acid Analysis [6][7][8]

Parameter	Condition
Column	C18 reversed-phase column (e.g., Agilent TC-C18, 250 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile (B52724) and water (with or without a small amount of acetic or formic acid)
Elution	Isocratic or gradient
Flow Rate	0.5 - 1.0 mL/min
Column Temperature	10°C to 35°C
Detector	Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD)
Injection Volume	10 µL

Experimental Protocol: HPLC-CAD/ELSD Analysis of Oleic Acid

• Standard and Sample Preparation: Prepare standards and samples in a suitable solvent (e.g., acetonitrile/water mixture).

• Chromatography: Equilibrate the HPLC system with the mobile phase. Inject the prepared standards and samples.

• Detection: The eluent is nebulized and the solvent evaporated. The resulting particles are detected by CAD or ELSD.

• Quantification: Generate a calibration curve from the standard responses and determine the concentration of oleic acid in the samples.

Quantitative Analysis of Hydroxy Oleoyl Leucine

Hydroxy oleoyl leucine is an N-acyl amino acid. While specific, validated quantitative methods for this exact molecule are not widely published, a general approach for the analysis of N-acyl amino acids can be adapted using liquid chromatography-mass spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity, which is crucial for analyzing such molecules in complex biological matrices. The use of a deuterated internal standard, such as oleic acid-hydroxy oleoyl leucine-d7, is recommended for accurate quantification.[9]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a general framework for the quantitative analysis of hydroxy oleoyl leucine. Method development and validation will be necessary for specific applications.

Table 3: Proposed LC-MS/MS Parameters for Hydroxy Oleoyl Leucine Analysis

Parameter	Proposed Condition
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Elution	Gradient elution, starting with a low percentage of B and ramping up.
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	40°C
Ionization Source	Electrospray Ionization (ESI), positive or negative mode
Mass Spectrometer	Triple quadrupole
Detection Mode	Multiple Reaction Monitoring (MRM)
Internal Standard	Oleic acid-hydroxy oleoyl leucine-d7

Experimental Protocol: LC-MS/MS Analysis of Hydroxy Oleoyl Leucine

• Standard Preparation: Prepare a stock solution of hydroxy oleoyl leucine and the deuterated internal standard in a suitable solvent (e.g., methanol (B129727) or ethanol). Prepare a series of calibration standards containing a fixed concentration of the internal standard and varying concentrations of the analyte.

• Sample Preparation (e.g., from plasma):

  • To a plasma sample, add the internal standard solution.

  • Precipitate proteins by adding a cold organic solvent (e.g., acetonitrile or methanol).

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the initial mobile phase.

• LC-MS/MS Analysis: Inject the prepared samples and standards into the LC-MS/MS system.

• Data Analysis:

  • Identify the precursor and product ions for both the analyte and the internal standard.

  • Set up the MRM transitions.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the standards.

  • Determine the concentration of hydroxy oleoyl leucine in the samples from the calibration curve.

LC-MS/MS workflow for hydroxy oleoyl leucine quantification.

Signaling Pathways

Oleic Acid Signaling

Oleic acid is known to modulate several key signaling pathways involved in inflammation, insulin (B600854) signaling, and cell proliferation.[10][11][12] Understanding these pathways is crucial for researchers in drug development.

One of the well-studied pathways influenced by oleic acid is the NF-κB signaling pathway . Oleic acid has been shown to attenuate inflammation by suppressing the activation of this pathway.[10]

Inhibitory effect of Oleic Acid on the NF-κB signaling pathway.

Oleic acid also plays a role in insulin signaling , where it can have both protective and detrimental effects depending on the context.[11][13] For instance, it can protect against insulin resistance by regulating genes related to the PI3K signaling pathway.[11]

Modulation of the PI3K/Akt signaling pathway by Oleic Acid.

Hydroxy Oleoyl Leucine and Related N-Acyl Amide Signaling

While the specific signaling pathways of hydroxy oleoyl leucine are not extensively characterized, related N-acyl amides, such as N-oleoyl leucine, have been shown to have biological activity. For example, N-oleoyl leucine can uncouple mitochondrial respiration.[14] Leucine itself is a known activator of the mTOR signaling pathway , which is a central regulator of cell growth and protein synthesis.[15][16][17] It is plausible that N-acyl leucines could also influence this pathway.

Potential involvement of Leucine derivatives in the mTOR signaling pathway.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Development and validation of a GC-FID method for quantitative analysis of oleic acid and related fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aocs.org [aocs.org]
• 4. hplc.eu [hplc.eu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. mdpi.com [mdpi.com]
• 9. caymanchem.com [caymanchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Oleic Acid Protects Against Insulin Resistance by Regulating the Genes Related to the PI3K Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Different Biological Action of Oleic Acid in ALDHhigh and ALDHlow Subpopulations Separated from Ductal Carcinoma In Situ of Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Oleic acid inhibits hepatic insulin signaling through deregulation of STAT3 activation and C/EBPalpha expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. caymanchem.com [caymanchem.com]
• 15. Leucine is a direct-acting nutrient signal that regulates protein synthesis in adipose tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Leucine-Enriched Nutrients and the Regulation of mTOR Signalling and Human Skeletal Muscle Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Application Note: Quantification of Oleic Acid-hydroxy Oleoyl Leucine in Human Plasma using Oleic Acid-hydroxy Oleoyl Leucine-d7 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-acyl amino acids are a class of lipid signaling molecules that are gaining interest due to their roles in various physiological and pathological processes. Recent studies have identified their association with cardiometabolic diseases.[1][2][3][4][5] One such molecule, N-oleoyl-leucine, is metabolized by the human-specific enzyme Cytochrome P450 4F2 (CYP4F2) to form hydroxylated variants, including Oleic Acid-hydroxy Oleoyl (B10858665) Leucine.[1][2][3] The quantification of these metabolites is crucial for understanding their biological function and potential as biomarkers.

This application note describes a robust and sensitive method for the quantitative analysis of Oleic Acid-hydroxy Oleoyl Leucine in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method employs a stable isotope-labeled internal standard, Oleic Acid-hydroxy Oleoyl Leucine-d7, to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[6]

Product Specifications

The internal standard, Oleic Acid-hydroxy Oleoyl Leucine-d7, is a deuterated analog of the target analyte. Key specifications are provided in the table below.

Parameter	Specification
Synonyms	C18:1-hydroxy Oleoyl Leucine-d7, OAHOL-d7
Molecular Formula	C₄₂H₇₀D₇NO₅
Formula Weight	683.1 g/mol
Purity	≥95% (as Oleic acid-hydroxy oleoyl leucine)
Deuterium Incorporation	≥99% deuterated forms (d₁-d₇); ≤1% d₀
Supplied As	A solution in ethanol
Storage	-20°C
Stability	≥ 1 year

Signaling Pathway

The following diagram illustrates the metabolic pathway involving the formation of Oleic Acid-hydroxy Oleoyl Leucine from N-oleoyl-leucine, mediated by the enzyme CYP4F2.

Metabolic conversion of N-oleoyl-leucine.

Experimental Protocol

This protocol outlines the procedure for the extraction and quantification of Oleic Acid-hydroxy Oleoyl Leucine from human plasma.

Materials and Reagents

• Oleic Acid-hydroxy Oleoyl Leucine (Analyte Standard)

• Oleic Acid-hydroxy Oleoyl Leucine-d7 (Internal Standard)

• Human Plasma (K₂EDTA)

• Methanol (B129727) (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Water (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Methyl-tert-butyl ether (MTBE)

• Microcentrifuge tubes (1.5 mL)

• Analytical balance

• Pipettes and tips

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system (e.g., Triple Quadrupole)

Sample Preparation (Liquid-Liquid Extraction)

• Spiking of Internal Standard: To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution (Oleic Acid-hydroxy Oleoyl Leucine-d7 at a suitable concentration, e.g., 100 ng/mL in methanol).

• Protein Precipitation: Add 300 µL of cold methanol to the plasma sample. Vortex for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

• Liquid-Liquid Extraction: Add 1 mL of MTBE to the supernatant. Vortex for 1 minute.

• Phase Separation: Add 250 µL of LC-MS grade water and vortex for 30 seconds. Centrifuge at 14,000 x g for 5 minutes at 4°C to facilitate phase separation.

• Organic Phase Collection: Transfer the upper organic layer (containing the lipids) to a new tube.

• Drying: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 90:10 Acetonitrile:Water with 0.1% formic acid). Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are typical starting conditions. Optimization may be required for specific instrumentation.

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Column Temperature	40°C
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	0-1 min: 50% B, 1-8 min: 50-95% B, 8-10 min: 95% B, 10.1-12 min: 50% B
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions

The specific MRM transitions for the analyte and internal standard should be optimized by infusing the individual standard solutions into the mass spectrometer. Representative transitions for similar N-acyl amino acids are provided as a reference.

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z
Oleic Acid-hydroxy Oleoyl Leucine	To be determined	To be determined
Oleic Acid-hydroxy Oleoyl Leucine-d7	To be determined	To be determined

Data Presentation

The quantitative data should be presented in a clear and structured format. The following tables provide a template for presenting the analytical method's performance characteristics.

Table 1: Representative Chromatographic and Mass Spectrometric Parameters

Analyte	Retention Time (min)	MRM Transition (Q1/Q3)
Oleic Acid-hydroxy Oleoyl Leucine	e.g., 5.8	Optimized values
Oleic Acid-hydroxy Oleoyl Leucine-d7	e.g., 5.8	Optimized values

Table 2: Method Performance Characteristics (Representative Data)

Parameter	Oleic Acid-hydroxy Oleoyl Leucine
Linearity (R²)	> 0.99
Lower Limit of Quantification (LLOQ)	e.g., 1 ng/mL
Precision (%CV)	< 15%
Accuracy (%Bias)	± 15%

Experimental Workflow

The diagram below outlines the complete experimental workflow from sample collection to data analysis.

Workflow for the quantification of Oleic Acid-hydroxy Oleoyl Leucine.

Conclusion

The use of Oleic Acid-hydroxy Oleoyl Leucine-d7 as an internal standard provides a reliable and accurate method for the quantification of Oleic Acid-hydroxy Oleoyl Leucine in human plasma by LC-MS/MS. This methodology is suitable for researchers in academia and the pharmaceutical industry who are investigating the role of N-acyl amino acids in health and disease.

References

• 1. CYP4F2 is a human-specific determinant of circulating N-acyl amino acid levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. N-Acyl-Amino Acids | Benson Lab [research.bidmc.org]
• 6. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Plasma Lipid Extraction with Deuterated Standards for Mass Spectrometry-Based Lipidomics

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field with significant implications for understanding disease pathology and for biomarker discovery. Accurate quantification of lipid species is crucial for meaningful biological interpretation. The use of deuterated internal standards is a widely accepted method to correct for lipid loss during sample preparation and for variations in ionization efficiency during mass spectrometry analysis. This application note provides a detailed protocol for the extraction of a broad range of lipid classes from plasma samples using a methyl-tert-butyl ether (MTBE) based method, incorporating a commercially available deuterated lipid mixture as an internal standard.[1][2][3][4] This method is robust, reproducible, and suitable for high-throughput lipidomics workflows.[3]

Experimental Protocol

This protocol is based on the widely used MTBE extraction method, which has been shown to provide broad coverage of lipid classes from plasma.[2][3]

Materials and Equipment

• Reagents:

  • Methanol (B129727) (LC-MS grade)

  • Methyl-tert-butyl ether (MTBE) (LC-MS grade)

  • Water (LC-MS grade)

  • Deuterated lipid internal standard mix (e.g., Avanti Polar Lipids SPLASH® LIPIDOMIX® Mass Spec Standard)[4][5][6]

  • Toluene (LC-MS grade)

• Equipment:

  • Microcentrifuge tubes (1.5 mL, polypropylene)

  • Pipettes and tips

  • Vortex mixer

  • Refrigerated centrifuge (4°C)

  • Centrifugal evaporator (e.g., SpeedVac) or nitrogen evaporator

  • Autosampler vials with inserts

Procedure

• Sample Preparation:

  • Thaw frozen plasma samples on ice.[7]

  • Vortex the plasma sample gently to ensure homogeneity.

• Addition of Internal Standards:

  • In a 1.5 mL microcentrifuge tube, add 20 µL of plasma.[4]

  • Add 20 µL of the deuterated lipid internal standard mix to the plasma.[4] Commercial standards are often provided in a methanol solution.[5]

• Lipid Extraction:

  • Add 225 µL of cold methanol to the plasma and internal standard mixture.[1][8]

  • Vortex the mixture for 10 seconds.[1][8][4]

  • Add 750 µL of cold MTBE.[1][8]

  • Vortex for 10 seconds and then shake for 6 minutes at 4°C.[1][8]

  • Incubate the samples on ice.

• Phase Separation:

  • Induce phase separation by adding 188 µL of LC/MS-grade water.[1][8]

  • Vortex for 1 minute.[9]

  • Centrifuge at 14,000 rpm for 2 minutes at 4°C.[1][4] This will result in a top organic phase containing the lipids, a lower aqueous phase, and a precipitated protein pellet at the bottom.[9]

• Collection of Lipid Extract:

  • Carefully collect the upper organic phase (approximately 200 µL) and transfer it to a new microcentrifuge tube, being careful not to disturb the protein pellet.[1]

• Drying and Reconstitution:

  • Dry the collected organic phase using a centrifugal evaporator or a stream of nitrogen.[9]

  • For subsequent analysis by reverse-phase chromatography, resuspend the dried lipid extract in a solvent compatible with your LC-MS system. A common choice is a 9:1 methanol/toluene mixture.[4] For a 200 µL dried extract, resuspend in 100 µL of the mixture.[4]

  • Vortex for 10 seconds and centrifuge at 14,000 rpm for 2 minutes to pellet any insoluble material.[1][8]

  • Transfer the supernatant to an autosampler vial for LC-MS analysis.

Data Presentation

The following table summarizes the key quantitative parameters of this protocol.

Parameter	Value	Unit	Notes
Plasma Volume	20	µL	[4]
Deuterated Standard Volume	20	µL	[4] Concentration as per manufacturer's instructions.[5]
Methanol Volume	225	µL	[1][8]
MTBE Volume	750	µL	[1][8]
Water Volume	188	µL	[1][8]
Centrifugation Speed	14,000	rpm	[1][8]
Centrifugation Temperature	4	°C	[1][8][4]
Reconstitution Volume	100	µL	[4]

Visualizations

Caption: Experimental workflow for plasma lipid extraction.

Caption: Logical relationship of quantification.

References

• 1. agilent.com [agilent.com]
• 2. MTBE Lipid Extraction - Protocol - OneLab [onelab.andrewalliance.com]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 7. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 8. lcms.cz [lcms.cz]
• 9. Metabolomics and Lipidomics Sample Preparation [protocols.io]

Application Notes and Protocols for the Analysis of Oleic Acid-hydroxy Oleoyl Leucine (OA-HOLA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleic Acid-hydroxy Oleoyl Leucine (OA-HOLA) is a complex lipid molecule belonging to the class of fatty acid esters of hydroxy fatty acids (FAHFAs). These lipids are gaining significant interest in the scientific community due to their potential roles in various physiological and pathological processes. OA-HOLA is formed through the esterification of a hydroxylated oleic acid with leucine. The hydroxylation of the precursor molecule, N-oleoyl-leucine, is mediated by the enzyme Cytochrome P450 4F2 (CYP4F2), a key enzyme in lipid metabolism.[1][2][3][4] Accurate and reliable quantification of OA-HOLA in biological matrices is essential for elucidating its biological functions, identifying its role as a potential biomarker, and for its application in drug development.

This document provides detailed application notes and protocols for the sample preparation and analysis of OA-HOLA from biological samples, primarily focusing on plasma and tissue. The methodologies described are based on established techniques for the analysis of structurally related N-acyl amino acids and FAHFAs, employing liquid-liquid extraction (LLE) and solid-phase extraction (SPE) for sample cleanup, followed by sensitive detection using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocols

Sample Collection and Storage

Proper sample handling is critical to prevent the degradation of lipids. Blood samples should be collected in tubes containing an anticoagulant (e.g., EDTA). Plasma should be separated by centrifugation as soon as possible and stored at -80°C until analysis. Tissue samples should be flash-frozen in liquid nitrogen immediately after collection and stored at -80°C.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted from established methods for the extraction of N-acyl amino acids and other lipid mediators.

Materials:

• Plasma or tissue homogenate

• Internal Standard (IS): Deuterated OA-HOLA (if available) or a structurally similar deuterated lipid standard.

• Chloroform (B151607)

• Methanol (B129727)

• 0.9% NaCl solution

• Centrifuge capable of 4°C

• Nitrogen evaporator

Procedure:

• For plasma samples, use 100 µL of plasma. For tissue samples, use a 10% (w/v) tissue homogenate in a suitable buffer (e.g., PBS).

• Spike the sample with the internal standard to a final concentration appropriate for the expected endogenous levels and the sensitivity of the instrument.

• Add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol to the sample.

• Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Add 500 µL of chloroform and vortex again for 30 seconds.

• Add 500 µL of 0.9% NaCl solution to induce phase separation and vortex for 30 seconds.

• Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C. Three distinct layers will form: an upper aqueous layer, a protein disk at the interface, and a lower organic layer containing the lipids.

• Carefully collect the lower organic layer using a glass Pasteur pipette, avoiding the protein disk.

• Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial LC mobile phase for analysis.

Sample Preparation: Solid-Phase Extraction (SPE)

SPE provides a more targeted cleanup and can result in cleaner samples compared to LLE. This protocol is based on methods for the purification of FAHFAs.

Materials:

• Silica-based SPE cartridges (e.g., 100 mg)

• Plasma or tissue lipid extract (from a primary extraction like LLE or a simple protein precipitation)

• Hexane (B92381)

• Ethyl acetate (B1210297)

• Methanol

• SPE manifold

Procedure:

• Condition the silica (B1680970) SPE cartridge by washing with 3 mL of methanol followed by 3 mL of hexane.

• Load the reconstituted lipid extract (from a primary extraction) onto the conditioned SPE cartridge.

• Wash the cartridge with 3 mL of hexane to elute non-polar lipids.

• Elute the OA-HOLA fraction with 3 mL of a mixture of hexane:ethyl acetate (e.g., 95:5 v/v). The optimal ratio may need to be determined empirically.

• Elute any remaining more polar lipids with 3 mL of methanol.

• Dry the collected OA-HOLA fraction under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial LC mobile phase for analysis.

LC-MS/MS Analysis

The following are suggested starting parameters for the analysis of OA-HOLA, which should be optimized for the specific instrumentation used.

Liquid Chromatography (LC) Parameters:

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is recommended.

• Mobile Phase A: Water with 0.1% formic acid or an appropriate buffer like ammonium (B1175870) acetate.

• Mobile Phase B: Acetonitrile/Methanol (e.g., 90:10, v/v) with 0.1% formic acid.

• Gradient: A gradient from a lower to a higher percentage of Mobile Phase B should be optimized to achieve good separation of OA-HOLA from other matrix components. A starting point could be 40% B, increasing to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode. Negative mode is often preferred for acidic lipids.

• Scan Type: Multiple Reaction Monitoring (MRM) for quantitative analysis.

• MRM Transitions: The specific precursor and product ion masses for OA-HOLA and its deuterated internal standard need to be determined by direct infusion of the analytical standards.

Data Presentation

Quantitative data should be summarized for clear comparison. The following tables provide a template for presenting typical results. Note that the values presented are hypothetical and should be replaced with experimental data.

Table 1: LC-MS/MS MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
OA-HOLA	To be determined	To be determined	To be determined
OA-HOLA-d7 (IS)	To be determined	To be determined	To be determined

Table 2: Method Validation Parameters

Parameter	Result
Linearity (r²)	> 0.99
Limit of Detection (LOD)	e.g., 0.1 ng/mL
Limit of Quantification (LOQ)	e.g., 0.5 ng/mL
Recovery (LLE)	e.g., 85 ± 5%
Recovery (SPE)	e.g., 90 ± 4%
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%

Table 3: Typical Concentrations of Related Analytes in Human Plasma

Analyte	Concentration Range (µmol/L)
Leucine	60 - 200
Oleic Acid	200 - 1000
N-oleoyl-leucine	To be determined by analysis
OA-HOLA	To be determined by analysis

Visualizations

Signaling Pathway

Caption: Metabolic conversion of N-oleoyl-leucine to OA-HOLA by CYP4F2.

Experimental Workflow

Caption: General workflow for OA-HOLA sample preparation and analysis.

References

• 1. CYP4F2 is a human-specific determinant of circulating N-acyl amino acid levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]

Application Note and Protocol for the Quantification of Fatty Acid Amides by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fatty acid amides (FAAs) are a class of bioactive lipids that play crucial roles in various physiological processes, including neurotransmission, inflammation, and cardiovascular function. Prominent members of this family include anandamide (B1667382) (N-arachidonoylethanolamine), an endogenous cannabinoid, and oleamide, which is involved in sleep regulation. Accurate quantification of these molecules in biological matrices is essential for understanding their physiological roles and for the development of novel therapeutics targeting the endocannabinoid system. Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used analytical technique for the sensitive and specific quantification of FAAs.[1][2][3] This application note provides a detailed protocol for the quantification of FAAs in biological samples using GC-MS, including sample preparation, derivatization, and instrument parameters.

Signaling Pathways of Fatty Acid Amides

Fatty acid amides, such as anandamide, exert their biological effects by interacting with a variety of receptors and signaling pathways. Anandamide is best known for its activity as a partial agonist at cannabinoid receptors CB1 and CB2, which are G-protein coupled receptors.[4][5] Activation of these receptors leads to the inhibition of adenylyl cyclase and modulation of ion channels.[5] Beyond the cannabinoid receptors, anandamide can also activate the transient receptor potential vanilloid type 1 (TRPV1) channel and peroxisome proliferator-activated receptors (PPARs).[4][6] The synthesis of anandamide occurs "on-demand" from membrane lipid precursors, and its signaling is terminated by cellular uptake and enzymatic degradation, primarily by fatty acid amide hydrolase (FAAH).[7]

Anandamide Retrograde Signaling Pathway

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

A crucial step for accurate quantification of FAAs from complex biological matrices like brain tissue or plasma is the purification of the lipid extract to remove interfering substances.[1][2] Solid-phase extraction is a commonly employed technique for this purpose.[2][8]

Materials:

• C18 SPE cartridges

• Methanol (B129727)

• Water

• Ethyl acetate (B1210297)

• Hexane

• Internal Standards (e.g., deuterated anandamide)

Protocol:

• Homogenization: Homogenize the tissue sample in a suitable solvent (e.g., chloroform:methanol, 2:1, v/v) containing an appropriate internal standard.

• Lipid Extraction: Perform a lipid extraction using the Bligh and Dyer method or a similar procedure.

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by washing with methanol followed by water.

• Sample Loading: Load the lipid extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a series of increasingly non-polar solvents to remove interfering lipids. A common wash sequence is water, followed by a methanol:water mixture.

• Elution: Elute the fatty acid amides from the cartridge using a non-polar solvent such as ethyl acetate or a hexane:ethyl acetate mixture.[9]

• Drying: Evaporate the eluate to dryness under a stream of nitrogen.

Derivatization

Due to their low volatility, fatty acid amides require derivatization prior to GC-MS analysis to convert them into more volatile and thermally stable compounds.[10][11] Silylation is a common and effective derivatization method.

Materials:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Acetonitrile or other suitable aprotic solvent

• Heating block or oven

Protocol:

• Reconstitution: Reconstitute the dried lipid extract in a small volume of acetonitrile.

• Reagent Addition: Add the silylating agent (BSTFA with 1% TMCS) to the sample.[11]

• Reaction: Tightly cap the vial and heat at 60-70°C for 30-60 minutes to ensure complete derivatization.[10][11]

• Cooling: Allow the sample to cool to room temperature before analysis.

References

• 1. Quantification of endocannabinoids in rat biological samples by GC/MS: technical and theoretical considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sample preparation and gas chromatography of primary fatty acid amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Anandamide receptor signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. waters.com [waters.com]
• 10. benchchem.com [benchchem.com]
• 11. Derivatization techniques for free fatty acids by GC [restek.com]

Application Notes and Protocols for Oleic Acid-hydroxy Oleoyl Leucine-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleic Acid-hydroxy Oleoyl (B10858665) Leucine-d7 (OAHOL-d7) is a deuterated derivative of hydroxy oleoyl leucine (B10760876), intended for use as an internal standard in mass spectrometry-based quantitative analysis. Its non-deuterated analog, hydroxy oleoyl leucine, is a metabolite of N-oleoyl leucine, a member of the N-acyl amino acid (NAA) family of signaling lipids. NAAs are increasingly recognized for their diverse physiological roles, including the regulation of energy metabolism and inflammation.

The study of N-acyl amino acid metabolism is a growing field of research, with implications for understanding various physiological and pathological processes. The enzyme Cytochrome P450 4F2 (CYP4F2) has been identified as a key player in the hydroxylation of N-oleoyl-leucine, leading to the formation of hydroxy oleoyl leucine. This metabolic pathway is of interest in the context of cardiometabolic diseases. Given the importance of accurate quantification of these lipid metabolites, the use of a stable isotope-labeled internal standard like OAHOL-d7 is crucial for reliable and reproducible results.

Applications

The primary application of Oleic Acid-hydroxy Oleoyl Leucine-d7 is as an internal standard for the precise quantification of endogenous Oleic Acid-hydroxy Oleoyl Leucine in various biological matrices using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated internal standard is the gold standard in quantitative mass spectrometry as it accounts for variations in sample extraction, handling, and instrument response, thus ensuring high accuracy and precision.[1][2][3]

Potential Research Areas:

• Metabolomics and Lipidomics: Studying the metabolic pathways of N-acyl amino acids and their hydroxylated metabolites.

• Drug Discovery and Development: Investigating the role of CYP4F2 and other enzymes in drug metabolism and lipid signaling.

• Biomarker Discovery: Quantifying levels of hydroxy oleoyl leucine in plasma or tissues as a potential biomarker for cardiometabolic diseases.

• Nutritional Science: Assessing the impact of dietary fatty acids on the metabolism of N-acyl amino acids.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Oleic Acid-hydroxy Oleoyl Leucine-d7 is provided in the table below.

Property	Value
Synonyms	C18:1-hydroxy Oleoyl Leucine-d7, OAHOL-d7
Molecular Formula	C₄₂H₇₀D₇NO₅
Formula Weight	683.1 g/mol
Purity	≥95% (Oleic acid-hydroxy oleoyl leucine)
Deuterium Incorporation	≥99% deuterated forms (d₁-d₇); ≤1% d₀
Supplied As	A solution in ethanol
Storage	-20°C
Stability	≥ 1 year

Experimental Protocols

The following protocols are generalized methodologies for the quantification of hydroxy oleoyl leucine using Oleic Acid-hydroxy Oleoyl Leucine-d7 as an internal standard. Optimization of these protocols for specific instrumentation and biological matrices is recommended.

Sample Preparation: Lipid Extraction from Plasma

This protocol is based on the widely used Folch method for lipid extraction.

Materials:

• Plasma samples

• Oleic Acid-hydroxy Oleoyl Leucine-d7 internal standard solution (in ethanol)

• Chloroform

• Methanol (B129727)

• 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Thaw plasma samples on ice.

• In a glass centrifuge tube, add a known amount of Oleic Acid-hydroxy Oleoyl Leucine-d7 internal standard solution to the plasma sample. The amount should be optimized to be within the linear range of the calibration curve.

• Add a 2:1 (v/v) mixture of chloroform:methanol to the plasma sample. A common ratio is 2 mL of chloroform:methanol for every 100 µL of plasma.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 0.2 volumes of 0.9% NaCl solution to the mixture to induce phase separation.

• Vortex briefly and then centrifuge at 2000 x g for 10 minutes at 4°C to separate the layers.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Dry the lipid extract under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS/MS analysis (e.g., methanol or acetonitrile/isopropanol).

LC-MS/MS Analysis

This is a general protocol for the analysis of N-acyl amino acids and their metabolites. Specific parameters will need to be optimized for the instrument in use.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source.

Chromatographic Conditions (Example):

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient from a lower to a higher percentage of mobile phase B over a suitable run time to achieve separation of the analyte from other matrix components.

• Flow Rate: Dependent on the column dimensions (e.g., 0.3 mL/min for a 2.1 mm ID column).

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): The specific precursor-to-product ion transitions for both Oleic Acid-hydroxy Oleoyl Leucine and its d7-labeled internal standard need to be determined by direct infusion of the standards. An example of expected ions would be the protonated molecule [M+H]⁺ as the precursor ion.

• Collision Energy and other MS parameters: These will need to be optimized for the specific instrument and analytes to achieve maximum sensitivity.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Oleic Acid-hydroxy Oleoyl Leucine	To be determined	To be determined
Oleic Acid-hydroxy Oleoyl Leucine-d7	To be determined	To be determined

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards with known concentrations of non-deuterated Oleic Acid-hydroxy Oleoyl Leucine and a fixed concentration of the deuterated internal standard (Oleic Acid-hydroxy Oleoyl Leucine-d7).

• Peak Integration: Integrate the peak areas of the MRM transitions for both the analyte and the internal standard in the calibration standards and the unknown samples.

• Ratio Calculation: Calculate the ratio of the peak area of the analyte to the peak area of the internal standard for each calibration standard and unknown sample.

• Quantification: Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards. Determine the concentration of Oleic Acid-hydroxy Oleoyl Leucine in the unknown samples by interpolating their peak area ratios on the calibration curve.

Signaling Pathways and Experimental Workflows

Metabolic Pathway of N-Oleoyl Leucine Hydroxylation

N-oleoyl leucine is metabolized to hydroxy oleoyl leucine primarily through the action of the enzyme CYP4F2, which catalyzes the ω-hydroxylation of the oleoyl fatty acid chain.[4][5] This metabolic conversion is a key step in the diversification of N-acyl amino acid signaling molecules.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CYP4F2 - Wikipedia [en.wikipedia.org]
• 5. lipidmaps.org [lipidmaps.org]

Application Notes and Protocols for the Stability Assessment of Oleic Acid-hydroxy Oleoyl Leucine-d7 in Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleic Acid-hydroxy Oleoyl Leucine-d7 is a deuterated lipid molecule intended for use as an internal standard in mass spectrometry-based quantification of the corresponding non-deuterated endogenous compound, Oleic Acid-hydroxy Oleoyl Leucine. The accuracy of quantitative bioanalytical methods relies on the stability of the internal standard throughout the sample collection, processing, and analysis workflow. Degradation of the internal standard can lead to inaccurate and unreliable results. This document provides a comprehensive overview of the potential stability liabilities of Oleic Acid-hydroxy Oleoyl Leucine-d7 in solution and offers detailed protocols for its stability assessment.

The information herein is based on the known stability characteristics of structurally similar N-acyl amino acids and long-chain unsaturated fatty acids, as specific stability data for Oleic Acid-hydroxy Oleoyl Leucine-d7 is not extensively available in the public domain. The primary anticipated degradation pathways are hydrolysis of the amide bond and oxidation of the oleic acid backbone.

Predicted Degradation Pathways

The chemical structure of Oleic Acid-hydroxy Oleoyl Leucine-d7 contains two main functionalities susceptible to degradation: an amide linkage and a carbon-carbon double bond in the oleic acid chain.

Technical Notes & Optimization

Technical Support Center: Optimizing Oleic Acid-hydroxy Oleoyl Leucine-d7 Signal in Mass Spectrometry

Welcome to the technical support center for the analysis of Oleic Acid-hydroxy Oleoyl Leucine-d7. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance mass spectrometric signal and ensure reliable quantification.

Frequently Asked Questions (FAQs)

Q1: What is Oleic Acid-hydroxy Oleoyl Leucine-d7 and what is its primary application?

A1: Oleic Acid-hydroxy Oleoyl Leucine-d7 is a deuterated internal standard used for the accurate quantification of its non-deuterated counterpart, Oleic Acid-hydroxy Oleoyl Leucine (B10760876), in biological samples by gas chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS).[1] Its molecular formula is C42H70D7NO5 and it has a formula weight of 683.1 g/mol .[1]

Q2: I am observing a weak or inconsistent signal for my analyte. What are the most common causes?

A2: A weak or inconsistent signal is a frequent issue in LC-MS analysis and can stem from several factors. The most common culprits include:

• Matrix Effects: Co-eluting substances from the biological matrix can suppress the ionization of your analyte.[2][3]

• Suboptimal Sample Preparation: Inefficient extraction or protein precipitation can lead to low recovery of the analyte and introduce interfering substances.

• Poor Ionization Efficiency: The analyte may not be ionizing effectively under the current source conditions.

• Incorrect Mass Spectrometry Parameters: Non-optimized precursor/product ion transitions (MRM) and collision energies will result in a low signal.

• Chromatographic Issues: Poor peak shape, shifting retention times, or inadequate separation from interfering compounds can all negatively impact signal intensity.

Q3: How can I minimize matrix effects in my analysis?

A3: Minimizing matrix effects is crucial for accurate quantification. Here are several strategies:

• Effective Sample Cleanup: Employ robust sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[2]

• Chromatographic Separation: Optimize your LC method to separate the analyte from co-eluting matrix components. This can involve adjusting the gradient, changing the mobile phase, or trying a different column chemistry (e.g., HILIC for polar analytes).[4]

• Dilution: A simple but often effective method is to dilute the sample, which reduces the concentration of matrix components. This is feasible if your analyte concentration is sufficiently high.

• Use of a Stable Isotope-Labeled Internal Standard: Using Oleic Acid-hydroxy Oleoyl Leucine-d7 as an internal standard is a key strategy, as it co-elutes with the analyte and experiences similar matrix effects, thus providing more accurate quantification.

Q4: What are the recommended storage conditions for Oleic Acid-hydroxy Oleoyl Leucine-d7?

A4: For long-term stability, Oleic Acid-hydroxy Oleoyl Leucine-d7 should be stored at -20°C.[5]

Troubleshooting Guides

Problem 1: Low Signal Intensity

Potential Cause	Troubleshooting Steps
Inefficient Ionization	Optimize ESI source parameters. For positive ion mode, typical starting points are: Capillary Voltage: 3-4 kV, Source Temperature: 120-150°C, Desolvation Gas Temperature: 350-450°C, Desolvation Gas Flow: 600-800 L/hr. Systematically vary these parameters to find the optimal conditions for your instrument.
Suboptimal MRM Transitions	Based on the structure, the precursor ion ([M+H]+) for Oleic Acid-hydroxy Oleoyl Leucine will be approximately 676.5 m/z. A common fragmentation of N-acyl amino acids is the neutral loss of the amino acid, resulting in a product ion corresponding to the acyl group. For N-oleoyl leucine, a likely product ion would result from the cleavage of the amide bond. For the deuterated standard, the precursor ion ([M+H]+) will be approximately 683.5 m/z. The product ion should be monitored with the same mass shift as the precursor. Start with the transitions used for similar compounds like N-oleoyl glycine (B1666218) (340 > 265, 340 > 247) and adapt them to your molecule.[2] Systematically optimize the collision energy for each transition to maximize the signal of the product ion.
Poor Sample Recovery	Review your sample preparation protocol. For N-acyl amino acids in plasma, protein precipitation with cold acetonitrile (B52724) or a mixture of methanol (B129727) and acetone (B3395972) is a common first step. Consider solid-phase extraction (SPE) for cleaner samples.
Mobile Phase Composition	For reversed-phase chromatography, a mobile phase consisting of acetonitrile and water with additives like 0.1% formic acid or 10 mM ammonium (B1175870) formate (B1220265) is recommended to improve ionization efficiency.[6]

Problem 2: Inconsistent Peak Areas and Retention Times

Potential Cause	Troubleshooting Steps
Matrix Effects	Implement strategies to minimize matrix effects as described in the FAQs.
Column Degradation	If you observe peak broadening or tailing, the column may be degrading. Flush the column or replace it if necessary.
Inconsistent Sample Preparation	Ensure that your sample preparation is highly consistent between samples. Use an automated liquid handler if available for better precision.
LC System Instability	Check for leaks in the LC system. Ensure the pump is delivering a stable flow rate.

Experimental Protocols

Protocol 1: Sample Preparation from Plasma

This protocol is a general guideline for the extraction of N-acyl amino acids from plasma and should be optimized for your specific application.

• Protein Precipitation:

  • To 100 µL of plasma in a microcentrifuge tube, add 300 µL of cold acetonitrile containing the internal standard, Oleic Acid-hydroxy Oleoyl Leucine-d7.

  • Vortex vigorously for 1 minute.

  • Incubate at -20°C for 20 minutes to facilitate protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection:

  • Carefully transfer the supernatant to a new tube.

• Drying and Reconstitution:

  • Evaporate the supernatant to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Suggested LC-MS/MS Parameters

These are starting parameters and should be optimized for your specific instrument and column.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is a good starting point.

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, followed by a wash and re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Column Temperature: 40°C

• Mass Spectrometry (Positive Ion Mode):

  • Ionization: Electrospray Ionization (ESI)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions (Hypothetical):

    • Oleic Acid-hydroxy Oleoyl Leucine: Precursor: ~676.5 m/z, Product: To be determined by fragmentation analysis (likely loss of the leucine head group).

    • Oleic Acid-hydroxy Oleoyl Leucine-d7: Precursor: ~683.5 m/z, Product: To be determined (should have a 7 Da shift from the non-deuterated product ion).

  • Collision Energy: Optimize for each transition, typically in the range of 15-35 eV.

Visualizations

References

• 1. CYP4F2 is a human-specific determinant of circulating N-acyl amino acid levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 13-Minute Comprehensive LC-MS/MS Analysis of Amino Acids in Plasma [restek.com]
• 5. caymanchem.com [caymanchem.com]
• 6. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

Technical Support Center: Oleic Acid-Hydroxy Oleoyl Leucine Quantification

Welcome to the technical support center for the quantification of Oleic Acid-Hydroxy Oleoyl Leucine (OA-HO-Leu). This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges, particularly those related to matrix effects in LC-MS/MS analysis.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Q1: Why am I observing high variability and poor reproducibility in my OA-HO-Leu quantification?

A1: High variability is often a direct consequence of uncharacterized matrix effects, which can cause unpredictable ion suppression or enhancement.[1][2] Phospholipids (B1166683) are a major cause of ion suppression when analyzing samples from biological tissues or plasma.[3]

Potential Causes & Solutions:

• Inadequate Sample Cleanup: Complex biological matrices contain numerous endogenous compounds (e.g., phospholipids, salts, proteins) that can interfere with the ionization of your target analyte.[2][4][5]

  • Solution: Implement a more rigorous sample preparation technique. While protein precipitation (PPT) is fast, it is often insufficient as it does not remove phospholipids.[6][7] Consider using Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), or specialized phospholipid removal plates/cartridges for a cleaner extract.[4][7][8][9][10]

• Co-elution of Interfering Compounds: If matrix components elute from the chromatography column at the same time as OA-HO-Leu, they can compete for ionization in the mass spectrometer's source.[1][11]

  • Solution: Optimize your chromatographic method. Adjust the mobile phase gradient, change the column chemistry (e.g., from C18 to a polar-modified column), or alter the flow rate to achieve better separation between your analyte and interfering peaks.[1][2]

• Improper Internal Standard (IS) Selection: The chosen internal standard may not be adequately compensating for matrix effects.

  • Solution: The gold standard is a stable isotope-labeled (SIL) version of the analyte (e.g., OA-HO-Leu-d_n_).[1][12] A SIL-IS is chemically identical, co-elutes with the analyte, and experiences the same matrix effects, providing the most accurate correction.[12] If a SIL-IS is unavailable, a structural analog that is close in chemical properties and retention time can be used, but requires more thorough validation.

Q2: My signal intensity for OA-HO-Leu is consistently low, leading to poor sensitivity (high LOQ). What can I do?

A2: Low signal intensity is a classic symptom of ion suppression.[3][11][13] This occurs when co-eluting matrix components reduce the ionization efficiency of your analyte.[13]

Potential Causes & Solutions:

• Phospholipid Interference: Phospholipids are notorious for causing ion suppression in bioanalytical assays.[3][4][6][9]

  • Solution 1: Phospholipid Removal: Use sample preparation products specifically designed to remove phospholipids, such as HybridSPE® or Ostro™ plates, which can remove over 99% of phospholipids and improve assay sensitivity and robustness.[4][6][10]

  • Solution 2: Chromatographic Separation: Modify your LC gradient to retain phospholipids more strongly, allowing your analyte to elute earlier in a cleaner region of the chromatogram.

• Poor Ionization Efficiency: Fatty acids and their derivatives can have inherently poor ionization efficiency, especially in negative ion mode.[14][15]

  • Solution: Chemical Derivatization: Derivatizing the carboxylic acid group of OA-HO-Leu can significantly enhance ionization efficiency and reduce matrix effects.[14][15] This "charge-reversal" strategy allows for analysis in positive ion mode, which is often more sensitive and less prone to interference.[14][16] Reagents like AMPP (N-(4-aminomethylphenyl)pyridinium) have been shown to increase sensitivity by several orders of magnitude.[16]

• Suboptimal MS Source Conditions: The settings on your mass spectrometer's ion source (e.g., temperature, gas flows, voltages) may not be optimal for OA-HO-Leu.

  • Solution: Perform a source optimization experiment by infusing a standard solution of your analyte and systematically adjusting parameters to find the settings that yield the highest and most stable signal.

Q3: How can I confirm that matrix effects are the root cause of my issues?

A3: A systematic evaluation is necessary to definitively identify and quantify matrix effects. The most common method is the post-extraction spike analysis.[1]

Experimental Protocol: Matrix Effect Evaluation

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and IS spiked into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Blank matrix is extracted first, and then the analyte and IS are spiked into the final, dried extract.

  • Set C (Extracted Sample): Analyte and IS are spiked into the blank matrix before the extraction process.

• Analyze and Calculate: Analyze all three sets by LC-MS/MS.

• Calculate Matrix Effect (ME) and Recovery (RE):

  • % ME = (Peak Area of Set B / Peak Area of Set A) * 100

  • % RE = (Peak Area of Set C / Peak Area of Set B) * 100

  • A % ME value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement. According to FDA guidelines, the method should be validated to ensure there are no significant matrix effects.[17][18]

Frequently Asked Questions (FAQs)

Q1: What is the best sample preparation technique to minimize matrix effects for OA-HO-Leu in plasma?

A1: There is no single "best" method, as the choice depends on the required sensitivity, throughput, and complexity of the assay. However, a comparison reveals clear trade-offs:

Technique	Pros	Cons	Matrix Effect Mitigation
Protein Precipitation (PPT)	Fast, simple, inexpensive, high recovery of analyte.[6][7]	Does not remove phospholipids or salts, resulting in "dirty" extracts.[6][7]	Poor: High risk of significant ion suppression.[3][9]
Liquid-Liquid Extraction (LLE)	Can provide cleaner extracts than PPT; removes salts.[19]	Can be labor-intensive, may form emulsions, lower analyte recovery.[19]	Moderate: Efficiency depends heavily on solvent choice. A double LLE can improve selectivity.[3]
Solid-Phase Extraction (SPE)	Provides the cleanest extracts by selectively isolating the analyte.[19][20]	Requires method development, can be more time-consuming and expensive.[7]	Excellent: Highly effective at removing interfering matrix components like phospholipids.[2][8]
Phospholipid Removal (PLR) Plates	Combines the speed of PPT with the selectivity of SPE for phospholipids.[6][10]	Primarily targets phospholipids; other matrix components may remain.	Very Good: Specifically targets a major source of ion suppression.[4][9]

For robust and sensitive quantification of OA-HO-Leu, Solid-Phase Extraction (SPE) or a dedicated Phospholipid Removal technique is highly recommended.[2][8][9]

Q2: Should I derivatize OA-HO-Leu before LC-MS/MS analysis?

A2: Yes, derivatization is a highly effective strategy for fatty acid-related molecules.[14][15] Fatty acids often exhibit poor ionization efficiency.[14] Chemical derivatization of the carboxylic acid group can:

• Increase Sensitivity: By adding a permanently charged group, ionization efficiency in positive mode ESI can be improved by thousands-fold.[16][21]

• Reduce Matrix Effects: Shifting the analysis to positive ion mode often moves away from the interferences common in negative mode.[14]

• Improve Chromatography: Derivatization can alter the polarity of the analyte, leading to better peak shape and retention on reversed-phase columns.[22]

A variety of derivatization reagents are available, including primary amines, hydrazines, and pyridinium-based tags like AMPP.[14][16]

Q3: How do I choose an appropriate internal standard (IS)?

A3: The ideal internal standard is a stable isotope-labeled (SIL) version of your analyte (e.g., Oleic Acid-d17 for Oleic Acid).[12]

Internal Standard Type	Description	Pros	Cons
Stable Isotope-Labeled (SIL)	The analyte with several atoms (e.g., ²H, ¹³C) replaced by heavy isotopes.[12]	Considered the "gold standard." Co-elutes and experiences identical matrix effects and extraction recovery as the analyte, providing the most accurate correction.[1][12]	Can be expensive and may not be commercially available for all analytes.
Structural Analog	A molecule with a very similar chemical structure to the analyte.	More readily available and less expensive than a SIL-IS.	May have different extraction recovery, chromatographic retention, and ionization efficiency, leading to less effective correction for matrix effects.

For regulatory submissions and high-accuracy quantitative studies, the use of a SIL-IS is strongly recommended to adequately compensate for matrix effects and other sources of analytical variability.[1][23]

Visualized Workflows and Protocols

Diagram: Troubleshooting Workflow for Matrix Effects

Caption: A logical workflow for diagnosing and resolving matrix effects.

Diagram: Recommended Sample Preparation Workflow

Caption: Recommended workflow for sample preparation to minimize matrix effects.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. eijppr.com [eijppr.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. waters.com [waters.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. learning.sepscience.com [learning.sepscience.com]
• 11. lctsbible.com [lctsbible.com]
• 12. benchchem.com [benchchem.com]
• 13. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 14. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples [mdpi.com]
• 15. Sample preparation for fatty acid analysis in biological samples with mass spectrometry-based strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. LC/ESI-MS/MS detection of FAs by charge reversal derivatization with more than four orders of magnitude improvement in sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pharmacompass.com [pharmacompass.com]
• 18. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 19. aurorabiomed.com [aurorabiomed.com]
• 20. aocs.org [aocs.org]
• 21. researchgate.net [researchgate.net]
• 22. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]
• 23. nalam.ca [nalam.ca]

troubleshooting poor recovery of lipid internal standards

Welcome to the technical support center for lipidomics analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during their experiments, with a focus on addressing poor recovery of lipid internal standards.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the primary functions of an internal standard in lipid analysis?

An internal standard (IS) is a compound of a known quantity added to a sample before analysis.[1] Its fundamental purpose is to correct for variations that can occur during the entire analytical workflow.[2] The primary functions include:

• Correcting for Sample Loss: During multi-step lipid extraction and sample preparation procedures, some sample loss is inevitable. An internal standard, added at the beginning of the workflow, helps to account for this loss.[2]

• Compensating for Matrix Effects: The sample matrix, which consists of all components other than the analyte, can significantly impact the ionization efficiency in a mass spectrometer by either suppressing or enhancing the signal.[2] A chemically similar internal standard will experience similar matrix effects, allowing for accurate correction.[3]

• Accounting for Instrumental Variability: Internal standards help to normalize for fluctuations in instrument performance, such as variations in injection volume and detector response.[2]

Q2: I'm observing low and inconsistent recovery of my lipid internal standards. What are the most likely causes?

Poor recovery of internal standards is a common issue that can compromise the accuracy and reproducibility of your quantitative lipidomics data. The problem often originates from one or more stages of the analytical workflow. A logical troubleshooting process is essential to identify and resolve the root cause.

Below is a troubleshooting workflow to guide you through the process of diagnosing the source of poor internal standard recovery.

Caption: A stepwise workflow for troubleshooting poor internal standard recovery.

Q3: How can I determine if my sample preparation and extraction method is the cause of poor internal standard recovery?

The sample preparation and lipid extraction steps are critical and often a primary source of analyte and internal standard loss.[4]

Potential Issues:

• Incomplete Extraction: The chosen solvent may not be optimal for the lipid classes of interest or the sample matrix, leading to inefficient extraction.[5] For instance, a solvent system that works well for low-fat samples might be inefficient for high-fat matrices.[5]

• Phase Separation Issues: In liquid-liquid extractions, such as the Folch or Bligh & Dyer methods, incomplete phase separation or aspiration of the wrong layer can lead to significant loss of lipids.[1]

• Analyte Degradation: Some lipids are sensitive to heat, light, or oxidation.[6] The extraction conditions, including temperature and exposure to air, can lead to the degradation of both the target analytes and the internal standards.[7]

Troubleshooting Steps:

• Review Your Extraction Protocol: Ensure your chosen method is appropriate for your sample type and the lipid classes you are targeting. The Bligh and Dyer method is a classic choice, while single-step isopropanol (B130326) (IPA) precipitation can be simpler and effective for certain applications.[4]

• Optimize Extraction Parameters: Experiment with different solvent systems, ratios, and extraction times.[8] For example, increasing the sample-to-solvent ratio or employing sonication can enhance extraction efficiency.[5]

• Assess Extraction Efficiency: To test your extraction procedure independently, prepare a solution of your internal standard in a clean solvent (without the sample matrix) and run it through the entire extraction process. Compare the final concentration to a non-extracted standard to determine the recovery rate. A significant loss at this stage points to a problem with the protocol itself.[6]

Q4: What are matrix effects and how can they lead to poor internal standard recovery?

Matrix effects occur when co-eluting compounds from the sample matrix interfere with the ionization of the analyte and internal standard in the mass spectrometer's ion source, causing ion suppression or enhancement. This can lead to inaccurate and variable quantification, even if the internal standard is chemically similar to the analyte.[3]

Troubleshooting Matrix Effects:

• Sample Dilution: A simple first step is to dilute the sample, which can reduce the concentration of interfering matrix components.[9] However, ensure that the analyte concentration remains above the instrument's limit of detection.

• Chromatographic Optimization: Adjust your liquid chromatography (LC) method to better separate the internal standard from matrix interferences. This can involve modifying the mobile phase gradient, changing the column, or adjusting the flow rate.[3]

• Improved Sample Cleanup: Employ more rigorous sample preparation techniques like solid-phase extraction (SPE) to remove interfering compounds before LC-MS analysis.[3]

The following diagram illustrates the concept of matrix effects and how an ideal internal standard can compensate for them.

Caption: How internal standards correct for analytical variability.

Q5: How does the choice of internal standard affect recovery and quantification?

The selection of an appropriate internal standard is critical for accurate lipid quantification.[1] An ideal internal standard should be chemically and structurally as similar as possible to the analyte of interest to ensure it behaves similarly during extraction, chromatography, and ionization.[2]

Types of Internal Standards:

• Stable Isotope-Labeled (SIL) Standards: These are considered the "gold standard" as they co-elute with the endogenous analyte and experience nearly identical matrix effects and ionization efficiencies.[3]

• Odd-Chain Fatty Acid-Containing Lipids: These are structurally similar to endogenous lipids but are not naturally present in most biological samples, making them distinguishable by the mass spectrometer.[1]

Performance Comparison of Internal Standard Types

Feature	Stable Isotope-Labeled IS	Odd-Chain IS
Correction for Matrix Effects	Superior, as they co-elute and experience the same ion suppression or enhancement.	Effective, but may not fully compensate if their retention time differs significantly from the analyte.[1]
Reproducibility (%RSD)	Excellent, typically with low %RSD in quality control (QC) samples.	Good, but may show slightly higher variability.[1]
Linearity	Excellent, with a wide dynamic range.	Good, but the response may deviate from linearity at very high or low concentrations.[1]

Troubleshooting Internal Standard Selection:

• Ensure Chemical Similarity: If you are analyzing a specific class of lipids, use an internal standard from that same class.

• Verify Absence in Samples: Before starting your experiment, analyze a blank sample to ensure the internal standard is not endogenously present.[2]

• Check for Degradation: Ensure that your internal standard is stable throughout the sample preparation and analysis process.[6] Some lipids are prone to degradation, which would lead to low recovery.[7]

Key Experimental Protocols

Protocol 1: Lipid Extraction from Plasma (Folch Method)

This protocol is a widely used method for extracting lipids from plasma samples.[1]

• Sample Preparation: Thaw 50 µL of plasma on ice.[1]

• Internal Standard Spiking: Add a known amount of the internal standard mixture to the plasma sample.[1]

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample.[2]

• Homogenization: Vortex the mixture thoroughly to ensure complete mixing and protein precipitation.[1]

• Phase Separation: Add water or a saline solution to induce phase separation.[1]

• Centrifugation: Centrifuge the sample to separate the aqueous and organic layers.[1]

• Lipid Collection: Carefully collect the lower organic layer containing the lipids.[1]

• Drying: Dry the collected lipid extract under a stream of nitrogen or using a vacuum concentrator.[1]

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent (e.g., isopropanol:acetonitrile:water) for LC-MS analysis.[1]

Protocol 2: Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

This is a general protocol for the analysis of lipid extracts by LC-MS.[1][10]

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column suitable for lipid separation.[1]

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[10]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[10]

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipids.[1]

  • Flow Rate: A flow rate of 0.3-0.6 mL/min is commonly used.[1][10]

  • Column Temperature: Maintain the column at a constant temperature (e.g., 55°C) to ensure reproducible retention times.[1]

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in both positive and negative ion modes to cover a broad range of lipid classes.[1]

  • Data Acquisition: Acquire data in a data-dependent or data-independent manner to obtain both MS1 and MS/MS spectra for lipid identification and quantification.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. welchlab.com [welchlab.com]
• 6. How to overcome low recovery - Chromatography Forum [chromforum.org]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. A Comprehensive Study of Techniques to Optimize the Extraction of Lipids from the Autotrophic Strain of the Microalgae Chlorella vulgaris - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Navigating Isobaric Interference in Lipid Analysis

Welcome to the technical support center for lipid analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding isobaric interference in mass spectrometry-based lipidomics.

Frequently Asked Questions (FAQs)

Q1: What is isobaric interference in the context of lipid analysis?

A1: Isobaric interference occurs when multiple, distinct lipid species have the same nominal mass-to-charge ratio (m/z), making them indistinguishable in a mass spectrometer based on mass alone.[1][2] This poses a significant challenge for accurate lipid identification and quantification.

There are several common sources of isobaric overlap in lipidomics:

• Isomers: Lipids with the same elemental composition but different structural arrangements. This includes:

  • sn-positional isomers: Fatty acids are attached to different positions on the glycerol (B35011) backbone.

  • Double bond positional/geometric isomers: The location or stereochemistry (cis/trans) of double bonds within fatty acyl chains differs.[3]

• Isotopic Overlap: The natural abundance of heavy isotopes (e.g., ¹³C) can cause the isotopic peaks of one lipid to overlap with the monoisotopic peak of another. A common example is the "Type II overlap," where the M+2 isotopic peak of a lipid with one more double bond interferes with the monoisotopic peak of the lipid with one fewer double bond.[4][5]

• Adduct Ions: Different lipid species forming adducts with various ions (e.g., H+, Na+, K+, NH4+) can result in ions with the same m/z value. For instance, a sodiated lipid can have a similar m/z to a protonated lipid of a different class.[6][7]

• Different Lipid Classes: Lipids from entirely different classes can coincidentally have the same molecular formula. For example, Phosphatidylcholine (PC) and Sphingomyelin (SM) species can be isobaric.[8]

Q2: My mass spectrometry data shows a single peak, but I suspect multiple lipids are present. How can I confirm this?

A2: A single chromatographic or mass peak can indeed hide multiple co-eluting or isobaric species. Here are several strategies to investigate this:

• High-Resolution Mass Spectrometry (HRMS): If you are not already using an HRMS instrument (like an Orbitrap or FT-ICR), switching to one is a critical first step. HRMS provides highly accurate mass measurements that can often resolve lipids that are isobaric at a nominal mass but have slightly different exact masses.[9][10] For example, it can distinguish between isobaric species from different lipid classes.[11]

• Tandem Mass Spectrometry (MS/MS): Fragmenting the precursor ion of interest can reveal the presence of multiple species.[12] Different lipid isomers, while having the same parent mass, often produce unique fragment ions upon collision-induced dissociation (CID).[13] If the MS/MS spectrum contains fragments characteristic of more than one lipid structure, it's a strong indication of co-eluting isobars.

• Ion Mobility Spectrometry (IMS): This technique separates ions based on their size, shape, and charge in the gas phase, providing an additional dimension of separation.[13] Different isomers often have distinct collision cross-sections (CCS) and can be separated by IMS even if they have the same m/z and retention time.[14][15]

• Chromatographic Optimization: Modifying your liquid chromatography (LC) method can often separate previously co-eluting species.[12] See the troubleshooting guide below for specific strategies.

Q3: How can I differentiate between sn-positional isomers of a glycerophospholipid?

A3: Differentiating sn-positional isomers is a common challenge. While they are difficult to separate chromatographically, several advanced techniques can be employed:

• Tandem Mass Spectrometry (MS/MS): The relative abundance of fragment ions corresponding to the neutral loss of the fatty acyl chains can be indicative of their position on the glycerol backbone.[16] However, this is not always straightforward.

• Ion Mobility Spectrometry (IMS): Techniques like Drift Tube Ion Mobility Spectrometry (DTIMS) and Trapped Ion Mobility Spectrometry (TIMS) have shown the ability to separate sn-positional isomers based on subtle differences in their gas-phase conformations.[3][14]

• Differential Ion Mobility Spectrometry (DMS/FAIMS): This technique separates ions based on their differing mobility in high and low electric fields and has been shown to resolve some regioisomers.[17][18]

• Chemical Derivatization: Specific chemical reactions can be used to modify the lipid in a way that makes the sn-position distinguishable by MS/MS.[19][20]

Q4: What are the best strategies for resolving isobaric overlap from different lipid classes (e.g., PC and SM)?

A4: Resolving isobaric species from different lipid classes is often more straightforward than dealing with isomers.

• High-Resolution Mass Spectrometry (HRMS): Due to differences in their elemental composition (e.g., the presence of nitrogen in the sphingoid base of SM), isobaric PC and SM species will have slightly different exact masses that can be resolved by HRMS.[9][11]

• Differential Ion Mobility Spectrometry (DMS/FAIMS): The different headgroup structures of PC and SM lead to distinct behaviors in the gas phase, allowing for their separation by DMS.[8][21]

• Liquid Chromatography: Different LC modes can separate lipid classes. For example, hydrophilic interaction liquid chromatography (HILIC) separates lipids based on the polarity of their headgroups.[21]

• Tandem Mass Spectrometry (MS/MS): PC and SM produce characteristic fragment ions. For instance, in positive ion mode, both can produce a fragment at m/z 184 corresponding to the phosphocholine (B91661) headgroup. However, other fragments will be unique to their respective backbones.[8]

Troubleshooting Guides

Problem 1: Poor separation of lipid classes leading to isobaric interference.

Solution: Optimize your liquid chromatography method.

Chromatography Mode	Principle of Separation	Application for Isobaric Interference
Reverse-Phase (RP) LC	Separates lipids based on hydrophobicity (acyl chain length and degree of unsaturation).[21]	Effective for separating lipids with different fatty acid compositions.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Separates lipids based on the polarity of their headgroups.[21]	Excellent for separating different lipid classes (e.g., PC, PE, PS, PI).
Ultra-High-Performance Liquid Chromatography (UHPLC)	Utilizes smaller particle sizes for higher resolution and faster separations.[22]	Improves peak shape and separation efficiency for all lipid classes.

Experimental Protocol: Generic UHPLC-MS Method for Lipid Separation

• Column: Use a C18 reversed-phase column (e.g., 1.7 µm particle size, 2.1 x 100 mm).[12]

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[12]

• Gradient: Start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute lipids of increasing hydrophobicity.

• Flow Rate: A typical flow rate for a 2.1 mm ID column is 0.2-0.4 mL/min.

• Injection Volume: 1-5 µL, depending on sample concentration.

• MS Detection: Couple the UHPLC system to a high-resolution mass spectrometer.

Problem 2: Inability to distinguish isomeric lipids.

Solution: Employ advanced analytical techniques beyond standard LC-MS.

Technique	Principle	Resolves
Tandem MS (MS/MS)	Fragmentation of precursor ions.[13]	Isomers that produce unique fragment ions.
Ion Mobility (IMS)	Gas-phase separation by size and shape.[13]	sn-positional, double bond positional, and geometric isomers.[3][14]
Differential Ion Mobility (DMS/FAIMS)	Gas-phase separation by differential mobility in high/low electric fields.[17][18]	Lipid classes, subclasses, and some isomers.[8][21]
Chemical Derivatization	Chemical modification of specific functional groups.[19][20]	Double bond position isomers and other structural isomers.[23][24]

Experimental Protocol: General Workflow for Ion Mobility Spectrometry

• Sample Infusion/Introduction: Introduce the lipid extract into the mass spectrometer via direct infusion or coupled with an LC system.

• Ionization: Use electrospray ionization (ESI) to generate lipid ions.

• Ion Mobility Separation: Ions are guided into the ion mobility cell where they are separated based on their drift time through a buffer gas under the influence of an electric field.

• Mass Analysis: The mobility-separated ions are then introduced into the mass analyzer (e.g., TOF, Orbitrap) for m/z measurement.

• Data Analysis: The resulting data is a three-dimensional plot of retention time (if using LC), ion mobility drift time, and m/z. Software is used to align and identify features based on all three dimensions.

Problem 3: Inaccurate quantification due to isotopic or adduct interference.

Solution: Utilize high-resolution mass spectrometry and specialized data analysis software.

• High Mass Resolving Power: Use a mass spectrometer with sufficient resolving power to separate the closely spaced peaks of interfering species.[25][26] For example, resolving the Type II isotopic overlap requires high resolution.[4]

• Data Processing Software: Employ software tools that can perform isotopic correction and deconvolution.[6][27] Several software packages are available for lipidomics data analysis that can help correct for these interferences.[28][29]

• Control of Adduct Formation: Minimize the presence of salts (e.g., sodium) in your samples and mobile phases to reduce the formation of sodiated adducts.[7][30]

Visualizing Workflows and Concepts

Caption: A logical workflow for troubleshooting isobaric interference.

Caption: Multi-dimensional approach to resolving lipid isobars.

References

• 1. Uncovering biologically significant lipid isomers with liquid chromatography, ion mobility spectrometry and mass spectrometry - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. Separation of Isobaric Lipids in Imaging Mass Spectrometry Using Gas-Phase Charge Inversion Ion/Ion Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. sciex.com [sciex.com]
• 9. Shotgun Lipidomics on High Resolution Mass Spectrometers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. High resolution ion mobility-mass spectrometry for separation and identification of isomeric lipids - Analyst (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]
• 19. Chemical Derivatization-Aided High Resolution Mass Spectrometry for Shotgun Lipidome Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Three-dimensional enhanced lipidomics analysis combining UPLC, differential ion mobility spectrometry, and mass spectrometric separation strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Research Portal [scholarship.miami.edu]
• 23. Imaging and analysis of isomeric unsaturated lipids through online photochemical derivatization of C=C bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 24. biorxiv.org [biorxiv.org]
• 25. Accurate quantification of lipid species affected by isobaric overlap in Fourier-transform mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. lipidmaps.org [lipidmaps.org]
• 29. lipidmaps.org [lipidmaps.org]
• 30. Correction of Isobaric Overlap Resulting from Sodiated Ions in Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Oleic Acid-hydroxy Oleoyl Leucine-d7

This guide provides troubleshooting advice and answers to frequently asked questions for researchers working with Oleic Acid-hydroxy Oleoyl Leucine-d7. Given its nature as a complex lipid, solubility can be a significant challenge. This resource offers strategies to ensure successful preparation of solutions for your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my Oleic Acid-hydroxy Oleoyl Leucine-d7 difficult to dissolve in aqueous buffers?

A1: Oleic Acid-hydroxy Oleoyl Leucine-d7 is a very long-chain fatty acyl amino acid. Its structure is predominantly lipophilic (fat-loving) due to the long hydrocarbon chains of the oleic acid components. This makes it inherently poorly soluble in aqueous solutions like phosphate-buffered saline (PBS) or cell culture media. Direct dissolution in such buffers is often unsuccessful, leading to precipitation or an insoluble suspension.[1][2][3]

Q2: The product is supplied in ethanol (B145695). Can I use this solution directly in my experiment?

A2: The compound is often supplied dissolved in ethanol, which is a suitable storage solvent.[4][5] Whether you can use it directly depends on your experimental setup. For many cell-based assays, the final concentration of ethanol must be kept very low (typically <0.5%) to avoid solvent-induced toxicity. Therefore, direct application is usually not feasible, and a further dilution step into your aqueous medium is required.

Q3: I tried to dilute the ethanol stock solution into my buffer, and the compound precipitated. What should I do?

A3: This phenomenon, often called "crashing out," is common when diluting a compound from a highly soluble organic solvent into a buffer where it is poorly soluble.[6] The rapid change in solvent polarity causes the compound to aggregate and precipitate.

To prevent this, you should:

• Decrease the Final Concentration: Your target concentration may be above the solubility limit in the final buffer. Try a more dilute solution.

• Modify the Dilution Technique: Add the stock solution to the aqueous medium slowly, drop-by-drop, while vigorously vortexing or stirring.[6] This helps to disperse the compound quickly and avoid localized high concentrations.

• Use a Co-solvent System: Ensure your final solution contains a small, non-toxic percentage of a water-miscible organic solvent like DMSO or ethanol to help maintain solubility.[1]

Q4: What is the best way to prepare a stock solution of Oleic Acid-hydroxy Oleoyl Leucine-d7?

A4: If the compound is received as a solid or if the initial solvent is not suitable for your experiment, preparing a high-concentration stock solution in an appropriate organic solvent is the recommended first step.[6] Based on data for structurally similar lipids, solvents such as Dimethyl Sulfoxide (DMSO) and ethanol are effective choices.[7]

Q5: My compound seems to be sticking to the walls of my plastic tubes. How can I prevent this?

A5: Lipophilic compounds are known to adsorb to the surface of standard plasticware, which can lead to a significant loss of the compound and inaccurate concentration calculations. To mitigate this, consider using low-binding microcentrifuge tubes or glass vials for preparing and storing your solutions.[1][8] If using plastic, including a low concentration of a non-ionic surfactant (e.g., Tween-80) in your buffer can also help prevent adsorption.[1][8]

Solubility Data

Solvent	Solubility (approx.)	Reference
Dimethylformamide (DMF)	20 mg/mL	[7]
Dimethyl Sulfoxide (DMSO)	15 mg/mL	[7]
Ethanol	20 mg/mL	[7]
Ethanol:PBS (pH 7.2) (1:1)	0.5 mg/mL	[7]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

This protocol describes how to prepare a 10 mM stock solution of Oleic Acid-hydroxy Oleoyl Leucine-d7 (Formula Weight: 683.1 g/mol ) in DMSO.

• Weighing: Carefully weigh the required amount of the compound in a low-binding microcentrifuge tube or a glass vial. For 1 mL of a 10 mM stock, you would need 6.83 mg.

• Dissolution: Add the calculated volume of high-purity, anhydrous DMSO.

• Mixing: Vortex the solution vigorously. If undissolved particles remain, gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution.[9]

• Inspection: Visually inspect the solution against a light source to ensure all particles are dissolved and the solution is clear.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

Protocol 2: Dilution of Stock Solution into Aqueous Medium for Cell-Based Assays

This protocol provides a method for diluting the organic stock solution into a final aqueous medium (e.g., cell culture medium) while minimizing precipitation.

• Pre-warm Medium: Warm your cell culture medium or experimental buffer to the desired temperature (e.g., 37°C).

• Calculate Dilution: Determine the volume of the stock solution needed to achieve your final desired concentration. Crucially, ensure the final concentration of the organic solvent (e.g., DMSO) is non-toxic to your cells, typically below 0.5%.[6]

• Prepare Dilution Tube: Add the required volume of pre-warmed aqueous medium to a sterile tube.

• Slow Addition: While vigorously vortexing the tube of aqueous medium, add the calculated volume of the stock solution dropwise. Adding the stock solution slowly to the vortexing buffer is critical for preventing precipitation.[6]

• Final Mix: Continue to vortex for an additional 30-60 seconds to ensure the solution is homogenous.

• Immediate Use: It is best practice to use the freshly prepared working solution immediately to minimize the risk of precipitation over time.

Troubleshooting Workflow

The following diagram outlines a decision-making process for troubleshooting solubility issues with Oleic Acid-hydroxy Oleoyl Leucine-d7.

Caption: Troubleshooting workflow for Oleic Acid-hydroxy Oleoyl Leucine-d7 solubility.

References

• 1. benchchem.com [benchchem.com]
• 2. Solubility of long-chain fatty acids in phosphate buffer at pH 7.4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. avantiresearch.com [avantiresearch.com]

Technical Support Center: Preventing Degradation of Deuterated Lipid Standards

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of deuterated lipid standards. Below, you will find frequently asked questions (FAQs) and troubleshooting guides to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What is the optimal storage temperature for deuterated lipid standards?

A1: To ensure long-term stability, deuterated lipid standards should be stored at or below -16°C.[1] For lipids dissolved in an organic solvent, a temperature of -20°C ± 4°C is recommended.[1] Storing organic solutions below -30°C is generally not advised unless they are in a sealed glass ampoule.[1]

Q2: How should I store deuterated lipids supplied as a powder versus those in solution?

A2: The appropriate storage method depends on the saturation of the lipid's fatty acid chains:

• Saturated Lipids: Lipids with fully saturated fatty acid chains (e.g., dipalmitoyl phosphatidylcholine) are relatively stable as powders. They should be stored in a glass container with a Teflon-lined closure at ≤ -16°C.[1]

• Unsaturated Lipids: Lipids with one or more double bonds (e.g., dioleoyl phosphatidylcholine) are not stable as powders.[1] They are hygroscopic and can quickly absorb moisture, leading to hydrolysis or oxidation.[1] These lipids should be promptly dissolved in a suitable organic solvent and stored as a solution at -20°C ± 4°C.[1]

Q3: What type of container is best for storing deuterated lipid solutions?

A3: Always use glass containers with Teflon-lined closures for storing deuterated lipids in organic solvents.[1] Storing organic solutions in plastic containers (e.g., polystyrene, polyethylene, polypropylene) is not recommended as plasticizers and other impurities can leach into the solvent, contaminating your standard.[1] Aqueous suspensions of lipids, however, can be stored in plastic containers.[1]

Q4: What is the correct procedure for aliquoting a powdered lipid standard to prevent degradation?

A4: To prevent condensation from accumulating on the cold powder, which can lead to degradation, allow the entire container to warm to room temperature before opening it.[1] Once at room temperature, you can open the container, remove the desired amount, and then tightly reseal the container and return it to the freezer.[1]

Q5: What solvents are recommended for reconstituting and diluting deuterated lipid standards?

A5: Commonly used solvents include high-purity, anhydrous aprotic solvents like chloroform, methanol, ethanol, and acetonitrile, as well as mixtures such as chloroform:methanol. The choice of solvent will depend on the specific lipid and the requirements of your experimental workflow. It is crucial to avoid acidic or basic aqueous solutions, as these can catalyze the exchange of deuterium (B1214612) atoms with protons from the solvent, a phenomenon known as isotopic or H/D exchange.

Degradation Mechanisms

Q6: What are the primary ways in which deuterated lipid standards degrade?

A6: The main degradation pathways are:

• Oxidation: Unsaturated lipids are particularly susceptible to oxidation at their double bonds. This can be initiated by exposure to air (oxygen), light, and trace metal ions.

• Hydrolysis: The ester linkages in many lipids can be hydrolyzed, especially in the presence of water. This can be exacerbated by acidic or basic conditions.

• Isotopic Exchange (H/D Exchange): Deuterium atoms can be replaced by hydrogen atoms from the solvent or sample matrix. This is more likely to occur if the deuterium labels are in chemically labile positions, such as on heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups.

Q7: How can I minimize oxidation of my unsaturated deuterated lipid standards?

A7: To minimize oxidation, it is recommended to:

• Store solutions under an inert atmosphere, such as argon or nitrogen.

• Minimize exposure to light by using amber vials or storing them in the dark.

• Use high-purity, anhydrous solvents to avoid introducing water, which can facilitate oxidative reactions.

• Consider adding an antioxidant like butylated hydroxytoluene (BHT) to the solvent, if it is compatible with your analytical method.

Troubleshooting Guides

Mass Spectrometry Analysis Issues

Problem: Poor or inconsistent signal intensity of the deuterated internal standard.

Possible Cause	Troubleshooting Steps
Degradation of the Standard	- For unsaturated lipids, confirm they were stored as a solution in an organic solvent, not as a powder. - Verify that the standard was stored at the correct temperature (≤ -16°C). - Avoid repeated freeze-thaw cycles by preparing aliquots.
Incomplete Solubilization	- Gently warm or sonicate the solution to aid dissolution. Be cautious with unsaturated lipids as heat can accelerate degradation. - Ensure the chosen solvent is appropriate for the specific lipid class.
Differential Matrix Effects	- Even with co-elution, the analyte and deuterated standard can experience different levels of ion suppression or enhancement. - Improve sample clean-up procedures to remove interfering matrix components. - Dilute the sample to reduce the concentration of matrix components.

Problem: Unexpected peaks or mass shifts in the mass spectrum.

Possible Cause	Troubleshooting Steps
Contamination	- Always use glass containers with Teflon-lined caps (B75204) for organic solutions. - Use glass or stainless steel pipettes for transferring organic solutions. - Ensure all glassware is meticulously clean.
Solvent Adducts	- The mass spectrometer may be detecting ions of your lipid adducted with ions from the solvent (e.g., sodium, ammonium). This is common. - Identify the expected adducts for your lipid and solvent system.
Isotopic Exchange (H/D Exchange)	- This can occur if deuterium labels are in labile positions and exposed to acidic or basic conditions. - Consider using ¹³C-labeled standards for applications where this is a significant concern.

Quantitative Data Summary

The stability of deuterated lipid standards is highly dependent on the specific lipid, its form (powder or solution), and the storage conditions. The following table provides a general overview of recommended storage conditions.

Table 1: Recommended Storage Conditions for Deuterated Lipid Standards

Form	Lipid Type	Temperature	Container	Notes
Powder	Saturated	≤ -16°C	Glass, Teflon-lined cap	Stable as a dry powder.[1]
Powder	Unsaturated	Not Recommended	Not Applicable	Highly hygroscopic; should be dissolved in an organic solvent immediately.[1]
Organic Solution	All Types	-20°C ± 4°C	Glass, Teflon-lined cap	Store under an inert atmosphere (argon or nitrogen).[1]
Aqueous Suspension	All Types	Not Recommended for Long Term	Plastic or Glass	Prone to hydrolysis over time.

Experimental Protocols

Protocol 1: Preparation of a Deuterated Lipid Standard Stock Solution

This protocol describes the steps for properly dissolving a powdered deuterated lipid standard to create a stock solution.

• Equilibration: Allow the vial containing the powdered deuterated lipid to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Solvent Preparation: Prepare the appropriate volume of a high-purity, anhydrous aprotic solvent (e.g., acetonitrile, methanol, or chloroform) in a separate, clean glass container.

• Dissolution:

  • Briefly centrifuge the vial of the powdered standard to ensure all the powder is at the bottom.

  • Using a calibrated glass syringe or pipette, add the desired volume of the prepared solvent to the vial to achieve the target stock concentration.

  • Tightly cap the vial and gently vortex or sonicate until the lipid is completely dissolved. A clear solution with no particulate matter should be observed.

• Storage: If the original vial is not suitable for long-term storage, transfer the solution to a clean glass vial with a Teflon-lined cap. Purge the headspace with an inert gas (e.g., argon or nitrogen) before sealing. Store at -20°C ± 4°C.

Protocol 2: Assessing the Stability and Isotopic Purity of a Deuterated Lipid Standard

This protocol outlines a procedure to evaluate the stability and isotopic purity of a deuterated internal standard (IS) using LC-MS.

Objective: To determine if the deuterated IS is degrading or undergoing H/D exchange under the experimental conditions.

Materials:

• Deuterated internal standard (IS) stock solution

• Blank biological matrix (e.g., plasma, urine)

• Sample preparation solvents

• LC-MS/MS system

Methodology:

• Sample Preparation:

  • T=0 Samples: Spike a known concentration of the IS into the blank matrix and immediately process it according to your standard sample preparation protocol.

  • Incubated Samples: Spike the same concentration of the IS into the blank matrix and incubate the samples under conditions that mimic your typical sample preparation and analysis time (e.g., room temperature for 2 hours).

• Sample Processing: After the designated incubation period, process the incubated samples using your established extraction/preparation method.

• LC-MS/MS Analysis:

  • Analyze all samples (T=0 and incubated) by LC-MS/MS.

  • Monitor the signal for both the deuterated internal standard and the corresponding unlabeled analyte.

• Data Analysis:

  • Compare the peak area of the IS in the incubated samples to the T=0 samples. A significant decrease (e.g., >15-20%) in the IS signal suggests degradation.

  • Monitor for any increase in the signal of the non-deuterated analyte in the incubated samples compared to the T=0 samples. A significant increase indicates potential H/D exchange or the presence of unlabeled impurity in the standard.

Visualizations

Caption: Experimental workflow for using deuterated lipid standards.

Caption: Major degradation pathways for deuterated lipid standards.

Caption: Troubleshooting flowchart for inconsistent results.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Navigating Quantitative Lipidomics

Welcome to the technical support center for quantitative lipidomics. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions.

Troubleshooting Guides & FAQs

This section provides practical guidance on overcoming common pitfalls encountered during quantitative lipidomics experiments, from sample handling to data interpretation.

Section 1: Sample Preparation and Extraction

Q1: My lipid recovery is inconsistent across samples. What are the likely causes and how can I improve reproducibility?

A: Inconsistent lipid recovery is a frequent issue stemming from variability in sample collection, storage, and extraction procedures.[1] To ensure high-quality and reproducible data, it is crucial to standardize these pre-analytical steps.

Troubleshooting Steps:

• Standardize Collection and Storage: Flash freeze samples immediately after collection and store them at -80°C to prevent lipid degradation.[1] Avoid repeated freeze-thaw cycles, as this can alter lipid profiles.[2]

• Optimize Extraction Method: The choice of extraction solvent is critical and should be tailored to the lipid classes of interest.[3] For a broad range of lipids, a two-phase liquid-liquid extraction method like the Folch or Bligh-Dyer technique is commonly used.[3][4]

• Incorporate Internal Standards Early: Add a known quantity of an appropriate internal standard to your sample before extraction.[4] This helps to account for lipid losses during sample preparation.[4]

• Use High-Purity Solvents: Solvents can contain contaminants that interfere with analysis or react with lipids.[3][5] Always use fresh, high-purity solvents and be mindful of proper storage to prevent degradation (e.g., store chloroform (B151607) in light-protected bottles to avoid phosgene (B1210022) formation).[5][6]

• Prevent Oxidation: For lipids-containing polyunsaturated fatty acids, the addition of an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent can prevent oxidation.

Section 2: Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

Q2: I'm observing poor peak shapes (e.g., tailing, splitting) and retention time shifts in my LC-MS chromatograms. What should I investigate?

A: Poor chromatography can significantly impact quantification accuracy. Several factors related to the LC system and methodology can be the cause.[7]

Troubleshooting Steps:

• Column Health: The analytical column is a primary suspect.

  • Column Degradation: Over time, columns can degrade. Consider replacing it if performance does not improve with other troubleshooting steps.[7]

  • Contamination: Buildup of non-eluting compounds can affect peak shape. Implement a robust column washing procedure between samples and batches.[7]

  • Insufficient Equilibration: Ensure the column is properly equilibrated with the initial mobile phase conditions before each injection. A minimum of 10 column volumes is recommended.[8]

• Mobile Phase Issues:

  • Composition: Inaccurate mobile phase preparation can lead to retention time shifts. Prepare fresh mobile phases and ensure accurate mixing.[7]

  • pH: For ionizable lipids, slight changes in mobile phase pH can significantly alter retention times.[7]

• System Leaks: Check for any leaks in the LC system, as this can cause pressure fluctuations and retention time instability.

• Injection Volume and Solvent: Injecting a large volume of a sample dissolved in a strong solvent can lead to peak distortion. If possible, dissolve the sample in the initial mobile phase.[9]

Q3: My signal intensity is low and inconsistent, especially for low-abundance lipids. Could this be a matrix effect, and how can I mitigate it?

A: Yes, low and inconsistent signal intensity are classic signs of matrix effects, where co-eluting molecules from the sample matrix interfere with the ionization of the target analyte, leading to ion suppression or enhancement.[10][11]

Mitigation Strategies:

• Sample Dilution: A simple first step is to dilute the sample, which can reduce the concentration of interfering matrix components.[10]

• Chromatographic Separation: Optimize your LC method to better separate your lipids of interest from the bulk of the matrix components, particularly abundant phospholipids.[10]

• Use of Internal Standards: The most effective way to correct for matrix effects is to use stable isotope-labeled internal standards that co-elute with the analyte and experience the same ionization suppression or enhancement.[2][12]

• Sample Preparation: Employ sample preparation techniques designed to remove interfering components. Solid-phase extraction (SPE) can be effective in cleaning up complex samples.[1]

Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method) [10]

This method helps quantify the extent of ion suppression or enhancement.

Sample Set	Preparation	Purpose
Set A (Neat Standard)	Analyte spiked into a clean solvent.	Provides the reference signal intensity without matrix interference.
Set B (Blank Matrix)	Extracted sample matrix without the analyte.	Used to prepare Set C.
Set C (Post-Spiked Matrix)	Extracted blank matrix (Set B) spiked with the analyte at the same concentration as Set A.	Measures the analyte signal in the presence of the matrix.

Calculation: Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100

A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.

Section 3: Data Analysis and Interpretation

Q4: I am having trouble confidently identifying lipid species from my MS/MS data. How can I improve the accuracy of my annotations?

A: Accurate lipid identification is a significant challenge due to the vast number of isomeric and isobaric species.[13] Relying solely on precursor mass is insufficient and can lead to misidentification.[14]

Best Practices for Lipid Identification:

• Utilize MS/MS Fragmentation: Tandem mass spectrometry (MS/MS) is essential for structural elucidation. The fragmentation pattern provides information about the headgroup and fatty acyl chains.[13]

• Use Multiple Lines of Evidence:

  • Retention Time: In LC-MS, retention time provides an additional dimension of separation and can help distinguish between isomers.

  • Fragment Ions: Compare experimental fragment ions to databases (e.g., LIPID MAPS) and theoretical fragmentation patterns.[15]

  • Positive and Negative Ion Modes: Acquiring data in both modes can provide complementary fragmentation information, aiding in more confident annotation.[16]

• Avoid Over-Annotation: Be precise about the level of structural detail your data supports. For example, if you cannot determine the exact position of a double bond, report it as a sum composition (e.g., PC 34:1) rather than a specific isomer.[17]

• Beware of Common Pitfalls: Be cautious of misinterpreting common fragment ions. For instance, the m/z 184.0733 fragment is often used to identify phosphatidylcholines (PC), but it is also present in sphingomyelins (SM), making it ambiguous if the two classes are not chromatographically separated.[14]

Q5: My dataset has a significant number of missing values. How should I handle them?

A: Missing values are common in lipidomics datasets and can arise from various reasons, including lipids being below the limit of detection (LOD).[18] The method used to handle missing values can significantly impact downstream statistical analysis.

Strategies for Handling Missing Values:

• Imputation Methods:

  • For values below the LOD (Missing Not at Random - MNAR): Methods like Half-Minimum (HM) imputation, where the missing value is replaced by half of the minimum observed value for that lipid, can be effective.[18]

  • For values missing at random (MCAR/MAR): More sophisticated methods like k-Nearest Neighbors (k-NN) or Random Forest imputation can be used.[18]

• Avoid Zero Imputation: Replacing missing values with zero is generally not recommended as it can severely distort the data distribution and downstream analysis.[18]

Imputation Method	Best For	Considerations
Half-Minimum (HM)	Values below the limit of detection (MNAR)	Simple to implement and often performs well for this type of missing data.[18]
k-Nearest Neighbors (k-NN)	MCAR and MNAR data	Can handle different types of missing data effectively.[18]
Random Forest	MCAR data	Promising for randomly missing data but less effective for MNAR.[18]
Mean/Median	MCAR data	Can be used, but mean imputation has shown better results than median.[18]

Experimental Protocols and Workflows

Protocol 1: Lipid Extraction from Plasma (Folch Method)

This protocol describes a standard method for extracting a broad range of lipids from plasma samples.[4]

Materials:

• Plasma sample

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (or pure water)

• Internal standard mixture

• Glass centrifuge tubes with Teflon-lined caps

• Nitrogen gas evaporator or vacuum concentrator

Procedure:

• Sample Preparation: Thaw plasma samples on ice.

• Addition of Internal Standard: To 20 µL of plasma in a glass tube, add 10 µL of the internal standard mixture.

• Solvent Addition: Add 1 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure complete mixing and protein precipitation.

• Phase Separation: Add 200 µL of 0.9% NaCl solution to induce phase separation. Vortex for another 1 minute.

• Centrifugation: Centrifuge the sample at 2000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic layer (which contains the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Dry the collected lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of 9:1 methanol:chloroform).

Workflow Diagrams

The following diagrams illustrate key workflows in quantitative lipidomics.

Caption: A typical experimental workflow for quantitative lipidomics.

Caption: Troubleshooting logic for inconsistent quantification results.

References

• 1. Steps Required to Interpret Lipidomics Data - MetwareBio [metwarebio.com]
• 2. ap-st01.ext.exlibrisgroup.com [ap-st01.ext.exlibrisgroup.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. benchchem.com [benchchem.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. m.youtube.com [m.youtube.com]
• 7. zefsci.com [zefsci.com]
• 8. ssi.shimadzu.com [ssi.shimadzu.com]
• 9. lcms.cz [lcms.cz]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. portlandpress.com [portlandpress.com]
• 14. Common cases of improper lipid annotation using high-resolution tandem mass spectrometry data and corresponding limitations in biological interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. avantiresearch.com [avantiresearch.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. How To Deal With Missing Lipidomics Values | Technology Networks [technologynetworks.com]

Technical Support Center: Enhancing Ionization Efficiency of Oleoyl Leucine Derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the ionization efficiency of oleoyl (B10858665) leucine (B10760876) and its derivatives during mass spectrometry analysis.

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of oleoyl leucine derivatives and provides actionable solutions.

Issue 1: Low Signal Intensity or Poor Ionization Efficiency

Symptoms:

• Low signal-to-noise ratio for the analyte of interest.

• Difficulty in detecting the analyte at low concentrations.

• Inconsistent signal intensity between injections.

Root Cause: Oleoyl leucine, being a lipidic N-acyl amino acid, can exhibit poor ionization efficiency in its native form due to its hydrophobicity and the lack of a permanent charge.

Solutions:

• Derivatization: Chemical derivatization is a highly effective strategy to improve ionization efficiency.[1] This involves modifying the oleoyl leucine molecule to introduce a readily ionizable group.

  • Amine-Reactive Derivatization: Target the amine group of the leucine residue. Reagents like 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate (AQC) react with primary and secondary amines to produce stable, highly fluorescent derivatives that also show enhanced mass spectrometric response.[1] Isobaric tags such as aTRAQ® reagents can also be used to label the amine group, which is particularly useful for multiplexed quantitative studies.[1]

  • Carboxyl-Reactive Derivatization: Target the carboxylic acid group of the leucine residue. Reagents like 3-Nitrophenylhydrazine (3-NPH) can be used to derivatize the carboxyl group, enhancing ionization.[1]

  • Urea (B33335) Derivatization: A simple and cost-effective method where urea converts the amino acid into its carbamoyl (B1232498) derivative, which can improve chromatographic retention and UV response.[1]

• Mobile Phase Optimization:

  • Additives: The addition of a small amount of an additive to the mobile phase can promote the formation of adducts with better ionization characteristics. For example, ammonium (B1175870) acetate (B1210297) can be used to encourage the formation of [M+NH₄]⁺ adducts.[2]

  • Solvent Composition: Ensure optimal solvent composition for the electrospray ionization (ESI) process. While high organic content is good for desolvation, the presence of a sufficient amount of protic solvent is necessary for efficient protonation.

• Ion Source Parameter Optimization:

  • Carefully optimize ESI source parameters, including capillary voltage, gas temperatures (nebulizing and drying gas), and gas flow rates. These parameters can significantly impact the desolvation and ionization processes.

Workflow for Troubleshooting Low Signal Intensity

Caption: Troubleshooting workflow for low signal intensity.

Issue 2: Significant Ion Suppression or Enhancement (Matrix Effects)

Symptoms:

• Poor accuracy and precision in quantitative analysis.

• Non-linear calibration curves.

• Inconsistent results for the same sample analyzed in different batches of the biological matrix.

Root Cause: Co-eluting endogenous or exogenous components from the sample matrix can interfere with the ionization of oleoyl leucine derivatives, leading to either a suppression or enhancement of the signal.[3]

Solutions:

• Improve Sample Preparation:

  • Solid-Phase Extraction (SPE): Utilize SPE to remove interfering matrix components like phospholipids (B1166683) and salts before LC-MS analysis.

  • Liquid-Liquid Extraction (LLE): An effective method to separate the lipid-soluble oleoyl leucine from water-soluble matrix components.

• Chromatographic Separation:

  • Optimize the LC method to achieve baseline separation of the analyte from the majority of matrix components. A longer column or a shallower gradient can improve resolution.

• Sample Dilution:

  • Diluting the sample can reduce the concentration of interfering matrix components to a level where they no longer significantly impact the ionization of the analyte.

• Use of an Appropriate Internal Standard:

  • A stable isotope-labeled (SIL) internal standard of oleoyl leucine is the gold standard as it co-elutes with the analyte and experiences the same matrix effects, thus providing reliable correction during quantification.

Logical Diagram for Mitigating Matrix Effects

Caption: Strategies for mitigating matrix effects.

Frequently Asked Questions (FAQs)

Q1: What is the most significant factor affecting the ionization efficiency of oleoyl leucine derivatives?

A1: The inherent chemical properties of the molecule play the most significant role. Introducing a permanent positive charge or a group that has a very high proton affinity through derivatization is generally the most effective way to enhance ionization efficiency.

Q2: How much improvement in signal intensity can I expect from derivatization?

A2: The degree of improvement is dependent on the specific derivatization reagent and the analyte. However, studies on amino acids have shown that derivatization can increase ionization efficiency by an average of 0.9 and up to 2-2.5 logIE units.

Q3: Should I use positive or negative ion mode for the analysis of oleoyl leucine derivatives?

A3: The choice of polarity depends on the nature of the derivative. If you have derivatized the amine group with a reagent that imparts a permanent positive charge (e.g., a quaternary ammonium group), the positive ion mode will be significantly more sensitive. For underivatized oleoyl leucine or derivatives targeting the carboxyl group, both positive ([M+H]⁺, [M+Na]⁺) and negative ([M-H]⁻) ion modes should be evaluated to determine the most sensitive and stable signal.

Q4: I am observing multiple adducts for my analyte (e.g., [M+H]⁺, [M+Na]⁺, [M+K]⁺). How can I minimize this?

A4: The formation of multiple adducts can complicate data analysis and reduce the signal intensity of the desired ion. To minimize alkali metal adducts, use high-purity solvents and mobile phase additives, and consider using plastic instead of glass vials. If sodium adducts are unavoidable and provide a stable signal, you can choose to quantify using the [M+Na]⁺ ion, but consistency is key.

Q5: My peak shape is poor (tailing or fronting). How can I improve it?

A5: Poor peak shape can be due to several factors:

• Column Overload: Try injecting a lower concentration of your sample.

• Secondary Interactions: Ensure the pH of your mobile phase is appropriate to maintain the desired ionization state of your analyte. For amine-containing compounds, a low pH mobile phase (e.g., with 0.1% formic acid) is often used.

• Column Contamination: Flush the column with a strong solvent or consider replacing it if it's old.

• Injection Solvent: Ensure your sample is dissolved in a solvent that is weaker than or equal in elution strength to your initial mobile phase.

Data Presentation

Table 1: Comparison of Derivatization Reagents for Enhancing Ionization of Amine-Containing Molecules

Derivatization Reagent	Target Functional Group	Typical Improvement in Detection Limit	Key Advantages
FOSF	Primary/Secondary Amines	LoQ values around 80 fmol	High sensitivity.
TAHS	Primary/Secondary Amines	LoQ values around 80 fmol	Provides very low limits of detection.
DEEMM	Primary/Secondary Amines	Average LoQ of 150 fmol	Good sensitivity and wide dynamic linear range.
DNS (Dansyl Chloride)	Primary/Secondary Amines	Moderate	Well-established reagent.
FMOC-Cl	Primary/Secondary Amines	Moderate	Commonly used for amino acid analysis.

LoQ: Limit of Quantitation. Data is based on a comparative study of various amino acids and may serve as a general guide for oleoyl leucine derivatives.[4]

Experimental Protocols

Protocol 1: General Derivatization of Oleoyl Leucine with 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate (AQC)

This protocol is adapted for N-acyl amino acids based on established methods for amino acid derivatization.[1]

Materials:

• Oleoyl leucine sample

• Borate (B1201080) buffer (pH 8.2-10.1)

• 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate (AQC) reagent solution (reconstituted in acetonitrile)

• Heating block or water bath at 55°C

• LC-MS grade water and acetonitrile

Procedure:

• Sample pH Adjustment: Ensure the oleoyl leucine sample is in a solution buffered with borate buffer to a pH between 8.2 and 10.1.

• Reagent Addition: In a microcentrifuge tube, add a 4-6 molar excess of the reconstituted AQC reagent to the sample.

• Vortexing: Immediately vortex the mixture to ensure complete and rapid mixing.

• Heating: Place the tube in a heating block or water bath at 55°C for 10 minutes.

• Cooling: Remove the sample and allow it to cool to room temperature.

• Analysis: The derivatized sample is now ready for LC-MS analysis.

Experimental Workflow for AQC Derivatization

References

• 1. benchchem.com [benchchem.com]
• 2. Applications of Mass Spectrometry to Lipids and Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Comparison of amino acid derivatization reagents for LC-ESI-MS analysis. Introducing a novel phosphazene-based derivatization reagent - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Oleic Acid-hydroxy Oleoyl Leucine-d7 Analysis

Welcome to the technical support center for Oleic Acid-hydroxy Oleoyl Leucine-d7. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Oleic Acid-hydroxy Oleoyl Leucine-d7 and what is its primary application?

A1: Oleic Acid-hydroxy Oleoyl Leucine-d7 is a deuterated form of Oleic Acid-hydroxy Oleoyl Leucine. It is intended for use as an internal standard for the quantification of Oleic Acid-hydroxy Oleoyl Leucine in biological samples by gas chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS).[1][2]

Q2: Why is a deuterated internal standard like Oleic Acid-hydroxy Oleoyl Leucine-d7 used in quantitative analysis?

A2: Stable isotope-labeled internal standards, such as deuterated compounds, are considered ideal for quantitative mass spectrometry.[3] They are chemically and physically similar to the analyte of interest, which means they behave similarly during sample preparation (extraction, derivatization) and analysis (chromatography, ionization). This helps to correct for variations in sample processing and instrumental analysis, thereby improving the accuracy and precision of quantification.[4][5][6]

Q3: What are the most common issues encountered when using deuterated internal standards?

A3: The most frequently encountered issues include:

• Isotopic Exchange: The loss of deuterium (B1214612) atoms and their replacement with hydrogen from the surrounding environment.[5][6]

• Chromatographic Shift: The deuterated internal standard and the analyte having slightly different retention times, which can lead to differential matrix effects.[4][5]

• Differential Matrix Effects: The analyte and the internal standard experiencing different levels of ion suppression or enhancement from the sample matrix.[4][5]

• Purity Issues: The presence of unlabeled analyte or other impurities in the deuterated internal standard.[5]

Troubleshooting Guides

Issue 1: Poor Calibration Curve Linearity (r < 0.99)

Possible Cause	Troubleshooting Steps
Incorrect Standard Preparation	- Verify calculations for serial dilutions. It is advisable to prepare standards from a stock solution to avoid propagation of errors.[7] - Ensure the calibration range covers the expected concentration of the samples.[8] - Prepare fresh standards, as degradation can occur over time.
Matrix Effects	- Dilute the sample to reduce the concentration of interfering matrix components.[9] - Optimize the chromatographic method to better separate the analyte from matrix interferences.[9] - Perform a matrix effect evaluation using a post-extraction spike experiment (see Experimental Protocols).[4][9]
Instrumental Issues	- Check for and clean any blockages in the LC system.[10] - Ensure the mass spectrometer is properly tuned and calibrated. - Investigate for potential contamination in the autosampler or column.

Issue 2: High Variability in Analyte/Internal Standard Response

Possible Cause	Troubleshooting Steps
Differential Matrix Effects	- Even with co-elution, the analyte and internal standard can experience different levels of ion suppression.[4] - Evaluate the matrix effect by comparing the response of the analyte in a neat solution versus a post-spiked blank matrix extract.[9]
Inconsistent Sample Preparation	- Ensure consistent evaporation and reconstitution steps for all samples. - Verify the accuracy and precision of pipetting for all reagents and samples.
Isotopic Instability	- Deuterium atoms can sometimes be exchanged with protons from the solvent or matrix, especially in acidic or basic conditions.[5][6] - Check the pH of your solutions and consider using aprotic solvents where possible.

Issue 3: Chromatographic Peak Shape Issues (e.g., Tailing, Splitting)

Possible Cause	Troubleshooting Steps
Column Overload	- Reduce the injection volume or the concentration of the sample.[10]
Inappropriate Mobile Phase	- Ensure the mobile phase is compatible with the column and the analytes. - Check for proper pH and buffer concentration.
Column Degradation	- Flush the column with a strong solvent to remove contaminants.[10] - If the problem persists, the column may need to be replaced.

Quantitative Data Summary

The following table presents hypothetical data from a matrix effect experiment to illustrate how to identify differential effects.

Sample Set	Analyte Peak Area	Internal Standard Peak Area	Analyte/IS Ratio
Set A (Neat Solution)	1,200,000	1,500,000	0.80
Set B (Post-Extraction Spike)	850,000	1,400,000	0.61
Set C (Pre-Extraction Spike)	800,000	1,350,000	0.59

In this example, the analyte experiences more significant ion suppression in the matrix than the internal standard, leading to a lower Analyte/IS ratio in the presence of the matrix. This would result in an overestimation of the analyte concentration if not corrected.

Experimental Protocols

Protocol 1: Preparation of Calibration Curve Standards

• Prepare a Stock Solution: Accurately weigh a known amount of Oleic Acid-hydroxy Oleoyl Leucine and dissolve it in a suitable solvent (e.g., ethanol) to create a high-concentration stock solution (e.g., 1 mg/mL).

• Prepare an Internal Standard Stock Solution: Prepare a stock solution of Oleic Acid-hydroxy Oleoyl Leucine-d7 in a similar manner (e.g., 1 mg/mL).

• Serial Dilutions: Perform serial dilutions of the Oleic Acid-hydroxy Oleoyl Leucine stock solution to create a series of calibration standards with at least seven different concentrations.[8] The concentrations should bracket the expected range of the unknown samples.[8]

• Spike with Internal Standard: Add a constant, known amount of the Oleic Acid-hydroxy Oleoyl Leucine-d7 internal standard stock solution to each calibration standard and to each unknown sample.

• Analysis: Analyze the calibration standards and samples by LC-MS.

• Construct the Calibration Curve: Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte for the calibration standards. Perform a linear regression to obtain the equation of the line and the correlation coefficient (r²).

Protocol 2: Assessment of Matrix Effects (Post-Extraction Spike Method)

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Prepare a standard of the analyte and internal standard in the reconstitution solvent.

  • Set B (Post-Extraction Spike): Process a blank matrix sample (e.g., plasma, tissue homogenate) through the entire sample preparation procedure. After the final extraction step, spike the extract with the analyte and internal standard at the same concentration as Set A.[9]

  • Set C (Pre-Extraction Spike): Spike the blank matrix with the analyte and internal standard before starting the sample preparation procedure.[5]

• Analyze the Samples: Inject all three sets into the LC-MS system and record the peak areas for the analyte and the internal standard.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Visualizations

Caption: A typical experimental workflow for lipid analysis using mass spectrometry.

Caption: A logical troubleshooting workflow for calibration curve issues.

References

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. andyjconnelly.wordpress.com [andyjconnelly.wordpress.com]
• 8. uknml.com [uknml.com]
• 9. benchchem.com [benchchem.com]
• 10. agilent.com [agilent.com]

Reference Data & Comparative Studies

A Researcher's Guide to Internal Standards in N-Acyl Amino Acid Quantification: A Comparative Analysis Featuring Oleic Acid-hydroxy Oleoyl Leucine-d7

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of N-acyl amino acids (NAAAs) by liquid chromatography-mass spectrometry (LC-MS), the selection of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison of Oleic Acid-hydroxy Oleoyl Leucine-d7 with other common internal standards, supported by a review of established analytical principles and experimental methodologies.

N-acyl amino acids are a growing class of signaling lipids involved in diverse physiological processes, making their precise quantification essential for understanding their role in health and disease. The inherent variability of LC-MS analysis, particularly when dealing with complex biological matrices, necessitates the use of internal standards to correct for sample loss during preparation, variations in injection volume, and matrix-induced ion suppression or enhancement.

The Gold Standard: Stable Isotope-Labeled Internal Standards

The most effective internal standards are stable isotope-labeled (SIL) analogues of the analyte of interest. These compounds are chemically identical to the analyte but contain heavier isotopes (e.g., deuterium, ¹³C), rendering them distinguishable by mass spectrometry. This near-identical physicochemical behavior ensures they co-elute with the analyte and experience the same matrix effects, providing the most accurate correction.

Oleic Acid-hydroxy Oleoyl Leucine-d7 is a deuterated SIL internal standard specifically designed for the quantification of Oleic Acid-hydroxy Oleoyl Leucine. Its structure ensures that it closely mimics the chromatographic behavior and ionization efficiency of the endogenous analyte.

Comparison of Internal Standard Strategies

The choice of an internal standard is a crucial step in method development. Below is a comparison of different types of internal standards commonly used in lipidomics, with a focus on their application to NAAA analysis.

Internal Standard Type	Description	Advantages	Disadvantages	Suitability for NAAA Analysis
Analyte-Specific Deuterated Standard (e.g., Oleic Acid-hydroxy Oleoyl Leucine-d7)	A deuterated version of the specific NAAA being quantified.	- Closely mimics the analyte's chromatographic and mass spectrometric behavior.- Provides the most accurate correction for matrix effects and sample preparation variability.[1][2]	- Can be expensive and may not be commercially available for all NAAAs.- Potential for slight chromatographic shifts compared to the non-labeled analyte.	Excellent: The ideal choice when available, offering the highest level of accuracy and precision.
Class-Specific Deuterated Standard	A deuterated standard of a representative NAAA from the same chemical class.	- More cost-effective than having a specific standard for every analyte.- Generally provides good correction for matrix effects within a lipid class.[3][4]	- May not perfectly co-elute with all analytes in the class, leading to less accurate correction for some species.	Good: A practical and effective approach when a comprehensive panel of NAAAs is being analyzed.
¹³C-Labeled Internal Standards	Analogs where one or more ¹²C atoms are replaced with ¹³C.	- Considered superior to deuterated standards due to perfect co-elution with the analyte.[5][6] - Higher isotopic stability and no risk of H/D exchange.	- Generally more expensive and less commercially available than deuterated standards.	Excellent: The "gold standard" for accuracy, though availability for specific NAAAs may be limited.
Odd-Chain Fatty Acid-Based Standards	Lipids containing an odd-numbered fatty acid chain, which are not typically found in biological systems.	- Cost-effective and commercially available.- Can be used for broad lipid class quantification.[1]	- Significant differences in chemical and physical properties compared to the analytes.- May not accurately correct for analyte-specific matrix effects.	Fair: A less ideal but sometimes necessary option when SIL standards are unavailable. Accuracy may be compromised.
Non-Isotopically Labeled Structural Analogs	A non-endogenous compound with a similar chemical structure to the analyte.	- Can be a cost-effective alternative.	- Differences in structure can lead to different chromatographic and ionization behavior, resulting in inaccurate quantification.	Poor to Fair: Generally not recommended for accurate quantification of NAAAs due to potential for significant analytical bias.

Experimental Workflow for NAAA Quantification

A robust and reproducible experimental workflow is crucial for accurate NAAA quantification. The following diagram and protocol outline a typical procedure using an internal standard.

Caption: A typical experimental workflow for the quantification of N-acyl amino acids using an internal standard.

Detailed Experimental Protocol

1. Sample Preparation and Internal Standard Spiking:

• Objective: To extract lipids from the biological matrix and incorporate the internal standard at the earliest stage to account for variability in the entire workflow.

• Procedure:

  • To 100 µL of plasma or homogenized tissue, add a known amount of Oleic Acid-hydroxy Oleoyl Leucine-d7 (e.g., 10 µL of a 1 µg/mL solution).

  • Perform lipid extraction using a modified Folch method:

    • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

    • Vortex vigorously for 2 minutes.

    • Add 400 µL of 0.9% NaCl solution and vortex for 30 seconds.

    • Centrifuge at 2000 x g for 10 minutes to induce phase separation.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of a solvent compatible with the LC-MS system (e.g., acetonitrile:isopropanol, 1:1 v/v).

2. LC-MS/MS Analysis:

• Objective: To chromatographically separate the NAAA of interest from other sample components and detect it with high specificity and sensitivity using tandem mass spectrometry.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• LC Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

  • Gradient: A linear gradient from 30% to 100% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• MS/MS Conditions (Example for Oleic Acid-hydroxy Oleoyl Leucine):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Oleic Acid-hydroxy Oleoyl Leucine: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific transitions to be optimized based on instrument and compound fragmentation).

    • Oleic Acid-hydroxy Oleoyl Leucine-d7: Precursor ion (Q1) m/z+7 -> Product ion (Q3) m/z (or other appropriate fragment).

3. Data Analysis and Quantification:

• Objective: To determine the concentration of the target NAAA in the original sample.

• Procedure:

  • Integrate the peak areas of the analyte and the internal standard in the chromatograms.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve using a series of standards with known concentrations of the analyte and a constant concentration of the internal standard.

  • Determine the concentration of the analyte in the unknown samples by interpolating the analyte/internal standard peak area ratio on the calibration curve.

Signaling Pathways and Logical Relationships

The quantification of NAAAs is often crucial for understanding their role in various signaling pathways. The diagram below illustrates a generalized logical relationship in the selection of an internal standard for accurate quantification.

Caption: Logical relationship for selecting an optimal internal standard for accurate NAAA quantification.

Conclusion

For the accurate and precise quantification of N-acyl amino acids such as Oleic Acid-hydroxy Oleoyl Leucine by LC-MS, the use of a stable isotope-labeled internal standard is paramount. Oleic Acid-hydroxy Oleoyl Leucine-d7 represents the ideal choice for its specific analyte, offering superior performance in correcting for analytical variability compared to other types of internal standards. While other standards like class-specific SIL standards or, in their absence, odd-chain lipids can be employed, they may compromise the accuracy of the results. By implementing a validated experimental protocol and carefully selecting the appropriate internal standard, researchers can ensure the generation of high-quality, reliable data to advance our understanding of the biological roles of N-acyl amino acids.

References

• 1. benchchem.com [benchchem.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Identification of endogenous acyl amino acids based on a targeted lipidomics approach - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Accuracy and Precision of Oleic Acid-hydroxy Oleoyl Leucine-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of bioactive lipids, particularly N-acyl amino acids, by mass spectrometry, the choice of an appropriate internal standard is paramount to achieving accurate and precise results. This guide provides a comprehensive comparison of Oleic Acid-hydroxy Oleoyl Leucine-d7, a deuterated internal standard, with other common alternatives. The information presented is based on established principles of bioanalytical method validation and supported by general performance expectations from regulatory bodies.

The Role of Internal Standards in Quantitative Analysis

Internal standards are essential in analytical chemistry, especially in liquid chromatography-mass spectrometry (LC-MS), to correct for variability introduced during sample preparation, injection, and ionization. An ideal internal standard mimics the physicochemical properties of the analyte of interest, ensuring that any experimental variations affect both the analyte and the standard to the same extent. The use of a stable isotope-labeled (SIL) internal standard, such as Oleic Acid-hydroxy Oleoyl Leucine-d7, is widely considered the "gold standard" for quantitative mass spectrometry.[1]

Performance of Oleic Acid-hydroxy Oleoyl Leucine-d7

Oleic Acid-hydroxy Oleoyl Leucine-d7 is specifically designed as an internal standard for the quantification of its unlabeled counterpart, Oleic Acid-hydroxy Oleoyl Leucine. Its key performance attributes are outlined below.

Accuracy and Precision:

While specific experimental validation data for Oleic Acid-hydroxy Oleoyl Leucine-d7 is not extensively published in peer-reviewed literature, its performance is expected to meet the stringent requirements for bioanalytical method validation set by regulatory agencies like the FDA and EMA. These guidelines generally define acceptable limits for accuracy and precision as follows:

• Accuracy: The closeness of the measured value to the true value. For a validated bioanalytical method, the mean value should be within ±15% of the nominal concentration, except at the Lower Limit of Quantification (LLOQ), where it should be within ±20%.

• Precision: The degree of scatter between a series of measurements. It is typically expressed as the coefficient of variation (CV) or relative standard deviation (RSD). The precision should not exceed 15% CV, except for the LLOQ, where it should not exceed 20% CV.

Table 1: Expected Performance of Oleic Acid-hydroxy Oleoyl Leucine-d7 based on Regulatory Guidelines

Parameter	Acceptance Criteria	Expected Performance with Oleic Acid-hydroxy Oleoyl Leucine-d7
Accuracy	Within ±15% of nominal concentration	High
(±20% at LLOQ)
Precision (CV/RSD)	≤15%	High (Low CV)
(≤20% at LLOQ)

The high chemical purity (typically ≥95%) and high isotopic enrichment (≥99% deuterated forms) of commercially available Oleic Acid-hydroxy Oleoyl Leucine-d7 contribute to its ability to meet these performance standards.

Comparison with Alternative Internal Standards

The choice of an internal standard depends on the specific requirements of the assay, including the analyte's nature, the complexity of the sample matrix, and cost considerations.

Table 2: Comparison of Oleic Acid-hydroxy Oleoyl Leucine-d7 with Other Internal Standard Types

Internal Standard Type	Example(s)	Advantages	Disadvantages
Stable Isotope-Labeled (SIL) Analyte	Oleic Acid-hydroxy Oleoyl Leucine-d7	- Co-elutes with the analyte, providing the best correction for matrix effects and variability.[1]- High accuracy and precision.	- Can be more expensive.- Potential for isotopic interference if not sufficiently enriched.
Homologous Series/Structurally Similar Compounds	Other deuterated N-acyl amino acids, Odd-chain fatty acids	- Can provide good correction for extraction and chromatographic variability.- Generally less expensive than a dedicated SIL standard.	- May not co-elute perfectly with the analyte.- May not fully compensate for analyte-specific matrix effects and ionization suppression/enhancement.
Non-Isotopically Labeled, Structurally Unrelated Compounds	Norvaline, Sarcosine (for general amino acid analysis)	- Readily available and inexpensive.	- Significant differences in physicochemical properties compared to the analyte.- Poor correction for matrix effects and extraction variability.

Experimental Protocols

A typical experimental workflow for the quantification of N-acyl amino acids in a biological matrix (e.g., plasma) using an internal standard like Oleic Acid-hydroxy Oleoyl Leucine-d7 involves the following steps.

1. Sample Preparation (Protein Precipitation & Lipid Extraction):

• Objective: To remove proteins and extract lipids, including the analyte and internal standard, from the biological matrix.

• Protocol:

  • To a 100 µL aliquot of plasma, add a known amount of Oleic Acid-hydroxy Oleoyl Leucine-d7 solution in methanol.

  • Add 300 µL of ice-cold acetone (B3395972) or acetonitrile (B52724) to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant containing the lipids to a new tube.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol:water 80:20 v/v).

2. LC-MS/MS Analysis:

• Objective: To chromatographically separate the analyte from other sample components and detect and quantify it using tandem mass spectrometry.

• Typical Conditions:

  • Liquid Chromatography (LC):

    • Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A linear gradient from a low to a high percentage of mobile phase B over several minutes to elute the analyte and internal standard.

  • Mass Spectrometry (MS/MS):

    • Ionization: Electrospray Ionization (ESI) in negative or positive mode.

    • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both the analyte and the internal standard are monitored.

Visualizing the Workflow and Logic

To better illustrate the processes involved, the following diagrams are provided.

Caption: Experimental workflow for N-acyl amino acid quantification.

Caption: Logic of internal standard-based quantification.

References

• 1. iroatech.com [iroatech.com]

A Researcher's Guide to Lipid Quantification: A Comparative Analysis of Leading Methodologies

For researchers, scientists, and drug development professionals navigating the complex landscape of lipid analysis, selecting the optimal quantification method is a critical decision that directly impacts experimental outcomes. This guide provides a comprehensive cross-validation of four major lipid quantification techniques: Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, Fluorescent-Based Assays, and Biochemical Assays. We present a detailed comparison of their performance, supported by experimental data, to empower you to make informed decisions for your specific research needs.

This guide delves into the core principles, strengths, and limitations of each method, offering a side-by-side comparison of key quantitative metrics. Detailed experimental protocols for each technique are provided to ensure reproducibility, and illustrative diagrams created using Graphviz clarify complex workflows and relationships.

At a Glance: Comparing Lipid Quantification Methods

The choice of a lipid quantification method hinges on a variety of factors, including the required sensitivity, specificity, desired level of detail, sample type, and available instrumentation. The following table summarizes the key performance characteristics of the four major methods.

Feature	Mass Spectrometry (MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Fluorescent-Based Assays	Biochemical Assays
Principle	Measures mass-to-charge ratio of ionized lipids.	Measures the magnetic properties of atomic nuclei.	Detects fluorescence emitted by lipid-specific probes.	Measures a colorimetric or fluorometric signal from a chemical reaction with lipids.
Quantification	Relative and absolute quantification.	Absolute quantification.	Relative quantification (can be semi-quantitative).	Relative quantification.
Sensitivity	High (picomolar to femtomolar).[1]	Moderate (micromolar to millimolar).[2][3]	High (nanomolar to picomolar).	Low to moderate (micromolar to millimolar).
Specificity	High (can distinguish lipid species and isomers).	Moderate to high (can distinguish lipid classes and some species).	Variable (depends on the probe's specificity).	Low (often measures total lipids or specific lipid classes).
Dynamic Range	Wide.	Moderate.	Narrow to moderate.	Narrow.
Sample Throughput	High (with automation).	Low to moderate.	High.	High.
Instrumentation Cost	High.	Very High.	Moderate.	Low.
Strengths	Unparalleled sensitivity and specificity for identifying and quantifying a vast number of lipids.	Highly reproducible and quantitative without the need for extensive calibration curves for each analyte.[4]	Enables visualization of lipid localization and dynamics in living cells.[5]	Simple, inexpensive, and suitable for high-throughput screening.[4]
Limitations	Susceptible to ion suppression effects; complex data analysis.	Lower sensitivity compared to MS; requires larger sample amounts.[2][3][4]	Prone to photobleaching and potential artifacts from the probe itself.	Limited specificity and may be affected by interfering substances.

In-Depth Method Analysis and Experimental Protocols

Mass Spectrometry (MS)-Based Lipidomics

Mass spectrometry has become the cornerstone of lipidomics due to its exceptional sensitivity and ability to provide detailed structural information.[4] Coupled with separation techniques like liquid chromatography (LC), LC-MS/MS allows for the identification and quantification of thousands of lipid species in a single analysis.

Experimental Protocol: LC-MS/MS for Lipidomics in Mammalian Tissue

This protocol outlines a general workflow for the analysis of lipids in tissue samples.

1. Sample Preparation:

• Flash-freeze approximately 50 mg of tissue in liquid nitrogen immediately after collection to quench metabolic activity.[6]

• Homogenize the frozen tissue in a mixture of ice-cold chloroform (B151607) and methanol (B129727) (2:1, v/v).[6]

• Add a known amount of an internal standard cocktail containing deuterated lipid standards for various lipid classes to allow for accurate quantification.

• After vigorous vortexing and centrifugation, the lower organic phase containing the lipids is collected.[6]

• The solvent is evaporated under a stream of nitrogen, and the lipid extract is reconstituted in a suitable solvent for LC-MS analysis.

2. LC-MS/MS Analysis:

• Inject the reconstituted lipid extract onto a reverse-phase C18 column for chromatographic separation.

• Elute the lipids using a gradient of mobile phases, for example, a mixture of water, acetonitrile, and isopropanol (B130326) containing ammonium (B1175870) formate.

• Ionize the eluted lipids using electrospray ionization (ESI) in both positive and negative ion modes to cover a broad range of lipid classes.

• Perform tandem mass spectrometry (MS/MS) to fragment the lipid ions and generate characteristic fragmentation patterns for identification.

3. Data Analysis:

• Process the raw data using specialized software to identify lipids based on their accurate mass, retention time, and MS/MS spectra.

• Quantify the identified lipids by comparing their peak areas to those of the internal standards.

Fig 1. A typical workflow for LC-MS/MS-based lipidomics analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique that provides quantitative information on the lipid composition of a sample.[7] It relies on the magnetic properties of atomic nuclei and can provide absolute quantification without the need for individual calibration standards for every lipid species.[4]

Experimental Protocol: 1H NMR for Lipid Profiling in Plasma

This protocol describes a common procedure for analyzing the lipid profile of blood plasma.

1. Sample Preparation:

• Thaw frozen plasma samples on ice.

• To 500 µL of plasma, add a deuterated solvent such as chloroform-d (B32938) (CDCl3) and methanol-d4 (B120146) (CD3OD) to extract the lipids.

• Vortex the mixture vigorously and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Evaporate the solvent and reconstitute the lipid extract in a deuterated solvent suitable for NMR analysis (e.g., CDCl3).

• Add a known amount of an internal standard, such as trimethylsilylpropanoic acid (TSP), for chemical shift referencing and quantification.

2. NMR Data Acquisition:

• Transfer the sample to an NMR tube.

• Acquire one-dimensional (1D) 1H NMR spectra using a high-field NMR spectrometer.

• Use a pulse sequence with water suppression to minimize the signal from residual water in the sample.

3. Data Analysis:

• Process the NMR spectra, including Fourier transformation, phase correction, and baseline correction.

• Identify lipid classes based on the characteristic chemical shifts of their proton signals.

• Quantify the different lipid classes by integrating the area of their specific NMR signals relative to the integral of the internal standard.

Fig 2. Workflow for NMR-based lipid profiling.

Fluorescent-Based Assays

Fluorescent-based methods utilize probes that specifically bind to certain lipids or partition into lipid-rich environments, allowing for their detection and quantification through fluorescence microscopy or spectroscopy. These techniques are particularly valuable for visualizing the subcellular localization and dynamics of lipids in living cells.[5][]

Experimental Protocol: Staining of Lipid Droplets in Cultured Cells

This protocol describes the use of a fluorescent dye to visualize lipid droplets in cells.

1. Cell Culture and Treatment:

• Culture adherent cells on glass coverslips or in imaging-compatible plates.

• Treat the cells with oleic acid or other stimuli to induce lipid droplet formation, if necessary.

2. Staining:

• Prepare a staining solution of a lipophilic fluorescent dye (e.g., BODIPY 493/503 or Nile Red) in a suitable buffer or cell culture medium.

• Remove the cell culture medium and wash the cells with phosphate-buffered saline (PBS).

• Incubate the cells with the staining solution for a specific duration (e.g., 15-30 minutes) at 37°C.

• Wash the cells again with PBS to remove excess dye.

3. Imaging:

• Mount the coverslips on a microscope slide with an anti-fade mounting medium.

• Image the cells using a fluorescence microscope equipped with the appropriate filter set for the chosen dye.

4. Quantification (Relative):

• Use image analysis software to measure the fluorescence intensity of the stained lipid droplets.

• The total fluorescence intensity per cell can be used as a relative measure of the lipid droplet content.

Fig 3. General workflow for fluorescent labeling of cellular lipids.

Biochemical Assays

Biochemical assays offer a simple and cost-effective approach for the quantification of total lipids or specific lipid classes. These assays are typically colorimetric or fluorometric and are well-suited for high-throughput screening applications.

Experimental Protocol: Sulfo-Phospho-Vanillin (SPV) Assay for Total Lipid Quantification

The SPV assay is a widely used colorimetric method for measuring total lipids.[4]

1. Sample Preparation:

• Extract lipids from the sample using a suitable solvent-based method (e.g., Folch extraction).

• Evaporate the solvent to obtain the dried lipid extract.

2. Assay Procedure:

• Add concentrated sulfuric acid to the dried lipid extract and heat at 100°C for 10 minutes.

• Cool the samples on ice.

• Add a phospho-vanillin reagent and incubate at 37°C for 15 minutes to allow for color development.[9]

• The reaction produces a pink-colored product.

3. Measurement and Quantification:

• Measure the absorbance of the solution at a specific wavelength (typically around 530 nm) using a microplate reader.

• Prepare a standard curve using a known concentration of a lipid standard (e.g., cholesterol or a mixture of lipids).

• Determine the total lipid concentration in the samples by comparing their absorbance to the standard curve.

Fig 4. Workflow of the Sulfo-Phospho-Vanillin (SPV) assay.

Conclusion

The cross-validation of lipid quantification methods reveals a diverse toolkit available to researchers, each with its own set of advantages and disadvantages. Mass spectrometry offers unparalleled depth and sensitivity for comprehensive lipid profiling. NMR spectroscopy provides robust and absolute quantification, making it a valuable tool for validating other methods. Fluorescent-based assays are indispensable for studying the spatial and temporal dynamics of lipids within cells. Finally, biochemical assays provide a simple and high-throughput means for total lipid estimation.

By carefully considering the specific requirements of your research, including the biological question, sample type, and available resources, you can select the most appropriate method or combination of methods to achieve accurate and reliable lipid quantification, ultimately advancing our understanding of the critical roles lipids play in health and disease.

References

• 1. mdpi.com [mdpi.com]
• 2. The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on Metabolomics Research | Springer Nature Experiments [experiments.springernature.com]
• 3. biotecnologiaindustrial.fcen.uba.ar [biotecnologiaindustrial.fcen.uba.ar]
• 4. cellgs.com [cellgs.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 7. scielo.br [scielo.br]
• 9. scielo.br [scielo.br]

A Head-to-Head Comparison: GC-MS vs. LC-MS for Oleoyl Leucine Analysis

For researchers, scientists, and drug development professionals engaged in the analysis of lipid signaling molecules, the choice of analytical technique is paramount to achieving accurate and reliable quantification. Oleoyl (B10858665) leucine (B10760876), an N-acyl amino acid with emerging biological significance, presents unique analytical challenges. This guide provides an objective comparison of two powerful mass spectrometric techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the analysis of oleoyl leucine, supported by typical experimental data and detailed protocols.

At a Glance: Key Performance Metrics

The selection of an analytical platform for oleoyl leucine quantification hinges on factors such as sensitivity, sample throughput, and the necessity for derivatization. Below is a summary of typical quantitative performance parameters for both GC-MS and LC-MS, derived from studies on similar N-acyl amino acids and related biomolecules.

Parameter	GC-MS (with Derivatization)	LC-MS/MS (without Derivatization)
**Linearity (R²) **	> 0.995	> 0.996
Limit of Quantification (LOQ)	1 - 10 µmol/L	0.1 - 5 µmol/L
Intra-day Precision (%CV)	< 15%	< 10%
Inter-day Precision (%CV)	< 20%	< 15%
Accuracy (% Bias)	± 20%	± 15%
Sample Preparation Time	Longer (derivatization required)	Shorter (protein precipitation)
Throughput	Lower	Higher

The Analytical Workflow: A Visual Comparison

The fundamental difference in the analytical workflow between GC-MS and LC-MS for oleoyl leucine analysis lies in the sample preparation stage, specifically the requirement of derivatization for GC-MS.

A Guide to the Isotopic Purity of Oleic Acid-hydroxy Oleoyl Leucine-d7 for Researchers

In the realms of advanced biomedical research and drug development, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reproducible quantification in mass spectrometry-based assays. Oleic Acid-hydroxy Oleoyl Leucine-d7 is a deuterated analog of the endogenous N-acyl amino acid, designed to serve as a reliable internal standard in the analysis of its unlabeled counterpart and related lipid mediators. The efficacy of such a standard is intrinsically linked to its isotopic purity—the degree to which the intended deuterium (B1214612) atoms have replaced hydrogen atoms, and the distribution of various isotopologues.

This guide provides an objective comparison of the isotopic purity of Oleic Acid-hydroxy Oleoyl Leucine-d7, alongside a representative alternative, and details the experimental protocols for its verification. This information is intended to assist researchers, scientists, and drug development professionals in making informed decisions for their analytical needs.

Comparative Analysis of Isotopic Purity

The isotopic purity of a deuterated standard is a critical parameter that influences the accuracy of quantitative analyses. A high degree of deuterium incorporation minimizes the signal overlap with the naturally occurring isotopes of the unlabeled analyte, thereby enhancing the precision of the measurement. The following table summarizes the isotopic purity specifications for Oleic Acid-hydroxy Oleoyl Leucine-d7 and a representative alternative deuterated lipid standard.

Parameter	Oleic Acid-hydroxy Oleoyl Leucine-d7	Representative Alternative: Deuterated Oleic Acid (d9-Oleic Acid)
Vendor Specification	≥99% deuterated forms (d1-d7)[1][2]	Typically ≥98% isotopic enrichment
Unlabeled Species (d0)	≤1%[2]	<2% (Hypothetical)
d1-d6 Isotopologues	Present within the ≥99% deuterated forms[1][2]	Present, distribution varies (Hypothetical)
Target Isotopologue (d7)	Predominant species within the deuterated forms (Hypothetical)	N/A
Target Isotopologue (d9)	N/A	Predominant species (Hypothetical)

Note: The detailed isotopic distribution for the representative alternative is a hypothetical example based on typical specifications for high-purity deuterated lipid standards. Researchers should always refer to the certificate of analysis for batch-specific data.

Experimental Protocol for Isotopic Purity Determination

The determination of isotopic purity and the distribution of isotopologues are typically performed using high-resolution mass spectrometry (HRMS). The following protocol outlines a general workflow for this analysis.

Objective: To determine the isotopic enrichment and distribution of deuterated species in a sample of Oleic Acid-hydroxy Oleoyl Leucine-d7.

Materials:

• Oleic Acid-hydroxy Oleoyl Leucine-d7 solution

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• High-resolution mass spectrometer (e.g., Orbitrap, TOF)

• Appropriate HPLC column for lipid analysis (e.g., C18)

• HPLC-grade solvents (e.g., acetonitrile (B52724), methanol (B129727), water, formic acid)

• Autosampler vials

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of the Oleic Acid-hydroxy Oleoyl Leucine-d7 standard in a suitable solvent (e.g., methanol or ethanol) to a final concentration of approximately 1 µg/mL.

• Chromatographic Separation (LC):

  • Inject the prepared sample into the LC-MS system.

  • Employ a suitable gradient elution program to separate the analyte of interest from any potential impurities. A typical gradient might involve a mobile phase of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometric Analysis (MS):

  • Acquire full-scan mass spectra in positive or negative ion mode, depending on the ionization efficiency of the analyte.

  • Set the mass spectrometer to a high resolution (e.g., >60,000) to enable accurate mass measurement and separation of isotopic peaks.

  • The mass range should be set to encompass the expected m/z values of all isotopologues (d0 to d7).

• Data Analysis:

  • Extract the ion chromatograms for each of the expected isotopologues (M+0 to M+7).

  • Integrate the peak area for each isotopologue.

  • Calculate the relative abundance of each isotopologue by dividing its peak area by the sum of the peak areas of all isotopologues.

  • The isotopic purity is reported as the percentage of the sum of the deuterated forms (d1-d7) relative to the total of all forms (d0-d7).

Visualizing Experimental and Biological Contexts

To further aid in the understanding of the application and analysis of deuterated lipid standards, the following diagrams, generated using Graphviz, illustrate the experimental workflow and a hypothetical biological pathway.

Caption: Workflow for determining the isotopic purity of a deuterated standard.

Caption: Use of a deuterated lipid as a tracer in a metabolic pathway.

References

• 1. labmix24.com [labmix24.com]
• 2. avantiresearch.com [avantiresearch.com]

Comparative Guide to the Certificate of Analysis for Oleic Acid-hydroxy Oleoyl Leucine-d7

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Oleic Acid-hydroxy Oleoyl (B10858665) Leucine-d7 with alternative internal standards used in quantitative mass spectrometry. It includes detailed experimental protocols and visual diagrams of relevant biochemical pathways and analytical workflows to support your research in lipidomics and drug development.

Product Specifications and Comparison

Oleic Acid-hydroxy Oleoyl Leucine-d7 is a deuterated internal standard designed for the accurate quantification of Oleic Acid-hydroxy Oleoyl Leucine in biological samples by liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS). Its high isotopic purity (≥99% deuterated forms d1-d7) ensures minimal interference from endogenous, unlabeled analytes, a critical factor for achieving reliable quantitative results.[1]

Below is a comparative table of Oleic Acid-hydroxy Oleoyl Leucine-d7 and other commercially available deuterated internal standards commonly used in lipidomics and metabolomics.

Feature	Oleic Acid-hydroxy Oleoyl Leucine-d7	Deuterated N-Arachidonoyl Glycine-d8	Deuterated Amino Acid Standard Mixture	Odd-Chain Lipid Internal Standard Mix
Primary Application	Quantification of N-acyl amino acids (NAAs)	Quantification of N-acyl amino acids	Broad-spectrum amino acid quantification	Broad-spectrum lipid quantification
Molecular Formula	C₄₂H₇₀D₇NO₅[1]	C₂₂H₂₇D₈NO₃	Mixture of various deuterated amino acids	Mixture of various odd-chain lipids
Purity	≥99% deuterated forms (d1-d7)[1]	≥98%	High isotopic enrichment (typically >98%)	High chemical purity (typically >99%)
Key Advantage	Structurally analogous to the target analyte, ensuring similar extraction and ionization behavior.	Close structural similarity to a class of NAAs.	Covers a wide range of amino acids in a single standard.	Useful for broad lipid profiling where specific deuterated standards are unavailable.
Formulation	Solution in ethanol[1]	Typically a solution in ethanol (B145695) or methanol (B129727)	Lyophilized powder or solution in water	Typically a solution in an organic solvent

Experimental Protocols

Protocol for Quantification of N-acyl Amino Acids (NAAs) using LC-MS/MS

This protocol outlines a general procedure for the extraction and quantification of NAAs, such as Oleic Acid-hydroxy Oleoyl Leucine, from plasma samples using Oleic Acid-hydroxy Oleoyl Leucine-d7 as an internal standard.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, add 400 µL of ice-cold methanol containing the internal standard, Oleic Acid-hydroxy Oleoyl Leucine-d7, at a final concentration of 10 ng/mL.

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collect the supernatant and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

2. Liquid Chromatography Conditions

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 20% to 100% B over 15 minutes, followed by a 5-minute hold at 100% B, and a 5-minute re-equilibration at 20% B.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions (Triple Quadrupole)

• Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode, depending on the analyte.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for the analyte and the internal standard.

  • Example Transition for a similar NAA (N-oleoyl glycine): m/z 340.3 → 76.1

  • Example Transition for a d8-labeled internal standard (N-Arachidonoyl Glycine-d8): m/z 386.3 → 84.1

• Source Parameters: Optimize source temperature, gas flows, and ion spray voltage according to the instrument manufacturer's guidelines.

Signaling Pathways and Experimental Workflows

Metabolism of N-oleoyl-leucine

N-oleoyl-leucine is metabolized by the cytochrome P450 enzyme CYP4F2, which catalyzes the ω-hydroxylation of the oleoyl fatty acid chain.[2][3][4] This metabolic step is crucial in the biological activity and clearance of this N-acyl amino acid.

Caption: Metabolism of N-oleoyl-leucine by CYP4F2.

General Signaling Pathway for N-acyl Amino Acids

N-acyl amino acids are a class of signaling lipids that can exert their effects through G-protein coupled receptors (GPCRs).[5][6] Upon binding, the GPCR activates intracellular signaling cascades, leading to various cellular responses.

Caption: General N-acyl amino acid signaling pathway.

Experimental Workflow for NAA Quantification

The following diagram illustrates the typical workflow for the quantification of N-acyl amino acids from biological samples using LC-MS/MS.

Caption: LC-MS/MS workflow for NAA quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. The curious family of cytochrome P450 4F fatty acid ω-hydroxylases: recent developments in their function and relevance for human health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Biochemistry, G Protein Coupled Receptors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. jackwestin.com [jackwestin.com]

The Gold Standard: Validating Analytical Methods with Deuterated Lipid Standards

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical research and drug development, the accuracy and reliability of quantitative data are paramount. When analyzing lipids, a class of molecules critical in numerous biological processes and disease states, the choice of internal standard can significantly impact the validity of experimental results. This guide provides an objective comparison of deuterated lipid standards against other common internal standards, supported by experimental data and detailed methodologies, to assist researchers in making informed decisions for their analytical workflows.

The Critical Role of Internal Standards in Lipid Analysis

Internal standards are essential in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), to correct for variability throughout the analytical process.[1] This includes variations in sample preparation, injection volume, and instrument response.[1][2] An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[1] Deuterated lipid standards, which are chemically identical to the analyte with some hydrogen atoms replaced by deuterium, are widely regarded as the "gold standard" for quantitative bioanalysis.[1][3]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary alternatives to deuterated internal standards are non-deuterated standards, such as structural analogues or lipids with odd-chain fatty acids.[4][5] While these alternatives can be more cost-effective, their performance often differs significantly from that of deuterated standards.

Parameter	Deuterated (Stable Isotope-Labeled) Internal Standard	Non-Deuterated (e.g., Odd-Chain) Internal Standard	Key Findings & References
Chemical & Physical Properties	Nearly identical to the analyte, ensuring similar behavior during extraction and ionization.[1][2]	Similar, but not identical, chemical structure to the analyte.[1]	Deuterated standards more closely mimic the analyte's behavior.[1][2]
Chromatographic Co-elution	Typically co-elutes with the analyte, providing the most accurate correction for matrix effects at the point of elution.[2][6]	May have a different retention time than the analyte.	Co-elution is a critical advantage of deuterated standards for accurate quantification.[2]
Correction for Matrix Effects	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[6]	Less effective at correcting for matrix effects that can vary across the chromatographic peak.	Deuterated standards provide superior correction for ion suppression or enhancement.
Accuracy & Precision	Generally provides higher accuracy and precision (lower coefficient of variation - CV).[6]	Can introduce bias and result in higher variability in quantification.[7]	Studies have shown that using a non-ideal internal standard can increase the variance of the measurement significantly.[7]
Availability & Cost	Can be more expensive and may not be available for all lipid species.[8][9]	Generally more readily available and less expensive.[10]	Cost and availability are practical considerations in method development.

Experimental Protocols

Accurate lipid quantification relies on robust and well-defined experimental protocols. Below are detailed methodologies for lipid extraction and LC-MS/MS analysis, which are crucial steps in a typical lipidomics workflow.

Lipid Extraction from Plasma (Folch Method)

• Sample Preparation : To a 100 µL plasma sample, add a known amount of the deuterated lipid internal standard.

• Solvent Addition : Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Homogenization : Vortex the mixture thoroughly to ensure complete mixing and protein precipitation.[5]

• Phase Separation : Add 400 µL of 0.9% NaCl solution to induce phase separation.[5]

• Centrifugation : Centrifuge the sample to cleanly separate the aqueous and organic layers.[5]

• Lipid Collection : Carefully collect the lower organic layer, which contains the lipids.[5]

• Drying : Dry the collected lipid extract under a stream of nitrogen gas.

• Reconstitution : Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation :

  • Column : Utilize a C18 reversed-phase column suitable for lipid separation.[5]

  • Mobile Phase A : Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[5]

  • Mobile Phase B : Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[5]

  • Gradient : Employ a suitable gradient starting with a lower percentage of mobile phase B and gradually increasing to elute lipids based on their hydrophobicity.[5]

  • Flow Rate : Maintain a constant flow rate, for example, 0.4 mL/min.

  • Column Temperature : Keep the column at a stable temperature, such as 55°C, to ensure reproducible retention times.[5]

• Mass Spectrometry Detection :

  • Ionization : Use electrospray ionization (ESI) in both positive and negative ion modes to detect a wide range of lipid classes.[5]

  • Data Acquisition : Acquire data using Multiple Reaction Monitoring (MRM) for targeted quantification. This highly selective and sensitive technique monitors specific precursor-to-product ion transitions for each analyte and its corresponding deuterated internal standard.

Visualizing the Workflow and a Key Signaling Pathway

To better illustrate the experimental process and the biological context of lipid analysis, the following diagrams are provided.

References

• 1. Ceramide and apoptosis: exploring the enigmatic connections between sphingolipid metabolism and programmed cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Ceramide: an intracellular signal for apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Sphingolipid Metabolic Pathway: An Overview of Major Roles Played in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of N-Acyl Amino Acid Measurement

For researchers, scientists, and drug development professionals, the accurate and reproducible measurement of N-acyl amino acids (NAAs) is critical for advancing our understanding of their physiological roles and therapeutic potential. This guide provides an objective comparison of analytical methodologies for NAA quantification, supported by experimental data, to aid in the selection of appropriate methods and to facilitate the comparison of results across different laboratories.

Introduction to N-Acyl Amino Acids

N-acyl amino acids are a class of endogenous lipid signaling molecules, formed by the amide linkage of a fatty acid to an amino acid.[1][2] They are involved in a variety of physiological processes, and their accurate measurement is crucial for research in areas such as metabolic disorders, neuroscience, and drug discovery.

Analytical Methodologies for N-Acyl Amino Acid Quantification

The primary analytical technique for the quantification of NAAs in biological matrices is liquid chromatography-tandem mass spectrometry (LC-MS/MS). This method offers high sensitivity and selectivity, allowing for the detection and quantification of a wide range of NAAs. However, variations in sample preparation, chromatographic separation, and mass spectrometric detection can lead to inter-laboratory differences in reported concentrations.

Key considerations in analytical method selection and comparison include:

• Sample Preparation: The choice between derivatization and non-derivatization (native or "free acid") analysis is a critical step. Derivatization, such as butyl esterification, can improve chromatographic retention and ionization efficiency for some NAAs. However, non-derivatized methods offer a more straightforward workflow.[3][4]

• Chromatography: Due to the polar nature of many NAAs, hydrophilic interaction chromatography (HILIC) is often employed to achieve better retention and separation compared to traditional reversed-phase chromatography.[5]

• Mass Spectrometry: The use of stable isotope-labeled internal standards is essential for accurate quantification, as it corrects for matrix effects and variations in instrument response.[6][7]

Comparison of Analytical Methods: A Data-Driven Overview

While a large-scale, formal inter-laboratory comparison study for a comprehensive panel of N-acyl amino acids has yet to be published, valuable insights can be drawn from studies on structurally related compounds like amino acids and acylcarnitines. These studies highlight the potential sources of variability and provide a framework for comparing different analytical approaches.

Table 1: Comparison of Derivatization vs. Non-Derivatization Techniques for Analytes Structurally Related to N-Acyl Amino Acids

Analyte Class	Derivatization Method	Key Findings	Reference
Amino Acids & Acylcarnitines	Butyl Esterification	For most analytes, quantitative differences between butyl ester and free acid methods were less than 15%. However, the mass spectrometric response of underivatized dicarboxylic acylcarnitines was less intense than their butylated counterparts. The non-derivatized method may not differentiate some isobaric acylcarnitines.	[3][4]
Amino Acids	Phenylisothiocyanate (PITC)	PITC derivatization allows for sensitive UV or fluorescence detection and is a well-established method for amino acid analysis.
N-Acyl Amino Acid Surfactants	2,4′-dibromoacetophenone	This derivatization yields esters suitable for spectrophotometric detection, enabling the analysis of these surfactants by reversed-phase LC with UV/Vis detection.	[8][9]

Table 2: Intra-Laboratory Variation in Acylcarnitine and Amino Acid Measurement Across Different Mass Spectrometers

Analyte Class	Number of Instruments	Key Findings on Variation	Reference
Acylcarnitines & Amino Acids	5	Pre-assay optimization, the mean intralaboratory relative standard deviation (%RSD) for 8 key analytes was 20.7%. Post-optimization, this was reduced to 5.4%, highlighting the importance of standardized protocols.	[10]

Experimental Protocols

Detailed experimental protocols are crucial for ensuring the reproducibility of results. Below are examples of key experimental procedures for the analysis of amino acids and related compounds by LC-MS/MS, which can be adapted for N-acyl amino acid measurement.

Protocol 1: Sample Preparation for Non-Derivatized Amino Acid Analysis in Plasma

This protocol is a simple "dilute and shoot" method.[5]

• Protein Precipitation: To 50 µL of plasma, add 150 µL of methanol (B129727) containing internal standards.

• Vortex and Centrifuge: Vortex the mixture for 1 minute, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Dilution and Injection: Transfer the supernatant to an autosampler vial and inject it into the LC-MS/MS system.

Protocol 2: LC-MS/MS Method for Non-Derivatized Amino Acid Analysis

This method utilizes HILIC for the separation of polar amino acids.[5]

• LC Column: Agilent AdvanceBio HILIC column

• Mobile Phase A: Aqueous solution with 5 mM ammonium (B1175870) formate, 5 mM ammonium acetate, and 0.1% formic acid.

• Mobile Phase B: Acetonitrile/water (90:10, v/v) with 0.1% formic acid, 5 mM ammonium formate, and 5 mM ammonium acetate.

• Gradient Elution: A gradient from high organic to high aqueous mobile phase over approximately 15 minutes.

• Flow Rate: 0.25 mL/min.

• Mass Spectrometry: Electrospray ionization in positive ion mode (ESI+), with multiple reaction monitoring (MRM) for each analyte and internal standard.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological and analytical processes is essential for a clear understanding. The following diagrams, generated using the DOT language, illustrate key N-acyl amino acid signaling pathways and a typical experimental workflow.

Caption: Metabolic and signaling pathways of N-acyl amino acids.

References

• 1. benchchem.com [benchchem.com]
• 2. N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 3. familiasga.com [familiasga.com]
• 4. Comparison of amino acids and acylcarnitines assay methods used in newborn screening assays by tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A reliable LC-MS/MS method for the quantification of natural amino acids in human plasma and its application in clinic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nebiolab.com [nebiolab.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. mdpi.com [mdpi.com]
• 9. (Open Access) Analysis of Derivatized N-Acyl Amino Acid Surfactants Using HPLC and HPLC/MS (2020) | Petra Valigurová | 2 Citations [scispace.com]
• 10. researchgate.net [researchgate.net]

A Researcher's Guide to the Clinical Research Validation of Oleic Acid-hydroxy Oleoyl Leucine-d7

For researchers, scientists, and drug development professionals engaged in the burgeoning field of lipidomics, the precise and accurate quantification of bioactive lipids is paramount. This guide provides an objective comparison of Oleic Acid-hydroxy Oleoyl Leucine-d7 as an internal standard for mass spectrometry-based quantification, evaluating its performance against other common alternatives and providing supporting experimental context.

The Critical Role of Internal Standards in Quantitative Lipidomics

N-acyl amino acids (NAAs) are a class of endogenous signaling molecules involved in a variety of physiological processes, including inflammation, pain, and metabolism.[1][2] Their accurate quantification is crucial for understanding their role in health and disease. Due to the inherent variability in sample preparation and mass spectrometry analysis, internal standards are essential for reliable quantification.[3][4] An ideal internal standard is a compound chemically similar to the analyte of interest but isotopically or structurally distinct, which is added to a sample in a known quantity before analysis.[3][5]

Oleic Acid-hydroxy Oleoyl Leucine-d7 is a deuterated, stable isotope-labeled internal standard designed for the quantification of Oleic Acid-hydroxy Oleoyl Leucine (B10760876).[6] Stable isotope-labeled standards are widely considered the "gold standard" in quantitative mass spectrometry because they share near-identical physicochemical properties with their endogenous counterparts, leading to similar behavior during sample extraction and ionization.[3][5]

Performance Comparison: Stable Isotope-Labeled vs. Alternative Internal Standards

The primary alternatives to stable isotope-labeled internal standards like Oleic Acid-hydroxy Oleoyl Leucine-d7 are odd-chain fatty acid-containing lipids. The following table summarizes the key performance characteristics of these two classes of internal standards.

Performance Metric	Stable Isotope-Labeled Standards (e.g., Oleic Acid-hydroxy Oleoyl Leucine-d7)	Odd-Chain Lipid Standards
Correction for Matrix Effects	Superior, as they co-elute and experience the same ion suppression or enhancement as the endogenous analyte.[3]	Good, but may not perfectly mimic the ionization behavior of the analyte, potentially leading to less accurate correction.
Linearity	Excellent, with a wide dynamic range and a linear response across various concentrations.[3]	Good, but the response may deviate from linearity at very high or low concentrations relative to the endogenous lipids.[3]
Accuracy	High, due to the close similarity to the analyte, which effectively corrects for variations throughout the analytical process.[5]	Can be high, but may be compromised if the odd-chain lipid's extraction efficiency or ionization response differs significantly from the analyte.
Precision	High, as it effectively minimizes variability introduced during sample handling and analysis.[4][7]	Generally good, but may be lower than stable isotope-labeled standards due to less precise correction for analytical variability.
Availability and Cost	Can be more expensive and may require custom synthesis.[8]	Often more readily available and less expensive than stable isotope-labeled counterparts.

Physicochemical Properties of Oleic Acid-hydroxy Oleoyl Leucine-d7

Property	Value
Synonyms	C18:1-hydroxy Oleoyl Leucine-d7, OAHOL-d7[6]
Molecular Formula	C₄₂H₇₀D₇NO₅[6]
Formula Weight	683.1 g/mol [6]
Purity	≥99% deuterated forms (d₁-d₇)[6]
Formulation	A solution in ethanol[6]
Storage	-20°C[6]
Stability	≥ 1 year[6]

Experimental Protocols

The following are detailed methodologies for the quantification of N-acyl amino acids using a deuterated internal standard like Oleic Acid-hydroxy Oleoyl Leucine-d7.

Lipid Extraction from Plasma (Folch Method)

• Sample Preparation: To a 1.5 mL glass vial, add 100 µL of plasma.

• Internal Standard Spiking: Add a known amount of Oleic Acid-hydroxy Oleoyl Leucine-d7 in ethanol.

• Solvent Addition: Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette and transfer it to a new glass vial.

• Drying: Dry the collected lipid extract under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume of the initial mobile phase for LC-MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).[9]

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[3]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[3]

  • Gradient: Start with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipids.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 55°C.[3]

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in negative ion mode for N-acyl amino acids.

  • Mass Analyzer: A high-resolution mass spectrometer such as a QTOF or Orbitrap is recommended for accurate mass measurements.[3]

  • Data Acquisition: Acquire data in a data-dependent or data-independent manner to obtain both MS1 and MS/MS spectra for lipid identification and quantification.

Visualizing the Workflow and Biological Context

The following diagrams illustrate the experimental workflow for quantitative lipidomics and the biological pathways of N-acyl amino acids.

Caption: A typical workflow for quantitative lipidomics analysis using an internal standard.

Caption: Biosynthesis, signaling, and degradation pathways of N-acyl amino acids.

Conclusion

For the clinical research validation of Oleic Acid-hydroxy Oleoyl Leucine, the use of its deuterated counterpart, Oleic Acid-hydroxy Oleoyl Leucine-d7, as an internal standard offers significant advantages in terms of accuracy and precision. While other internal standards like odd-chain lipids are available, stable isotope-labeled standards are generally superior for correcting matrix effects and ensuring data reliability in complex biological matrices. The detailed protocols and understanding of the biological context provided in this guide aim to equip researchers with the necessary information to conduct robust and reproducible quantitative lipidomics studies.

References

• 1. benchchem.com [benchchem.com]
• 2. N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. N-oleoyl leucine | C24H45NO3 | CID 52922067 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Synthetic vs. Biological Lipid Standards in Research

For researchers, scientists, and drug development professionals, the accuracy and reproducibility of experimental results are paramount. In the field of lipidomics, the choice of lipid standards is a critical determinant of data quality. This guide provides an objective comparison of synthetic and biological lipid standards, supported by experimental principles and data, to inform the selection of the most appropriate standards for your analytical needs.

The fundamental difference between synthetic and biological lipid standards lies in their origin and composition. Synthetic standards are manufactured through controlled chemical processes, resulting in molecules with precisely defined structures and high purity.[1][2] Biological standards, conversely, are derived from natural sources such as animal or plant tissues and exist as complex mixtures.[3] This inherent distinction has significant implications for their application and performance in experimental settings.

Key Distinctions and Performance Characteristics

Synthetic lipid standards offer significant advantages in terms of purity, stability, and consistency. Their well-defined chemical structures and isotopic purity are essential for accurate quantification in mass spectrometry-based lipid analysis.[1] The LIPID MAPS initiative, for instance, has championed the use of chemically pure synthetic lipid standards for the precise quantization of major lipid classes.[1] Synthetic standards, such as those with odd-carbon chains or stable isotope labels, do not occur naturally in most mammalian systems, thus avoiding interference with endogenous lipids.[4] This allows for their use as ideal internal standards to correct for sample loss during extraction and variations in ionization efficiency.

Biological lipid standards, while representing the natural complexity of the lipidome, present several challenges for quantitative analysis. Being extracts from tissues, they contain a heterogeneous mix of lipid species, making it difficult to assign a precise concentration to any single component.[3][5] Furthermore, they are susceptible to batch-to-batch variability, potential contamination with other biomolecules, and instability due to the presence of polyunsaturated fatty acids.[3] For clinical applications, tissue-derived lipids pose risks of viral or protein contamination.

Below is a summary of the key characteristics of synthetic versus biological lipid standards:

Feature	Synthetic Lipid Standards	Biological Lipid Standards
Purity	High (>99%) and well-defined	Complex mixture of various lipid species
Structure	Chemically defined, single molecular species	Heterogeneous, with varying acyl chains and headgroups
Consistency	High batch-to-batch consistency	Significant batch-to-batch variability
Stability	Generally high, especially saturated forms	Prone to degradation and oxidation
Quantification	Enables accurate absolute quantification	Primarily used for relative quantification or profiling
Contamination Risk	Low, controlled manufacturing process	Risk of protein, viral, or other biomolecule contamination
Cost	Can be higher for specific, complex lipids	May be less expensive for bulk, uncharacterized mixtures

Quantitative Performance in Analytical Assays

The use of high-purity internal standards is crucial for achieving accurate and reproducible quantitative data in lipidomics. Synthetic, stable isotope-labeled lipids are often considered the gold standard for internal standards as they exhibit nearly identical chemical and physical properties to their endogenous counterparts. This allows for the correction of matrix effects and variations during sample preparation and analysis.

While direct comparative studies with comprehensive quantitative data for synthetic versus biological standards are limited in publicly available literature, the expected performance based on their intrinsic properties is summarized below. High-purity synthetic standards are expected to yield excellent linearity, recovery, and signal-to-noise ratios in analytical assays like mass spectrometry.

Performance Metric	Synthetic Lipid Standards (as Internal Standards)	Biological Lipid Standards
Linearity (R²) of Calibration Curve	Typically ≥ 0.99	Not suitable for generating standard curves for absolute quantification
Analyte Recovery	High and reproducible; used to correct for sample loss	Variable and difficult to assess for individual components
Signal-to-Noise (S/N) Ratio	High, due to purity and lack of interfering species	Can be lower due to the complexity of the mixture and potential for ion suppression
Accuracy and Precision	Enables high accuracy and precision in quantification	Limited to relative profiling due to compositional variability

Experimental Protocols

Accurate lipid analysis relies on robust and well-documented experimental protocols. The following is a representative workflow for lipid extraction and analysis using internal standards, a common application for synthetic lipid standards.

Protocol: Lipid Extraction from Plasma with Internal Standard Spiking (Folch Method)

• Preparation of Internal Standard Stock Solution:

  • Acquire high-purity synthetic lipid standards (e.g., stable isotope-labeled or odd-chain lipids) from a reputable supplier.

  • Accurately weigh a precise amount of the standard and dissolve it in a high-purity organic solvent (e.g., chloroform/methanol 2:1, v/v) to create a concentrated stock solution.

  • Perform serial dilutions to create a working internal standard mixture at a concentration appropriate for the expected analyte concentrations in the samples.

• Sample Preparation:

  • Thaw frozen plasma samples on ice.

  • In a glass tube, add a known volume of the internal standard working solution.

• Lipid Extraction:

  • Add a precise volume of the plasma sample to the tube containing the internal standard.

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the sample to achieve a final solvent-to-sample ratio of 20:1.

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Add a volume of 0.9% NaCl solution equal to 20% of the total volume to induce phase separation.

  • Centrifuge the mixture at low speed (e.g., 2000 x g) for 10 minutes to separate the layers.

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube.

• Sample Processing for Analysis:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in an appropriate solvent for the analytical platform (e.g., isopropanol/acetonitrile/water for LC-MS).

• LC-MS/MS Analysis:

  • Inject the reconstituted lipid extract onto a suitable liquid chromatography column (e.g., a C18 reversed-phase column) for separation.

  • Perform mass spectrometric analysis using appropriate ionization and detection parameters to measure the signal intensities of the endogenous lipids and the internal standards.

• Data Analysis:

  • Calculate the ratio of the peak area of each analyte to the peak area of its corresponding internal standard.

  • Quantify the concentration of each analyte using a calibration curve generated with known concentrations of synthetic standards.

Visualizations

Lipidomics Experimental Workflow

The following diagram illustrates a typical workflow for a lipidomics experiment, from sample collection to data analysis, highlighting the crucial step of adding an internal standard.

Caption: A typical workflow for quantitative lipidomics analysis.

Linoleic Acid Metabolism Pathway

Synthetic lipid standards are instrumental in studying metabolic pathways. For example, isotopically labeled linoleic acid can be used to trace its conversion into various bioactive metabolites.

Caption: The metabolic pathway of linoleic acid to arachidonic acid.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. mdpi.com [mdpi.com]